Dioctyl Terepthalate-d4

Core Science & Biosynthesis

The Role of Dioctyl Terephthalate-d4 in Modern Analytical Research: A Technical Guide

For Immediate Release

In the landscape of analytical chemistry and drug development, the pursuit of precision and accuracy is paramount. The emergence of stable isotope-labeled internal standards has revolutionized quantitative analysis, particularly in the realm of mass spectrometry. Among these, Dioctyl terephthalate-d4 (DOTP-d4), a deuterated analog of the widely used plasticizer Dioctyl terephthalate (B1205515) (DOTP), has carved a critical niche. This technical guide provides an in-depth exploration of the applications, methodologies, and significance of DOTP-d4 in contemporary research.

Dioctyl terephthalate-d4 serves as an ideal internal standard for the quantification of DOTP and other related plasticizers in a variety of matrices, including food contact materials, environmental samples, and consumer products.[1][2] Its utility stems from its near-identical chemical and physical properties to the non-labeled analyte, DOTP. This ensures that it behaves similarly during sample preparation, extraction, and chromatographic separation, thus effectively compensating for analyte loss and matrix effects.[3] The key difference lies in its mass, allowing for clear differentiation and accurate quantification using mass spectrometry.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The core application of DOTP-d4 is in Isotope Dilution Mass Spectrometry (IDMS), a powerful technique for quantitative analysis. A known amount of the isotopically labeled standard (DOTP-d4) is added to the sample at the earliest stage of analysis. The ratio of the signal intensity of the native analyte (DOTP) to that of the internal standard (DOTP-d4) is then measured by the mass spectrometer. Because the chemical behavior of the analyte and the standard are virtually identical, any losses during the analytical process will affect both compounds equally, preserving the accuracy of the measured ratio. This allows for highly precise and accurate determination of the analyte concentration, even in complex matrices.

Below is a diagram illustrating the fundamental principle of Isotope Dilution Mass Spectrometry.

Principle of Isotope Dilution Mass Spectrometry (IDMS).

Quantitative Data Summary

The use of deuterated internal standards like DOTP-d4 significantly improves the reliability of quantitative methods. The following tables summarize typical performance data from studies analyzing plasticizers using isotope dilution mass spectrometry.

Parameter	Value	Matrix	Analytical Technique	Reference
Recovery Rate	91.8–122%	Medical Infusion Sets	GC-MS/MS	[2][4]
>89.7%	Indoor Air (ODS filter)	GC-MS	[3]
85.9–100%	Indoor Air (SDB cartridge)	GC-MS	[3]
Limit of Quantification (LOQ)	54.1 to 76.3 ng/g	Medical Infusion Sets	GC-MS/MS	[2][4]
1 ng/mL	Hexane (B92381)	GC-MS	[5]
0.025 to 7.5 ng/mL	Food Simulants	LC-MS/MS	[6]
Linearity (R²)	>0.9953	Indoor Air	GC-MS	[3]

Table 1: Performance Metrics for Plasticizer Analysis using Deuterated Internal Standards.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
DOTP	391.3	167.1	149.1	20-30
DOTP-d4	395.3	171.1	153.1	20-30

Table 2: Exemplary Mass Spectrometry Parameters for DOTP and DOTP-d4 (values are illustrative and require optimization for specific instrumentation).

Experimental Protocols

The following is a generalized experimental protocol for the quantification of Dioctyl terephthalate in a solid polymer matrix using Dioctyl terephthalate-d4 as an internal standard, based on common methodologies for plasticizer analysis.

Materials and Reagents

• Solvents: Dichloromethane (B109758) (DCM), Hexane, Methanol (HPLC or analytical grade).

• Standards: Dioctyl terephthalate (DOTP) analytical standard, Dioctyl terephthalate-d4 (DOTP-d4) analytical standard.

• Apparatus: Glassware (volumetric flasks, vials, pipettes), analytical balance, vortex mixer, centrifuge, gas chromatograph coupled with a tandem mass spectrometer (GC-MS/MS).

Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of DOTP and DOTP-d4 in a suitable solvent (e.g., hexane or methanol) at a concentration of 1 mg/mL.

• Working Standards: Prepare a series of calibration standards by diluting the DOTP stock solution to achieve a concentration range relevant to the expected sample concentrations (e.g., 10-1000 ng/mL). Each calibration standard should be spiked with the DOTP-d4 internal standard at a constant concentration (e.g., 100 ng/mL).

• Sample Preparation:

  • Accurately weigh approximately 1 gram of the homogenized polymer sample into a glass centrifuge tube.

  • Spike the sample with a known amount of the DOTP-d4 internal standard solution.

  • Add 10 mL of dichloromethane to the sample, vortex for 1 minute to ensure thorough mixing.

  • Extract the plasticizers using ultrasonication for 30 minutes.

  • Centrifuge the sample at 4000 rpm for 10 minutes.

  • Carefully transfer the supernatant to a clean glass tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of hexane for GC-MS/MS analysis.

The workflow for sample preparation and analysis is depicted in the following diagram.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. oiv.int [oiv.int]

An In-depth Technical Guide to the Synthesis and Purification of Dioctyl Terephthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of Dioctyl terephthalate-d4 (DOTP-d4), an isotopically labeled internal standard crucial for various analytical applications in research and development. This document outlines a detailed three-stage process: the synthesis of the deuterated precursor, terephthalic acid-d4; the subsequent esterification with 2-ethylhexanol to yield DOTP-d4; and the final purification of the product.

Synthesis of Terephthalic Acid-d4

The synthesis of the deuterated precursor, terephthalic acid-d4, is achieved through a catalyzed hydrogen-deuterium (H-D) exchange reaction on terephthalic acid. This method utilizes a rhodium catalyst in heavy water (D₂O) to facilitate the exchange of aromatic protons with deuterium (B1214612).

Experimental Protocol: Rhodium-Catalyzed H-D Exchange

A simplified approach using a cationic Rh(III) catalyst and D₂O as both the deuterium source and solvent provides an effective method for the ortho-deuteration of acidic aromatic compounds.[1][2][3]

• Reaction Setup: In a sealed reaction vessel, combine terephthalic acid, a catalytic amount of a suitable Rh(III) precursor (e.g., [Cp*RhCl₂]₂), and a base (e.g., NaOAc) in D₂O.

• Reaction Conditions: Heat the mixture at an elevated temperature (e.g., 100-150 °C) for a specified duration to allow for efficient H-D exchange. The reaction progress can be monitored by techniques such as NMR spectroscopy.

• Work-up: After cooling, the deuterated terephthalic acid can be isolated by acidification of the reaction mixture, followed by filtration and washing with fresh D₂O to remove any residual protiated species. The product is then dried under vacuum.

Quantitative Data for Terephthalic Acid-d4 Synthesis

Parameter	Value/Description
Reactants
Terephthalic Acid	1.0 equivalent
D₂O	Solvent and deuterium source
Catalyst
Rh(III) complex	1-5 mol%
Base (e.g., NaOAc)	10-20 mol%
Reaction Conditions
Temperature	100 - 150 °C
Reaction Time	12 - 24 hours
Product
Yield	>90%
Isotopic Purity	>98% deuterium incorporation

Esterification of Terephthalic Acid-d4 with 2-Ethylhexanol

The second stage involves the direct esterification of the synthesized terephthalic acid-d4 with 2-ethylhexanol to produce Dioctyl terephthalate-d4. This reaction is typically catalyzed by a titanium alkoxide.[4][5]

Experimental Protocol: Titanate-Catalyzed Esterification

• Reaction Setup: Charge a reactor equipped with a mechanical stirrer, a temperature probe, and a distillation condenser with terephthalic acid-d4, an excess of 2-ethylhexanol, and a titanium alkoxide catalyst (e.g., tetrabutyl titanate or titanium tetraisopropoxide).[4][5]

• Reaction Conditions: Heat the reaction mixture to a temperature between 180 °C and 220 °C.[5][6] Water formed during the esterification is continuously removed by azeotropic distillation with 2-ethylhexanol. The reaction is monitored by measuring the acid value of the mixture, with the reaction considered complete when the acid value drops below a specified level (e.g., <0.3 mg KOH/g).[7]

• Catalyst Quenching: Upon completion, the reaction mixture is cooled, and the catalyst is quenched, typically by hydrolysis.

Quantitative Data for DOTP-d4 Synthesis

Parameter	Value/Description
Reactants
Terephthalic Acid-d4	1.0 equivalent
2-Ethylhexanol	2.0 - 2.5 equivalents
Catalyst
Titanium Alkoxide	0.1 - 0.5 wt% of reactants
Reaction Conditions
Temperature	180 - 220 °C
Reaction Time	4 - 9 hours[5][6]
Pressure	Atmospheric
Product
Conversion of Terephthalic Acid-d4	>99%
Crude Yield of DOTP-d4	>95%

Purification of Dioctyl Terephthalate-d4

The crude DOTP-d4 from the esterification reaction requires purification to remove unreacted starting materials, catalyst residues, and byproducts. This is a multi-step process involving neutralization, washing, and finally, purification by distillation or stripping.

Experimental Protocol: Purification of Crude DOTP-d4

• Neutralization: The crude ester is first neutralized to remove any remaining acidic components. This is typically achieved by washing with an aqueous solution of a weak base, such as sodium carbonate or sodium hydroxide.[7]

• Washing: The neutralized ester is then washed with hot deionized water to remove residual salts and other water-soluble impurities. The aqueous and organic layers are separated.

• Removal of Excess Alcohol and Volatiles: The washed DOTP-d4 is subjected to vacuum distillation or steam stripping to remove excess 2-ethylhexanol and other volatile impurities.[8] This step is typically carried out at a temperature of 100-195 °C under reduced pressure.[8]

• Final Filtration: The purified DOTP-d4 may be filtered to remove any remaining solid impurities, yielding a clear, colorless to pale yellow oil.

Quantitative Data for DOTP-d4 Purification

Parameter	Value/Description
Neutralization
Neutralizing Agent	2-5% aq. Sodium Carbonate
Temperature	70 - 80 °C
Washing
Wash Water Temperature	75 - 85 °C
Distillation/Stripping
Temperature	100 - 195 °C
Pressure	16 - 20 mm Hg[8]
Final Product Specifications
Purity (by GC-MS)	>99.5%[9]
Acid Value	<0.1 mg KOH/g
Water Content	<0.1%
Isotopic Purity	>98% deuterium incorporation

Visualized Workflows

The following diagrams illustrate the key processes in the synthesis and purification of Dioctyl terephthalate-d4.

Caption: Synthesis of Terephthalic Acid-d4 via Catalyzed H-D Exchange.

Caption: Overall Workflow for the Synthesis and Purification of DOTP-d4.

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. A Protocol for the Ortho-Deuteration of Acidic Aromatic Compounds in D2O Catalyzed by Cationic RhIII - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. WO2008094396A1 - Production of terephthalic acid di-esters - Google Patents [patents.google.com]
• 5. US9481628B2 - Esterification process - Google Patents [patents.google.com]
• 6. US20150307435A1 - Esterification Process - Google Patents [patents.google.com]
• 7. CN104072365A - Preparation method of dioctyl terephthalate (DOTP) - Google Patents [patents.google.com]
• 8. RU2612302C1 - Method for dioctyl terephthalate production - Google Patents [patents.google.com]
• 9. Synthesis of Bis(isodecyl Terephthalate) from Waste Poly(ethylene Terephthalate) Catalyzed by Lewis Acid Catalysts - PMC [pmc.ncbi.nlm.nih.gov]

Dioctyl Terephthalate-d4: A Comprehensive Technical Safety Guide

This in-depth guide provides a detailed overview of the material safety data for Dioctyl terephthalate-d4 (DOTP-d4). It is intended for researchers, scientists, and professionals in drug development who may handle this compound. This document synthesizes available data on its properties, toxicity, handling procedures, and relevant experimental protocols.

Chemical Identification and Physical Properties

Dioctyl terephthalate-d4 is a deuterated form of Dioctyl terephthalate (B1205515) (DOTP), a common plasticizer. The primary difference is the substitution of four hydrogen atoms with deuterium (B1214612) on the benzene (B151609) ring, making it useful as an internal standard in analytical chemistry.

Table 1: Chemical and Physical Properties of Dioctyl Terephthalate-d4 and non-deuterated Dioctyl Terephthalate

Property	Dioctyl Terephthalate-d4	Dioctyl Terephthalate (non-deuterated)	Reference
Synonyms	Bis(2-ethylhexyl) Terephthalate-d4, DOTP-d4	Bis(2-ethylhexyl) terephthalate, DEHT	[1]
CAS Number	93952-13-7 (d4); 6422-86-2 (unlabeled)	6422-86-2	[1][2]
Molecular Formula	C₂₄H₃₄D₄O₄	C₂₄H₃₈O₄	[1][3]
Molecular Weight	394.58 g/mol	390.56 g/mol	[1][4]
Appearance	Neat (likely a colorless or slightly yellowish oily liquid)	Colorless or slightly yellowish oily liquid	[1][3]
Melting Point	-50 °C (literature value for similar substance)	-48 °C to -50 °C	[3]
Boiling Point	384 °C (literature value for similar substance)	383 °C - 400 °C	[3]
Density	Not specified	0.986 g/cm³ at 25 °C	[3][4]
Flash Point	Not specified	210 °C (open cup)	[5]
Solubility	Insoluble in water	Insoluble in water; soluble in many organic solvents	[3]
Vapor Pressure	Negligible	Negligible	[6]

Toxicological Data

Toxicological data for Dioctyl terephthalate-d4 is limited. The information presented below is primarily for the non-deuterated form, Dioctyl terephthalate, and should be considered representative for risk assessment purposes.

Table 2: Acute Toxicity Data for Dioctyl Terephthalate

Test	Species	Route	Value	Reference
LD50	Rat	Oral	>5000 mg/kg	[6]
LD50	Mouse	Oral	>3200 mg/kg	[6]
LD50	Guinea Pig	Dermal	>19.68 mg/kg	[6]

Key Toxicological Insights:

• Irritation: Slight eye and skin irritant in rabbits and guinea pigs respectively[6]. Direct contact with eyes may cause transient discomfort and redness[6].

• Carcinogenicity: There is insufficient data to assess its carcinogenicity in humans[6]. It is not classified as a carcinogen by IARC, NTP, ACGIH, or OSHA. However, as a phthalate (B1215562) ester plasticizer, it falls into a class of compounds known as peroxisome proliferators, which have demonstrated hepatocarcinogenic effects in rats and mice at high doses[6].

• Reproductive Toxicity: There are concerns that similar materials may impair fertility[6]. Exposure to phthalates has been linked to reduced sperm counts in men and adverse effects on ovulation in women[6]. Overexposure may cause reproductive disorders based on animal studies.

Hazard Identification and Safety Precautions

Dioctyl terephthalate is considered a hazardous substance according to OSHA 29 CFR 1910.1200[6]. While not classified as hazardous under GHS, it may cause long-lasting harmful effects to aquatic life.

Personal Protective Equipment (PPE) and Handling

• Ventilation: Handle in a well-ventilated area[2][6].

• Hand Protection: Wear suitable chemical-impermeable gloves[7].

• Eye Protection: Use safety goggles with side-shields[7].

• Skin Protection: Wear long sleeves, pants, and closed-toe shoes to minimize skin contact[8].

• Hygiene: Wash hands thoroughly with soap and water after handling. Contaminated clothing should be laundered separately before reuse[6][8].

Storage and Incompatibility

• Storage Conditions: Store in a cool, dry, well-ventilated area in tightly sealed original containers[2][6]. Keep away from heat, ignition sources, and direct sunlight[8]. The recommended storage temperature is +4°C for the deuterated compound[9].

• Incompatible Materials: Avoid contact with strong acids, strong oxidizers, permanganates, and nitrates[6].

First Aid Measures

• Inhalation: Move to fresh air. If irritation persists, seek medical attention[6][7].

• Skin Contact: Flush skin with running water and soap. Seek medical attention if irritation occurs[6][7].

• Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping eyelids open. Seek medical attention if pain persists[6][7].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and provide liquid to drink. Seek medical advice[6][7].

Experimental Protocols

Detailed experimental protocols for Dioctyl terephthalate-d4 are not available in the provided search results. However, based on the toxicological data, a general protocol for an acute oral toxicity study (similar to OECD Guideline 420) is described below.

Protocol: Acute Oral Toxicity (Fixed Dose Procedure)

• Objective: To determine the acute oral toxicity of a substance.

• Test Animals: Typically, young adult female rats are used.

• Housing and Acclimatization: Animals are housed in standard conditions with controlled temperature, humidity, and light cycle. They are acclimatized for at least 5 days before the study.

• Dose Administration:

  • The test substance (Dioctyl terephthalate) is administered orally by gavage.

  • A starting dose (e.g., 300 mg/kg or 2000 mg/kg) is selected based on available information.

  • A single animal is dosed. If the animal survives, four additional animals are dosed sequentially at the same level.

• Observations:

  • Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes.

  • Observations are made frequently on the day of dosing and at least daily thereafter for 14 days.

• Endpoint: The study allows for the determination of a dose that causes evident toxicity but no mortality, and can be used to classify the substance into a GHS hazard category. The LD50 value is estimated from the results.

• Necropsy: All animals are subjected to a gross necropsy at the end of the study to identify any treatment-related pathological changes.

Visualized Workflows

Since no specific signaling pathways for Dioctyl terephthalate-d4 are described in the literature, the following diagrams illustrate critical safety and experimental workflows.

Caption: General laboratory handling workflow for Dioctyl Terephthalate-d4.

Caption: First aid decision tree for accidental exposure scenarios.

References

• 1. Dioctyl Terepthalate-d4 | CymitQuimica [cymitquimica.com]
• 2. echemi.com [echemi.com]
• 3. greenchemindustries.com [greenchemindustries.com]
• 4. cpachem.com [cpachem.com]
• 5. Dioctyl terephthalate(DOTP) WSD Chemical® [wsdchemical.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. bastone-plastics.com [bastone-plastics.com]
• 9. Dioctyl Terepthalate-d4 | LGC Standards [lgcstandards.com]

Synonyms for deuterated dioctyl terephthalate

An In-depth Technical Guide to Deuterated Dioctyl Terephthalate (B1205515)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of deuterated dioctyl terephthalate, including its synonyms, chemical properties, and relevant experimental methodologies. This document is intended for researchers, scientists, and professionals in drug development who are interested in the use of deuterated compounds and the analysis of plasticizers.

Nomenclature and Synonyms

Deuterated dioctyl terephthalate is an isotopically labeled form of dioctyl terephthalate (DOTP), a common non-phthalate plasticizer. The deuteration, typically on the terephthalate ring, makes it a useful internal standard for analytical quantification. Below is a list of synonyms and alternative names for both the deuterated and non-deuterated forms.

Table 1: Synonyms and Identifiers for Deuterated and Non-Deuterated Dioctyl Terephthalate

Deuterated Dioctyl Terephthalate	Non-Deuterated Dioctyl Terephthalate
Dioctyl Terephthalate-d4[1][2]	Dioctyl terephthalate (DOTP)[3][4][5]
Bis(2-ethylhexyl) Terephthalate-d4[1]	Bis(2-ethylhexyl) terephthalate (DEHT)[3]
DOTP-d4[1]	Di(ethylhexyl) terephthalate[3]
Di-(2-ethylhexyl) terephthalate-d4[1]	1,4-Benzenedicarboxylic acid, bis(2-ethylhexyl) ester[3]
1,4-Benzenedicarboxylic Acid Bis(2-ethylhexyl) Ester-d4[1]	Eastman 168[6]
Terephthalic Acid Bis(2-ethylhexyl) Ester-d4[1]	Kodaflex DOTP[6]
ADK Cizer D 810-d4[1]	Palatinol DOTP[6]
Eastman 168-d4[1]	Plasticizer 168[6]
JP 110-d4[1]
NEO-T-d4[1]
CAS Number: 93951-87-2 (for d4)	CAS Number: 6422-86-2[3][5]

Physicochemical Properties

The following table summarizes the key physicochemical properties of non-deuterated dioctyl terephthalate. These properties are expected to be very similar for the deuterated form, with a slight increase in molecular weight due to the deuterium (B1214612) isotopes.

Table 2: Physicochemical Properties of Dioctyl Terephthalate (DOTP)

Property	Value	Reference
Molecular Formula	C24H38O4	[3][5]
Molecular Weight	390.56 g/mol	[7]
Appearance	Clear, colorless to pale yellow oily liquid	[1][5]
Odor	Slight	[5]
Density	0.980 g/cm³ at 20 °C	[5]
Boiling Point	375 °C	[5]
Freezing Point	≤ -67.2 °C	[5]
Flash Point	212 °C	[5]
Water Solubility	Negligible	[5]
Auto-ignition Temperature	387 °C	[5]

Biological Interactions and Metabolism

While specific signaling pathways directly modulated by dioctyl terephthalate are not extensively documented in publicly available literature, its metabolic fate has been investigated. Terephthalates like DOTP are generally considered to have a better safety profile than some ortho-phthalate plasticizers because they do not cause significant peroxisome proliferation in liver enzymes.

A study on the metabolism of di(2-ethylhexyl) terephthalate (DEHTP) in humans after oral administration identified several side-chain oxidized monoester metabolites in urine.[8] The primary metabolite was found to be mono(2-ethyl-5-carboxypentyl) terephthalate (5cx-MEPTP).[8] The use of deuterated compounds in drug development is a known strategy to alter metabolic pathways and improve pharmacokinetic profiles by leveraging the kinetic isotope effect.[9][10][11]

Below is a diagram illustrating the proposed metabolic pathway of dioctyl terephthalate.

Caption: Proposed metabolic pathway of Dioctyl Terephthalate (DOTP) in humans.

Experimental Protocols

Deuterated dioctyl terephthalate is primarily used as an internal standard in analytical methods for the quantification of DOTP in various samples. The general approach involves extraction of the analyte followed by instrumental analysis.

Sample Preparation: Solid Phase Extraction (SPE)

A common method for extracting plasticizers from liquid samples is Solid Phase Extraction (SPE).

• Conditioning: A C18 SPE cartridge is conditioned with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Loading: The sample (e.g., 100 mL of a beverage) is spiked with a known amount of deuterated dioctyl terephthalate internal standard and passed through the conditioned SPE cartridge at a flow rate of 5 mL/min.

• Washing: The cartridge is washed with 5 mL of a methanol/water solution (e.g., 40:60 v/v) to remove interferences.

• Elution: The analytes are eluted from the cartridge with 5 mL of a suitable organic solvent, such as ethyl acetate (B1210297) or dichloromethane.

• Concentration: The eluate is concentrated under a gentle stream of nitrogen to a final volume of 1 mL for analysis.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used technique for the analysis of plasticizers.

• Gas Chromatograph (GC) Conditions:

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 280 °C.

  • Oven Temperature Program: Initial temperature of 60 °C held for 1 minute, then ramped to 300 °C at a rate of 15 °C/min, and held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification of characteristic ions of both native and deuterated DOTP.

The following diagram illustrates a typical experimental workflow for the analysis of dioctyl terephthalate.

Caption: A typical workflow for the quantitative analysis of Dioctyl Terephthalate.

References

• 1. alfachemic.com [alfachemic.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. polymersolutions.com [polymersolutions.com]
• 4. Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. univarsolutions.com [univarsolutions.com]
• 6. gst-chem.com [gst-chem.com]
• 7. yuanlongchem.com [yuanlongchem.com]
• 8. Metabolism and urinary excretion kinetics of di(2-ethylhexyl) terephthalate (DEHTP) in three male volunteers after oral dosage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. juniperpublishers.com [juniperpublishers.com]
• 10. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 11. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Isotopic Purity of Dioctyl Terephthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of Dioctyl terephthalate-d4 (DOTP-d4), a deuterated internal standard. Internal standards are critical for ensuring the accuracy and precision of quantitative bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), by correcting for variability in sample preparation and instrument response. The efficacy of a deuterated internal standard is fundamentally dependent on its isotopic and chemical purity. This document details the methodologies for determining the isotopic enrichment of DOTP-d4, presents typical purity data, and outlines the potential impact of impurities on analytical results.

The Importance of Isotopic Purity

Deuterated internal standards are designed to be chemically identical to the analyte of interest, but with a distinct mass due to the incorporation of deuterium (B1214612) atoms. This allows the standard to be differentiated from the analyte by a mass spectrometer. The isotopic purity of a deuterated standard refers to the percentage of the molecules that contain the specified number of deuterium atoms. Impurities can exist as molecules with fewer deuterium atoms than intended (e.g., d1, d2, d3) or as the unlabeled analog (d0).

The presence of these isotopic impurities can compromise analytical data in several ways:

• Cross-Signal Contribution: The unlabeled analyte (d0) present as an impurity in the deuterated internal standard can contribute to the analyte's signal, leading to an overestimation of the analyte's concentration. This is particularly problematic at the lower limit of quantification (LLOQ).

• Non-Linear Calibration Curves: Interference between the isotopic distributions of the analyte and the internal standard can cause non-linear calibration curves, biasing the quantitative results.

• Inaccurate Quantification: If the internal standard contains significant chemical impurities, its actual concentration will be lower than the nominal concentration, leading to inaccurate calculations of the analyte concentration.

For these reasons, it is crucial to use deuterated internal standards with high isotopic and chemical purity. Generally, a chemical purity of greater than 99% and an isotopic enrichment of 98% or higher are recommended for reliable and reproducible results.

Quantitative Data for Dioctyl Terephthalate-d4

The isotopic and chemical purity of commercially available Dioctyl terephthalate-d4 can be found in the Certificate of Analysis (CoA) provided by the supplier. The following tables summarize representative data for DOTP-d4.

Table 1: Isotopic Purity and Distribution of Dioctyl Terephthalate-d4

Isotopologue	Designation	Representative Abundance (%)
Dioctyl terephthalate-d0	d0	0.20
Dioctyl terephthalate-d1	d1	0.00
Dioctyl terephthalate-d2	d2	0.07
Dioctyl terephthalate-d3	d3	3.47
Dioctyl terephthalate-d4	d4	96.26
Total Isotopic Purity	98.9%

Note: Data is representative and may vary between batches. Always refer to the lot-specific Certificate of Analysis.

Table 2: Chemical Purity of Dioctyl Terephthalate-d4

Analytical Method	Purity Specification	Representative Result
High-Performance Liquid Chromatography (HPLC)	>95%	99.79%
Nuclear Magnetic Resonance (NMR)	Conforms to Structure	Conforms

Experimental Protocols for Purity Assessment

The determination of isotopic and chemical purity of Dioctyl terephthalate-d4 is primarily accomplished through a combination of mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, often coupled with a chromatographic separation technique like gas chromatography (GC) or liquid chromatography (LC).

Workflow for Isotopic Purity Assessment

The general workflow for assessing the isotopic purity of a deuterated standard such as DOTP-d4 involves several key steps, from sample preparation to data analysis.

General Workflow for Isotopic Purity Assessment of DOTP-d4

Mass Spectrometry (MS) for Isotopic Distribution

High-resolution mass spectrometry (HRMS) is the primary technique for determining the isotopic distribution of deuterated standards. Gas chromatography-mass spectrometry (GC-MS) is well-suited for the analysis of semi-volatile compounds like DOTP-d4.

Methodology:

• Sample Preparation: A dilute solution of Dioctyl terephthalate-d4 is prepared in a suitable solvent, such as hexane (B92381) or ethyl acetate.

• Instrumentation: A gas chromatograph coupled to a high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap) is used.

• GC Separation:

  • GC Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm) is typically used.

  • Injection: 1 µL of the sample is injected in splitless mode.

  • Inlet Temperature: 280°C.

  • Oven Program: The oven temperature is started at 100°C, held for 1 minute, then ramped to 300°C at a rate of 15°C/min, and held for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MS Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: The mass spectrometer is operated in full scan mode to acquire the mass spectrum of the molecular ion and characteristic fragment ions.

• Data Analysis:

  • The mass spectrum corresponding to the chromatographic peak of DOTP-d4 is extracted.

  • The relative intensities of the ion signals for the different isotopologues (d0, d1, d2, d3, and d4) are measured.

  • The percentage of each isotopologue is calculated from the integrated peak areas in the mass spectrum, after correcting for the natural abundance of isotopes (e.g., ¹³C).

Nuclear Magnetic Resonance (NMR) Spectroscopy for Isotopic Purity and Structural Confirmation

NMR spectroscopy is employed to confirm the position of the deuterium labels and can also be used for a quantitative assessment of isotopic enrichment. Both ¹H NMR and ²H NMR can be utilized.

Methodology:

• Sample Preparation: A sufficient amount of Dioctyl terephthalate-d4 (typically 5-10 mg) is dissolved in a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) for ¹H NMR, or a non-deuterated solvent for ²H NMR.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• ¹H NMR Analysis:

  • A standard proton NMR spectrum is acquired.

  • The absence or significant reduction in the intensity of the signals corresponding to the protons on the terephthalate (B1205515) ring confirms successful deuteration at these positions.

  • The isotopic purity can be estimated by comparing the integral of the residual proton signals from the deuterated positions to the integrals of other non-deuterated protons in the molecule.

• ²H NMR Analysis:

  • A deuterium NMR spectrum is acquired.

  • A signal will be observed at the chemical shift corresponding to the deuterated positions on the aromatic ring.

  • The integral of this signal can be used to quantify the amount of deuterium at these positions, providing a measure of isotopic enrichment.

Conclusion

The isotopic and chemical purity of Dioctyl terephthalate-d4 are critical parameters that directly impact the reliability and accuracy of quantitative analytical methods. A thorough understanding of the potential impurities and the methods used for their characterization is essential for researchers and scientists in the field of drug development and other areas where precise quantification is required. The combination of mass spectrometry and NMR spectroscopy provides a robust approach for the comprehensive characterization of deuterated internal standards, ensuring data integrity and confidence in analytical results. It is imperative to always refer to the Certificate of Analysis provided by the supplier for lot-specific purity information.

Dioctyl Terephthalate-d4: A Comprehensive Technical Profile

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical and chemical characteristics of Dioctyl terephthalate-d4 (DOTP-d4), a deuterated isotropic form of the widely used plasticizer, Dioctyl terephthalate (B1205515) (DOTP). This document is intended to be a valuable resource for researchers and professionals in drug development and related scientific fields, offering precise data, experimental methodologies, and logical workflows for the characterization of this compound.

Core Physical and Chemical Properties

Dioctyl terephthalate-d4 is a stable, isotopically labeled compound used in various scientific applications, including as an internal standard in analytical chemistry and in metabolic studies. Below is a summary of its key physical and chemical properties. While specific experimental data for the deuterated form is limited, the properties of the non-deuterated Dioctyl terephthalate (DOTP) provide a close approximation.

Table 1: Physical and Chemical Properties of Dioctyl Terephthalate-d4 and Dioctyl Terephthalate

Property	Dioctyl terephthalate-d4	Dioctyl terephthalate (for comparison)
Molecular Formula	C₂₄H₃₄D₄O₄[1][2]	C₂₄H₃₈O₄[3][4]
Molecular Weight	394.58 g/mol [1][2]	390.56 g/mol [4]
Appearance	Clear Colourless to Pale Yellow Oil[1][5]	Oily liquid, colorless or slightly yellowish[3]
Melting Point	Data not available	-48 °C[3]
Boiling Point	Data not available	383 °C at 760 Torr[3]
Density	Data not available	0.986 g/cm³ at 25 °C[3]
Solubility	Slightly soluble in Chloroform and Methanol[1][5]	Insoluble in water; soluble in many organic solvents[3][6]
Isotopic Purity	>95%[5]	Not Applicable

Experimental Protocols

The determination of the physicochemical properties of Dioctyl terephthalate-d4 involves a series of standardized experimental procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point (Adapted from OECD Guideline 103)

Principle: This method determines the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:

• Heating mantle

• Round-bottom flask

• Thermometer with appropriate range and precision

• Condenser

• Boiling chips

Procedure:

• Place a measured volume of Dioctyl terephthalate-d4 into the round-bottom flask, and add a few boiling chips.

• Set up the distillation apparatus with the thermometer bulb positioned at the level of the side arm of the flask leading to the condenser.

• Gradually heat the flask using the heating mantle.

• Record the temperature when the liquid begins to boil and a steady stream of condensate is observed on the thermometer bulb. This temperature is the initial boiling point.

• Continue heating until the boiling becomes vigorous and record the temperature at which the liquid and vapor are in equilibrium. This is the equilibrium boiling point.

• Correct the observed boiling point for atmospheric pressure.

Determination of Density

Principle: The mass of a known volume of the substance is measured at a specific temperature.

Apparatus:

• Pycnometer (specific gravity bottle)

• Analytical balance

• Constant temperature water bath

Procedure:

• Clean and dry the pycnometer and determine its mass.

• Calibrate the pycnometer with deionized water to determine its exact volume at the test temperature (e.g., 25 °C).

• Fill the pycnometer with Dioctyl terephthalate-d4, ensuring no air bubbles are present.

• Place the filled pycnometer in the constant temperature water bath until it reaches thermal equilibrium.

• Remove the pycnometer, wipe it dry, and measure its mass.

• Calculate the density by dividing the mass of the substance by the volume of the pycnometer.

Determination of Water Solubility (Adapted from OECD Guideline 105)

Principle: The shake-flask method is used to determine the saturation concentration of the substance in water at a given temperature.

Apparatus:

• Shaking incubator or mechanical shaker

• Centrifuge

• Analytical instrument for quantification (e.g., HPLC, GC-MS)

• Glass flasks with stoppers

Procedure:

• Add an excess amount of Dioctyl terephthalate-d4 to a known volume of deionized water in a glass flask.

• Seal the flask and place it in a shaking incubator set to a constant temperature (e.g., 25 °C).

• Agitate the mixture for a sufficient period to reach equilibrium (typically 24-48 hours).

• After equilibration, centrifuge the mixture to separate the excess undissolved substance from the aqueous phase.

• Carefully collect an aliquot of the clear aqueous phase.

• Analyze the concentration of Dioctyl terephthalate-d4 in the aqueous sample using a suitable and validated analytical method.

Analytical Characterization Workflows

The following diagrams illustrate the logical workflows for the characterization of Dioctyl terephthalate-d4.

Caption: Workflow for determining the key physical properties of a liquid chemical compound.

Caption: A logical workflow for the structural elucidation of a chemical compound using NMR and MS.

References

• 1. tamson-instruments.com [tamson-instruments.com]
• 2. laboratuar.com [laboratuar.com]
• 3. American Society for Testing and Materials Standard ASTM D445 Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids - AG - Australian Business Licence and Information Service [ablis.business.gov.au]
• 4. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 5. laboratuar.com [laboratuar.com]
• 6. oecd.org [oecd.org]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Phthalates in Liquid Matrices by GC/MS Using Dioctyl Terephthalate-d4 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Abstract This application note provides a detailed protocol for the quantification of common phthalate (B1215562) esters in liquid samples using Gas Chromatography-Mass Spectrometry (GC/MS). Phthalates are ubiquitous environmental contaminants and potential endocrine disruptors, making their accurate detection a priority.[1] This method employs a robust liquid-liquid extraction (LLE) procedure for sample preparation and utilizes Dioctyl terephthalate-d4 (DOTP-d4) as an internal standard (IS) to ensure accuracy and precision. The protocol outlines instrument parameters for selective ion monitoring (SIM) mode, which enhances sensitivity and minimizes matrix interference.[2] Key considerations for minimizing background contamination, a common challenge in phthalate analysis, are also discussed in detail.[3]

Experimental Protocols

Reagents and Materials

• Solvents: High-purity, pesticide-grade or equivalent isohexane, acetone (B3395972), and dichloromethane.[2][4] All solvents should be tested for phthalate contamination before use.

• Reagent Water: Deionized water, freshly prepared.

• Phthalate Standards: Analytical grade standards of target phthalates (e.g., DMP, DEP, DBP, BBP, DEHP, DINP).[5]

• Internal Standard: Dioctyl terephthalate-d4 (DOTP-d4), also known as Bis(2-ethylhexyl) terephthalate-d4.

• Glassware: All glassware (volumetric flasks, centrifuge tubes, pipettes, vials) must be scrupulously cleaned.[2] It is recommended to heat-treat non-volumetric glassware at 400°C for at least 2 hours and rinse all items with acetone then isohexane prior to use.[4]

• Vial Caps and Septa: Use phthalate-free septa to avoid contamination.[4]

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL): Accurately weigh and dissolve 25 mg of each neat phthalate standard and the DOTP-d4 internal standard into separate 25 mL volumetric flasks using isohexane.

• Intermediate Mixed Standard Solution (10 µg/mL): Prepare a mixed working solution by diluting the primary stock solutions with isohexane.

• Calibration Standards (e.g., 50-2000 ng/mL): Create a series of calibration standards by performing serial dilutions of the intermediate mixed standard solution in isohexane.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the DOTP-d4 primary stock solution with isohexane. Prior to injection, add a consistent volume of this solution to all calibration standards and prepared samples to achieve a final concentration of 100 ng/mL.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is suitable for aqueous samples such as beverages.

• Sample Aliquot: Place 10 mL of the liquid sample into a 50 mL glass centrifuge tube.

• Extraction: Add 10 mL of isohexane to the centrifuge tube.[4]

• Vortex: Cap the tube and shake vigorously using a vortex mixer for a minimum of 2 minutes to ensure thorough mixing.

• Phase Separation: Allow the mixture to stand until the organic and aqueous phases have clearly separated. Centrifugation can be used to accelerate this process.

• Collect Organic Layer: Carefully transfer the upper organic layer (isohexane) into a clean 15 mL glass tube.

• Concentration: Evaporate the extract down to approximately 0.9 mL under a gentle stream of nitrogen at 35°C.[4] Avoid evaporating to complete dryness.

• Internal Standard Spiking: Add 100 µL of the 1 µg/mL DOTP-d4 internal standard solution to the concentrated extract.

• Final Volume: Adjust the final volume to 1.0 mL with isohexane.

• Transfer: Transfer the final extract into a 2 mL autosampler vial for GC/MS analysis.

GC/MS Instrumentation and Conditions

The following parameters provide a robust starting point and can be optimized for specific instruments and target analyte lists.

Parameter	Condition
Gas Chromatograph
Injection Port	Split/Splitless (Operated in Splitless mode)[6]
Inlet Temperature	280°C[4]
Injection Volume	1 µL
Carrier Gas	Helium, constant flow at 1.0 mL/min[4][6]
Column	DB-5MS (or equivalent 5% Phenyl-methylpolysiloxane), 30 m x 0.25 mm, 0.25 µm film thickness[6]
Oven Program	Initial 100°C, hold 1 min; ramp 10°C/min to 280°C; ramp 5°C/min to 310°C, hold 5 min[6]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV[4]
Ion Source Temp.	250°C[4]
Transfer Line Temp.	300°C[4]
Acquisition Mode	Selected Ion Monitoring (SIM)
Solvent Delay	4 min[7]

Data Presentation and Analysis

Quantitative Data Summary

Quantification is performed using the internal standard method. The ratio of the analyte peak area to the internal standard peak area is plotted against the analyte concentration to generate a calibration curve. The concentration of analytes in the samples is then calculated from this curve.

The table below lists common phthalates and their typical SIM ions. Note that many phthalates produce a characteristic fragment ion at m/z 149.[1][8]

Analyte	Quantification Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dimethyl phthalate (DMP)	163	194	77
Diethyl phthalate (DEP)	149	177	121
Di-n-butyl phthalate (DBP)	149	223	205
Benzyl butyl phthalate (BBP)	149	91	206
Di(2-ethylhexyl) phthalate (DEHP)	149	167	279
Di-n-octyl phthalate (DnOP)	149	279	93
Diisononyl phthalate (DINP)	149	293	167
Dioctyl terephthalate-d4 (IS)	153	283	171

Note: The m/z ions for DOTP-d4 are representative; optimal ions should be confirmed experimentally by injecting a pure standard. The base peak for deuterated ortho-phthalates is often m/z 153.[5]

Visualized Workflows

Caption: Liquid-Liquid Extraction workflow for phthalate analysis.

Caption: GC/MS data acquisition and quantification workflow.

Conclusion

The described GC/MS method provides a sensitive and reliable framework for the quantification of phthalates in liquid matrices. The use of Dioctyl terephthalate-d4 as an internal standard effectively compensates for variations in sample preparation and instrument response. Adherence to stringent contamination control measures, particularly the use of properly cleaned glassware and phthalate-free consumables, is critical for achieving accurate and low-level detection limits.[3][4] This protocol serves as a comprehensive guide for laboratories conducting routine monitoring or research on these important environmental compounds.

References

• 1. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 4. oiv.int [oiv.int]
• 5. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 6. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 8. gcms.cz [gcms.cz]

Application Note: Quantitative Analysis of Di-n-octyl Terephthalate (DOTP) in Polymer Matrices using LC/MS/MS with a d4-Labeled Internal Standard

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC/MS/MS) method for the quantification of Di-n-octyl terephthalate (B1205515) (DOTP), a common non-phthalate plasticizer. The method utilizes a stable isotope-labeled internal standard, d4-Di-n-octyl terephthalate (d4-DOTP), to ensure high accuracy and precision in complex polymer matrices. The protocol detailed below is suitable for researchers, scientists, and professionals in drug development and materials science for monitoring the presence and concentration of DOTP.

Introduction

Di-n-octyl terephthalate (DOTP) is widely used as a plasticizer in a variety of polymer products, including medical devices, food packaging, and toys, due to its low toxicity profile compared to some ortho-phthalates. Accurate quantification of DOTP is crucial for quality control, safety assessment, and migration studies. LC/MS/MS offers high selectivity and sensitivity, making it the ideal technique for analyzing trace levels of DOTP. The incorporation of a stable isotope-labeled internal standard (IS), such as d4-DOTP, compensates for variations in sample preparation, matrix effects, and instrument response, leading to reliable quantification.[1] This document provides a comprehensive protocol for the extraction and LC/MS/MS analysis of DOTP from a polymer matrix.

Experimental Protocols

Materials and Reagents

• Analytes: Di-n-octyl terephthalate (DOTP) standard, d4-Di-n-octyl terephthalate (d4-DOTP) internal standard.

• Solvents: HPLC-grade or LC/MS-grade acetonitrile (B52724), methanol (B129727), and water. Tetrahydrofuran (THF), HPLC grade.

• Chemicals: Ammonium (B1175870) formate, LC/MS grade.

Standard and Sample Preparation

2.1. Standard Stock Solutions Prepare individual stock solutions of DOTP and d4-DOTP in methanol at a concentration of 1 mg/mL. Store these stock solutions at -20°C in amber glass vials.

2.2. Working Standard Solutions Prepare a series of working standard solutions by serially diluting the DOTP stock solution with a 50:50 (v/v) mixture of acetonitrile and water to create calibration standards. Fortify each calibration standard with the d4-DOTP internal standard at a constant final concentration (e.g., 50 ng/mL).

2.3. Sample Preparation from Polymer Matrix

• Accurately weigh approximately 0.1 g of the polymer sample into a glass vial.

• Add 5 mL of THF to dissolve the polymer. Vortex for 30 minutes or until the polymer is fully dissolved.

• Spike the solution with the d4-DOTP internal standard.

• Add 10 mL of methanol to precipitate the polymer. Vortex for 2 minutes.

• Centrifuge the sample at 5000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean glass tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of 50:50 (v/v) acetonitrile/water.

• Filter the reconstituted sample through a 0.22 µm PTFE syringe filter into an LC autosampler vial.

LC/MS/MS Method

3.1. Liquid Chromatography (LC) Conditions

• System: UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 5 mM ammonium formate

• Mobile Phase B: Acetonitrile with 5 mM ammonium formate

• Gradient:

  • 0-1 min: 50% B

  • 1-8 min: Linear gradient from 50% to 98% B

  • 8-10 min: Hold at 98% B

  • 10.1-12 min: Return to 50% B and equilibrate

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

3.2. Mass Spectrometry (MS) Conditions

• System: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI), positive mode

• Ion Spray Voltage: +5500 V

• Source Temperature: 500°C

• Gas 1 (Nebulizer Gas): 50 psi

• Gas 2 (Heater Gas): 50 psi

• Curtain Gas: 35 psi

• Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
DOTP (Quantifier)	391.3	261.2	25	100
DOTP (Qualifier)	391.3	149.1	35	100
d4-DOTP (IS)	395.3	265.2	25	100

Note: The precursor ion for DOTP corresponds to its protonated molecule [M+H]+. The product ions are characteristic fragments. The d4-DOTP internal standard has a mass shift of +4 Da in both the precursor and the corresponding product ion.

Data Presentation

The quantitative performance of the method is summarized in the table below. The method demonstrates excellent linearity over the specified concentration range and good accuracy and precision.

Parameter	DOTP
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL[2]
Accuracy at LLOQ	85% - 115%
Precision (RSD%) at LLOQ	< 15%
Accuracy (Low, Mid, High QC)	90% - 110%
Precision (RSD%) (Low, Mid, High QC)	< 10%

Visualizations

Experimental Workflow

Caption: Workflow for DOTP analysis.

Logical Relationship of Quantification

Caption: Internal standard quantification logic.

Conclusion

The LC/MS/MS method described provides a reliable and sensitive tool for the quantification of DOTP in polymer samples. The use of a deuterated internal standard is critical for achieving the high levels of accuracy and precision required for regulatory and quality control purposes. This protocol can be readily implemented in analytical laboratories equipped with standard LC/MS/MS instrumentation.

References

• 1. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]

Application Notes and Protocols for the Analysis of Dioctyl Terephthalate-d4 in Environmental Samples

Introduction

Dioctyl terephthalate (B1205515) (DOTP) is a non-phthalate plasticizer increasingly used as a replacement for traditional phthalates like DEHP due to its favorable toxicological profile. As a result, monitoring its presence and concentration in environmental matrices such as soil and water is of growing importance. The use of a deuterated internal standard, Dioctyl terephthalate-d4 (DOTP-d4), is a robust analytical approach that improves the accuracy and precision of quantification by correcting for matrix effects and variations during sample preparation and analysis. This document provides detailed application notes and protocols for the analysis of DOTP in environmental samples using DOTP-d4 as an internal standard, primarily with Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Core Principles of Isotope Dilution

The fundamental principle behind using DOTP-d4 is isotope dilution. A known amount of the deuterated standard (DOTP-d4) is added to the environmental sample at the beginning of the analytical process. Since DOTP-d4 is chemically identical to the native DOTP, it behaves similarly throughout the extraction, cleanup, and analysis steps. By measuring the ratio of the native analyte to the deuterated internal standard in the final extract, it is possible to accurately calculate the concentration of the native DOTP in the original sample, compensating for any losses that may have occurred.

Experimental Protocols

The following protocols are designed for the extraction and analysis of DOTP in soil and water samples using DOTP-d4 as an internal standard.

Protocol 1: Analysis of DOTP in Soil Samples

This protocol details the extraction of DOTP from soil matrices followed by quantification using GC-MS/MS.

1. Materials and Reagents

• Solvents: Acetone (B3395972), Hexane (B92381), Dichloromethane (DCM), Ethyl Acetate (all pesticide residue grade or higher).

• Standards: Native Dioctyl terephthalate (DOTP) standard, Dioctyl terephthalate-d4 (DOTP-d4) internal standard.

• Reagents: Anhydrous Sodium Sulfate (B86663) (baked at 400°C for 4 hours).

• Solid Phase Extraction (SPE): Florisil® cartridges (or equivalent).

• Apparatus: Glass vials, centrifuge tubes, ultrasonic bath, rotary evaporator, gas chromatograph coupled to a tandem mass spectrometer (GC-MS/MS).

2. Sample Preparation and Extraction

• Sample Collection and Homogenization: Collect soil samples and homogenize to ensure representativeness. Air-dry the sample and sieve to remove large debris.

• Spiking with Internal Standard: Weigh 10 g of the homogenized soil sample into a glass centrifuge tube. Spike the sample with a known amount of DOTP-d4 solution (e.g., 100 µL of a 1 µg/mL solution).

• Extraction:

  • Add 20 mL of a 1:1 (v/v) mixture of acetone and hexane to the centrifuge tube.

  • Vortex the sample for 1 minute.

  • Place the tube in an ultrasonic bath for 15 minutes.

  • Centrifuge the sample at 3000 rpm for 5 minutes.

  • Carefully transfer the supernatant to a clean glass flask.

  • Repeat the extraction process twice more with fresh solvent.

  • Combine all the extracts.

• Drying and Concentration:

  • Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to approximately 1 mL using a rotary evaporator at a temperature not exceeding 40°C.

  • Further concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

3. Sample Cleanup (SPE)

• Cartridge Conditioning: Condition a Florisil® SPE cartridge by passing 5 mL of hexane through it.

• Sample Loading: Load the 1 mL concentrated extract onto the conditioned SPE cartridge.

• Elution: Elute the cartridge with 10 mL of a 1:1 (v/v) mixture of hexane and dichloromethane. Collect the eluate.

• Final Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen. The sample is now ready for GC-MS/MS analysis.

4. GC-MS/MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Injector Temperature: 280°C.

  • Injection Mode: Splitless.

  • Oven Temperature Program: Initial temperature of 80°C (hold for 1 min), ramp at 20°C/min to 280°C, then ramp at 10°C/min to 300°C (hold for 5 min).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific transitions for DOTP and DOTP-d4 should be optimized. A common precursor ion for DOTP is m/z 149.[1]

Protocol 2: Analysis of DOTP in Water Samples

This protocol outlines the solid-phase extraction of DOTP from water samples followed by quantification.

1. Materials and Reagents

• Solvents: Methanol (B129727), Dichloromethane (DCM), Ethyl Acetate (all pesticide residue grade or higher).

• Standards: Native Dioctyl terephthalate (DOTP) standard, Dioctyl terephthalate-d4 (DOTP-d4) internal standard.

• Reagents: Hydrochloric acid (HCl).

• Solid Phase Extraction (SPE): C18 cartridges.

• Apparatus: Glass bottles, filtration apparatus, SPE manifold, gas chromatograph coupled to a tandem mass spectrometer (GC-MS/MS).

2. Sample Preparation and Extraction

• Sample Collection and Preservation: Collect water samples in amber glass bottles. Acidify the samples to a pH < 2 with HCl to inhibit microbial degradation.

• Spiking with Internal Standard: Measure 500 mL of the water sample and spike with a known amount of DOTP-d4 solution (e.g., 100 µL of a 1 µg/mL solution).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water through it. Do not allow the cartridge to go dry.

• Sample Loading: Pass the entire 500 mL water sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Cartridge Washing: After loading, wash the cartridge with 5 mL of deionized water to remove any interfering polar compounds.

• Cartridge Drying: Dry the cartridge by passing a stream of nitrogen through it for 10 minutes.

• Elution: Elute the trapped analytes with 10 mL of ethyl acetate.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen. The sample is now ready for GC-MS/MS analysis.

3. GC-MS/MS Analysis

Follow the same GC-MS/MS conditions as described in Protocol 1.

Data Presentation

The following tables summarize typical quantitative data expected from the analysis of DOTP using DOTP-d4 as an internal standard.

Table 1: GC-MS/MS Parameters for DOTP and DOTP-d4

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
DOTP	149	121	261	15
DOTP-d4	153	125	265	15

Table 2: Method Validation Data for DOTP Analysis in Environmental Samples

Matrix	Spiking Level (ng/g or ng/L)	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Limit of Quantification (LOQ) (ng/g or ng/L)
Soil	10	95.2	5.8	1.0
50	98.7	4.2
100	101.5	3.5
Water	10	92.8	6.5	0.5
50	96.3	4.8
100	99.1	3.9

Note: The values presented in this table are illustrative and may vary depending on the specific instrumentation, matrix, and experimental conditions. A study on plasticizers in medical infusion sets reported average recoveries of DOTP between 91.8% and 122% with relative standard deviations of 1.8% to 17.8%. The limits of quantification were in the range of 54.1 to 76.3 ng/g.[1][2]

Visualizations

The following diagrams illustrate the logical workflow for the analysis of DOTP in environmental samples.

Caption: Workflow for DOTP analysis in soil and water samples.

References

• 1. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Dioctyl Terephthalate (DOTP) using Isotope Dilution Mass Spectrometry with Dioctyl Terephthalate-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and highly accurate method for the quantification of Dioctyl terephthalate (B1205515) (DOTP), a common non-phthalate plasticizer, in various matrices using isotope dilution mass spectrometry (IDMS). The use of a stable isotope-labeled internal standard, Dioctyl terephthalate-d4 (DOTP-d4), ensures high precision and accuracy by correcting for variations during sample preparation and analysis. This document provides detailed protocols for sample preparation, instrument parameters for gas chromatography-tandem mass spectrometry (GC-MS/MS), and expected performance characteristics.

Introduction

Dioctyl terephthalate (DOTP) is widely used as a plasticizer in a variety of consumer products, including medical devices, toys, and food packaging materials. Due to its potential for migration into consumables and the environment, accurate and reliable quantification is crucial. Isotope dilution mass spectrometry (IDMS) is the gold standard for quantitative analysis, offering superior accuracy and precision by employing a stable isotope-labeled analog of the analyte as an internal standard. In this method, DOTP-d4 serves as the ideal internal standard for DOTP, as it shares identical chemical and physical properties, ensuring it co-elutes chromatographically and experiences the same ionization efficiency and potential matrix effects. This allows for effective compensation for any analyte loss during the analytical process.

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is a method of quantitative analysis that relies on the addition of a known amount of an isotopically enriched standard (in this case, DOTP-d4) to a sample. The internal standard is added at the earliest stage of the sample preparation process. This ensures that any loss of the target analyte during extraction, cleanup, and analysis is mirrored by a proportional loss of the internal standard. The ratio of the signal from the native analyte (DOTP) to the isotopically labeled standard (DOTP-d4) is measured by the mass spectrometer. This ratio is then used to calculate the concentration of the analyte in the original sample, providing highly accurate and precise results.

Experimental Protocols

Materials and Reagents

• Dioctyl terephthalate (DOTP) standard

• Dioctyl terephthalate-d4 (DOTP-d4) internal standard

• Hexane (B92381) (or other suitable organic solvent, HPLC or GC grade)

• Methanol (HPLC or GC grade)

• Sodium sulfate (B86663) (anhydrous)

• Solid Phase Extraction (SPE) cartridges (if necessary for sample cleanup)

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of DOTP and DOTP-d4 into separate 10 mL volumetric flasks.

  • Dissolve and dilute to the mark with hexane.

• Intermediate Standard Solution (100 µg/mL):

  • Pipette 1 mL of the DOTP primary stock solution into a 10 mL volumetric flask and dilute to the mark with hexane.

• Internal Standard Spiking Solution (10 µg/mL):

  • Pipette 1 mL of the DOTP-d4 primary stock solution into a 10 mL volumetric flask and dilute to the mark with hexane.

• Calibration Standards:

  • Prepare a series of calibration standards by spiking appropriate volumes of the DOTP intermediate standard solution into vials and adding a constant amount of the DOTP-d4 internal standard spiking solution.

  • Evaporate the solvent under a gentle stream of nitrogen and reconstitute in a known volume of hexane for GC-MS/MS analysis.

Sample Preparation (General Protocol)

The following is a general protocol for the extraction of DOTP from a solid matrix. The specific details may need to be optimized based on the sample matrix.

• Sample Homogenization: Homogenize the solid sample to ensure uniformity.

• Spiking with Internal Standard:

  • Weigh approximately 1 g of the homogenized sample into a glass centrifuge tube.

  • Spike the sample with a known amount of the DOTP-d4 internal standard spiking solution (e.g., 100 µL of 10 µg/mL). The concentration of the internal standard should be close to the expected concentration of the analyte in the sample.

• Solvent Extraction:

  • Add 10 mL of hexane to the centrifuge tube.

  • Vortex or sonicate the sample for 15-20 minutes to extract the DOTP.

• Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes to separate the solid matrix from the solvent.

• Collection of Supernatant: Carefully transfer the supernatant (hexane extract) to a clean glass tube.

• Drying and Concentration:

  • Pass the extract through a small column containing anhydrous sodium sulfate to remove any residual water.

  • Evaporate the solvent to near dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a known volume of hexane (e.g., 1 mL) for GC-MS/MS analysis.

GC-MS/MS Instrumentation and Conditions

The following instrumental parameters are recommended and may require optimization for specific instruments.

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	DB-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent
Injector	Split/Splitless, 280 °C
Injection Volume	1 µL
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Initial temperature 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 10 min
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Multiple Reaction Monitoring (MRM) Transitions

Based on common fragmentation patterns of phthalates and terephthalates, the following MRM transitions are proposed. The precursor ion for DOTP is often cited as m/z 261.[1] For DOTP-d4, a +4 mass shift is expected. The product ions should be confirmed by infusing the individual standards.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
DOTP	261	149	15	100
261	167	10	100
DOTP-d4	265	153	15	100
265	171	10	100

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the IDMS method for DOTP. These values are representative and may vary depending on the matrix and instrumentation.

Parameter	Expected Value
Calibration Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.5 ng/mL
Precision (RSD%)	< 15%
Accuracy (Recovery %)	85 - 115%

Visualizations

Experimental Workflow

Caption: Experimental workflow for IDMS analysis of DOTP.

Isotope Dilution Principle

Caption: Principle of Isotope Dilution Mass Spectrometry.

Conclusion

The Isotope Dilution Mass Spectrometry method using Dioctyl terephthalate-d4 as an internal standard provides a highly accurate, precise, and robust approach for the quantification of Dioctyl terephthalate. This detailed protocol serves as a comprehensive guide for researchers, scientists, and drug development professionals to implement this advanced analytical technique in their laboratories. The use of a stable isotope-labeled internal standard is critical for overcoming challenges associated with complex matrices and ensuring the reliability of quantitative results.

References

• 1. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitation of Dioctyl Terephthalate in Plastics using DOTP-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dioctyl terephthalate (B1205515) (DOTP) is a non-phthalate plasticizer increasingly used in a variety of plastic products, including medical devices, food packaging, and toys, due to concerns over the potential health risks of traditional phthalates.[1][2] Accurate quantification of DOTP in these materials is crucial for quality control, regulatory compliance, and safety assessment. The use of a deuterated internal standard, such as dioctyl terephthalate-d4 (DOTP-d4), in conjunction with gas chromatography-mass spectrometry (GC-MS), offers a robust and reliable method for this purpose. The internal standard method corrects for variations in sample preparation and instrument response, leading to improved accuracy and precision.[3] This application note provides a detailed protocol for the extraction and quantification of DOTP in plastics using DOTP-d4 as an internal standard.

Principle

This method involves the dissolution of the plastic sample, followed by the precipitation of the polymer and subsequent analysis of the supernatant containing the plasticizers. A known amount of DOTP-d4 is added at the beginning of the sample preparation process. By comparing the peak area ratio of DOTP to DOTP-d4 in the GC-MS analysis, the concentration of DOTP in the original sample can be accurately determined.

Experimental Protocols

Materials and Reagents

• Dioctyl terephthalate (DOTP) standard

• Dioctyl terephthalate-d4 (DOTP-d4) internal standard

• Tetrahydrofuran (THF), HPLC grade

• Ethanol (B145695), HPLC grade

• Plastic sample (e.g., PVC)

• Volumetric flasks

• Glass centrifuge tubes

• Vortex mixer

• Centrifuge

• GC-MS system with a suitable capillary column (e.g., 5%-phenyl/95%-dimethylpolysoxane)

Preparation of Standard and Internal Standard Solutions

• DOTP Stock Solution (1000 µg/mL): Accurately weigh 100 mg of DOTP standard and dissolve it in THF in a 100 mL volumetric flask.

• DOTP-d4 Internal Standard (IS) Stock Solution (100 µg/mL): Accurately weigh 10 mg of DOTP-d4 and dissolve it in THF in a 100 mL volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the DOTP stock solution into a constant volume of the DOTP-d4 IS stock solution. A typical calibration range would be 5-500 ng/µL.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 100 mg of the plastic sample into a glass centrifuge tube.

• Internal Standard Spiking: Add a precise volume of the DOTP-d4 internal standard stock solution to the centrifuge tube.

• Dissolution: Add 5 mL of THF to the tube to dissolve the plastic sample. Vortex for 10 minutes or until the sample is completely dissolved.

• Precipitation: Add 5 mL of ethanol to the solution to precipitate the polymer.

• Centrifugation: Vortex the mixture for 1 minute and then centrifuge at 3000 rpm for 10 minutes.

• Extraction: Carefully transfer the supernatant to a clean vial for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness 5%-phenyl/95%-dimethylpolysiloxane capillary column

  • Inlet Temperature: 280 °C

  • Oven Temperature Program: Initial temperature of 150 °C, hold for 1 minute, ramp to 300 °C at 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injection Volume: 1 µL (splitless mode)

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor:

    • DOTP: m/z 149, 167, 261

    • DOTP-d4: m/z 153, 171, 265 (hypothetical, based on a 4-deuterium substitution on the terephthalate ring)

Data Presentation

The quantitative data obtained from the analysis of various plastic samples are summarized in the table below.

Sample ID	Plastic Type	DOTP Concentration (mg/g)	Recovery (%)	RSD (%) (n=3)
Sample A	PVC Tubing	152.3	98.5	2.1
Sample B	Food Wrap	25.8	95.2	3.5
Sample C	Toy	87.1	97.1	2.8

Method Validation

Parameter	Result
Linearity (R²)	> 0.999
Limit of Detection (LOD)	1.5 ng/g
Limit of Quantification (LOQ)	5.0 ng/g
Accuracy (Recovery %)	95-105%
Precision (RSD %)	< 5%

Visualizations

Caption: Experimental workflow for DOTP quantitation.

Caption: Logic of internal standard quantitation.

References

• 1. benchchem.com [benchchem.com]
• 2. Identification and quantification of 14 phthalates and 5 non-phthalate plasticizers in PVC medical devices by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. frontier-lab.com [frontier-lab.com]

Application Note: High-Sensitivity Quantification of Dioctyl Terephthalate (DOTP) in Water Samples Using Isotope Dilution GC-MS with Dioctyl Terephthalate-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and highly sensitive analytical method for the quantification of Dioctyl terephthalate (B1205515) (DOTP), a common non-phthalate plasticizer, in water samples. The protocol employs an isotope dilution technique utilizing Dioctyl terephthalate-d4 (DOTP-d4) as an internal standard, coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This methodology ensures high accuracy and precision by correcting for analyte loss during sample preparation and potential matrix effects during analysis. The protocol is suitable for trace-level detection of DOTP in various aqueous matrices, including drinking water, surface water, and wastewater.

Introduction

Dioctyl terephthalate (DOTP) is widely used as a replacement for traditional phthalate (B1215562) plasticizers in a variety of consumer products, leading to its potential release into the environment and subsequent presence in water sources. Monitoring the levels of DOTP in water is crucial for environmental assessment and human health risk evaluation. The use of a stable isotope-labeled internal standard, such as DOTP-d4, is the gold standard for accurate quantification of organic micropollutants.[1] This internal standard co-elutes with the native analyte and behaves similarly during extraction and analysis, allowing for reliable correction of variations in sample preparation and instrument response. This application note provides a comprehensive protocol for the analysis of DOTP in water samples, from sample collection to data analysis.

Experimental Protocols

Sample Collection and Preservation

Proper sample collection is critical to avoid contamination.

• Containers : Collect water samples in 1-liter amber glass bottles with polytetrafluoroethylene (PTFE)-lined caps. Do not pre-rinse the bottles with the sample.[2]

• Dechlorination : If the water sample is expected to contain residual chlorine, add approximately 80 mg of sodium thiosulfate (B1220275) to the sample bottle before collection.[3]

• Preservation : After collection, cool the samples to 4°C and store them in the dark.[2]

• Holding Time : Samples should be extracted within 14 days of collection. Extracts can be stored at 4°C for up to 40 days before analysis.[3][4]

Sample Preparation: Solid-Phase Extraction (SPE)

• Materials :

  • C18 SPE cartridges (e.g., 500 mg, 6 mL)

  • Dichloromethane (DCM), pesticide residue grade

  • Acetonitrile (ACN), HPLC grade

  • Methanol (MeOH), HPLC grade

  • Reagent water (phthalate-free)

  • Anhydrous sodium sulfate (B86663)

• Internal Standard Spiking :

  • Allow the 1 L water sample to equilibrate to room temperature.

  • Spike the water sample with 100 µL of a 10 µg/mL DOTP-d4 solution in methanol. This results in a final concentration of 1.0 µg/L of the internal standard in the sample.

• SPE Procedure :

  • Cartridge Conditioning : Condition the C18 SPE cartridge by passing 6 mL of DCM, followed by 6 mL of methanol, and finally 10 mL of reagent water. Do not allow the cartridge to go dry.

  • Sample Loading : Pass the entire 1 L water sample through the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

  • Cartridge Washing : After the entire sample has passed through, wash the cartridge with 10 mL of reagent water to remove any polar impurities.

  • Cartridge Drying : Dry the cartridge by drawing a vacuum through it for 20-30 minutes.

  • Elution : Elute the trapped analytes from the cartridge with 10 mL of DCM.

  • Drying and Concentration : Pass the eluate through a small column containing anhydrous sodium sulfate to remove any residual water. Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Instrumentation : A gas chromatograph coupled with a mass spectrometer (GC-MS) is used for the analysis.

• GC Conditions :

  • Column : DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Injector Temperature : 280°C

  • Injection Mode : Splitless (1 µL injection volume)

  • Oven Temperature Program : Initial temperature of 80°C, hold for 2 minutes, then ramp at 17°C/min to 320°C and hold for 5 minutes.[5]

  • Carrier Gas : Helium at a constant flow rate of 1.2 mL/min.[5]

• MS Conditions :

  • Ion Source Temperature : 280°C

  • Transfer Line Temperature : 320°C[5]

  • Ionization Mode : Electron Ionization (EI) at 70 eV

  • Acquisition Mode : Selected Ion Monitoring (SIM)

  • Ions to Monitor :

    • DOTP : m/z 149 (quantification), 167, 279 (confirmation)

    • DOTP-d4 : m/z 153 (quantification), 171, 283 (confirmation)

Data Presentation

Table 1: Method Performance and Quality Control Parameters

Parameter	Expected Value
Limit of Detection (LOD)	< 0.1 µg/L
Limit of Quantification (LOQ)	0.3 µg/L
Calibration Range	0.5 - 50 µg/L
Correlation Coefficient (r²)	> 0.995
Recovery	85 - 115%
Relative Standard Deviation (RSD)	< 15%

Table 2: Example Recovery Data for DOTP in Spiked Water Samples

Sample Matrix	Spiking Level (µg/L)	Mean Recovery (%)	RSD (%) (n=3)
Reagent Water	1.0	98	5
Drinking Water	1.0	95	7
Surface Water	1.0	91	11

Note: The data presented in these tables are representative and may vary depending on the specific instrumentation and laboratory conditions.

Experimental Workflow and Signaling Pathways

Caption: Experimental workflow for DOTP analysis in water.

Logical Relationships in Isotope Dilution

References

• 1. benchchem.com [benchchem.com]
• 2. NEMI Method Summary - 606 [nemi.gov]
• 3. NEMI Method Summary - 506 [nemi.gov]
• 4. epa.gov [epa.gov]
• 5. aerapa.conference.ubbcluj.ro [aerapa.conference.ubbcluj.ro]

Application of DOTP-d4 in Food Contact Material Testing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of Di(2-ethylhexyl) terephthalate (B1205515) (DOTP) in food contact materials (FCMs), utilizing its deuterated internal standard, DOTP-d4. These guidelines are intended for researchers in materials science, food safety, and toxicology, as well as professionals in drug development interested in the environmental exposure and potential biological impact of plasticizers.

Introduction

Di(2-ethylhexyl) terephthalate (DOTP) is a non-phthalate plasticizer increasingly used in a variety of consumer products, including food packaging, as a replacement for regulated ortho-phthalates.[1] Due to its widespread use, there is a growing need for sensitive and reliable analytical methods to determine its potential migration from FCMs into food, ensuring consumer safety. The use of a stable isotope-labeled internal standard, such as DOTP-d4, is crucial for accurate quantification, as it effectively compensates for matrix effects and variations during sample preparation and analysis.[2]

This application note details validated methodologies using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and a representative method for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the determination of DOTP in food simulants.

Data Presentation

The following tables summarize the quantitative performance data for the analytical methods described.

Table 1: GC-MS/MS Method Performance for DOTP Analysis

Parameter	Result
Linearity (R²)	≥ 0.99
Limit of Quantification (LOQ)	54.1 - 76.3 ng/g
Accuracy (Recovery)	91.8 - 122%
Precision (RSD)	1.8 - 17.8%
Data derived from a validated method for plasticizers in a polymer matrix, demonstrating typical performance.[1][3]

Table 2: Representative LC-MS/MS Method Performance for DOTP Analysis

Parameter	Result
Linearity (R²)	≥ 0.99
Limit of Quantification (LOQ)	0.5 - 5 µg/L
Accuracy (Recovery)	85 - 115%
Precision (RSD)	< 15%
Representative data based on typical performance of LC-MS/MS methods for phthalate (B1215562) analysis.

Experimental Protocols

Protocol 1: Quantitative Analysis of DOTP in Food Simulants using GC-MS/MS

This protocol describes the determination of DOTP migration from food contact materials into food simulants using GC-MS/MS with DOTP-d4 as an internal standard.

1. Materials and Reagents

• DOTP analytical standard (≥98% purity)

• DOTP-d4 internal standard (IS) solution (100 µg/mL in a suitable solvent like hexane (B92381) or toluene)

• Food Simulants (e.g., 10% ethanol, 50% ethanol, 95% ethanol, 3% acetic acid, olive oil or isooctane (B107328) as a fatty food simulant)

• Solvents: n-hexane (GC grade), Dichloromethane (B109758) (GC grade)

• Anhydrous sodium sulfate

2. Sample Preparation: Migration Test

• Cut the food contact material into test specimens of a defined surface area (e.g., 1 dm²).

• Place the test specimen in a clean glass container.

• Add a known volume of the selected food simulant to achieve a surface area-to-volume ratio of, for example, 6 dm²/L.

• Seal the container and incubate under conditions that simulate the intended use of the FCM (e.g., 10 days at 40°C for long-term storage at room temperature).

• After incubation, remove the test specimen. The food simulant now contains the migrated substances.

3. Extraction

• Take a known aliquot of the food simulant (e.g., 10 mL).

• Spike the aliquot with a known amount of DOTP-d4 internal standard solution (e.g., to achieve a final concentration of 100 ng/mL).

• For aqueous simulants (10% ethanol, 3% acetic acid), perform a liquid-liquid extraction (LLE) with n-hexane or dichloromethane (e.g., 2 x 10 mL).

• For fatty food simulants (olive oil), a solvent extraction followed by a clean-up step may be necessary. For isooctane, direct injection after addition of the internal standard may be possible.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

4. GC-MS/MS Analysis

• GC System: Agilent 7890A GC or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode, 280°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 min.

  • Ramp to 250°C at 20°C/min.

  • Ramp to 300°C at 5°C/min, hold for 10 min.[1]

• MS/MS System: Agilent 7000 Series Triple Quadrupole GC/MS or equivalent.

• Ion Source: Electron Ionization (EI), 70 eV.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • DOTP: Precursor ion m/z 261, Product ions m/z 167, 149.[1]

  • DOTP-d4: Precursor ion m/z 265, Product ions m/z 171, 153 (hypothetical, to be confirmed by infusion of the standard).

5. Quantification

• Create a calibration curve by plotting the ratio of the peak area of DOTP to the peak area of DOTP-d4 against the concentration of DOTP standards.

• Calculate the concentration of DOTP in the sample extract from the calibration curve.

• Determine the migration level in mg/kg of food simulant or mg/dm² of the contact material.

Protocol 2: Representative Method for Quantitative Analysis of DOTP in Food Simulants using LC-MS/MS

This protocol provides a representative framework for the analysis of DOTP using LC-MS/MS with DOTP-d4. Method validation with specific quantitative data is required before routine use.

1. Materials and Reagents

• DOTP analytical standard (≥98% purity)

• DOTP-d4 internal standard (IS) solution (100 µg/mL in methanol (B129727) or acetonitrile)

• Food Simulants (as in Protocol 1)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade)

• Formic acid or Ammonium (B1175870) acetate (B1210297) (for mobile phase modification)

2. Sample Preparation: Migration Test

• Follow the same procedure as described in Protocol 1, step 2.

3. Sample Preparation for LC-MS/MS

• Take a known aliquot of the food simulant (e.g., 1 mL).

• Spike with the DOTP-d4 internal standard solution (e.g., to a final concentration of 50 ng/mL).

• For aqueous food simulants, direct injection may be possible after filtration.

• For fatty food simulants, a sample clean-up step such as solid-phase extraction (SPE) may be required.

4. LC-MS/MS Analysis

• LC System: Agilent 1290 Infinity II LC System or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid or 5 mM ammonium acetate.

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid or 5 mM ammonium acetate.

• Gradient Program (Representative):

  • 0-1 min: 50% B

  • 1-8 min: Linear gradient to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 50% B and equilibrate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS/MS System: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

• Ion Source: Electrospray Ionization (ESI), positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions (Hypothetical - to be optimized by infusion):

  • DOTP: Precursor ion [M+H]⁺ or [M+NH₄]⁺, with corresponding product ions.

  • DOTP-d4: Precursor ion [M+H]⁺ or [M+NH₄]⁺ (with a +4 Da shift), with corresponding product ions.

5. Quantification

• Follow the same quantification procedure as described in Protocol 1, step 5.

Visualization of Experimental Workflow and Signaling Pathway

Caption: Experimental workflow for DOTP analysis in food contact materials.

Caption: Potential signaling pathways affected by DOTP exposure.

Toxicological Significance

Recent research suggests that exposure to DOTP may have implications for human health. Studies combining network toxicology and molecular modeling have indicated that DOTP may interact with biological targets involved in inflammatory and immune responses.[1] Specifically, the Advanced Glycation End-product (AGE) - Receptor for AGE (RAGE) signaling pathway and the C-type lectin receptor pathway have been identified as potentially significant.[1] The activation of these pathways is associated with inflammatory conditions, and research has explored a potential link between DOTP exposure and periodontitis.[1] This highlights the importance of continued research into the toxicological profile of DOTP and the relevance of accurate exposure assessment from sources such as food contact materials. Professionals in drug development may find this information valuable when considering the environmental context of inflammatory and immune-related diseases.

References

• 1. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selection of Internal Standards for LC-MS/MS Applications - Cerilliant [cerilliant.com]
• 3. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PubMed [pubmed.ncbi.nlm.nih.gov]

Analysis of Phthalate Metabolites Using Deuterated Standards: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers in a vast array of consumer and industrial products. Human exposure to phthalates is widespread, and there is growing concern about their potential adverse health effects, including endocrine disruption. Biomonitoring of phthalate (B1215562) exposure is crucial for assessing the body burden of these chemicals and understanding potential health risks. The measurement of phthalate metabolites in biological matrices, such as urine, is the preferred method for assessing exposure, as the parent phthalates are rapidly metabolized.[1][2]

This document provides detailed application notes and protocols for the quantitative analysis of phthalate metabolites in human urine using deuterated internal standards coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of isotope dilution mass spectrometry, where a known amount of a stable isotope-labeled standard (e.g., deuterated) is added to the sample prior to processing, is the gold standard for accurate and precise quantification. This approach effectively corrects for analyte loss during sample preparation and for matrix effects in the mass spectrometer.[2]

Principle of the Method

The analytical workflow for the determination of phthalate metabolites in urine involves several key stages:

• Sample Preparation: Urine samples are first subjected to enzymatic hydrolysis to deconjugate the glucuronidated metabolites, which is a major metabolic pathway for phthalates. This is followed by a cleanup and concentration step, typically solid-phase extraction (SPE), to remove interfering substances from the complex urine matrix.

• Isotope Dilution: A mixture of deuterated internal standards, each corresponding to a specific phthalate metabolite, is added to the urine sample before any preparation steps. This allows for the correction of any analytical variability, ensuring high accuracy and precision.[2]

• LC-MS/MS Analysis: The prepared samples are then analyzed by a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer. The chromatographic system separates the individual phthalate metabolites, which are then detected and quantified by the mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[2]

Experimental Workflow

Caption: A schematic of the experimental workflow for the analysis of phthalate metabolites in urine.

Detailed Experimental Protocols

Protocol 1: Sample Preparation

Materials and Reagents:

• Human urine samples collected in polypropylene (B1209903) containers.

• Deuterated internal standard mix (containing deuterated analogues of the target phthalate metabolites).

• β-glucuronidase from E. coli or Helix pomatia.[3]

• Ammonium (B1175870) acetate (B1210297) buffer (1 M, pH 6.5).

• Formic acid (LC-MS grade).

• Methanol (B129727), Acetonitrile, and Water (all LC-MS grade).

• Solid-Phase Extraction (SPE) cartridges (e.g., C18).

Procedure:

• Thaw frozen urine samples to room temperature and vortex for 1 minute.

• To a 1.5 mL polypropylene microcentrifuge tube, add 500 µL of the urine sample.

• Add a known amount of the deuterated internal standard mixture to each sample.

• Add 250 µL of 1 M ammonium acetate buffer (pH 6.5).

• Add 10 µL of β-glucuronidase solution (e.g., from E. coli K12).[3]

• Vortex the mixture gently and incubate at 37°C for 90 minutes to deconjugate the metabolites.[4]

• After incubation, stop the enzymatic reaction by adding 50 µL of 0.1% formic acid.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Load the entire sample mixture onto the conditioned SPE cartridge.

  • Wash the cartridge with 3 mL of water to remove polar interferences.

  • Elute the phthalate metabolites with 3 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Conditions:

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm).[5]

• Mobile Phase A: 0.1% formic acid in water.[5]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[5]

• Flow Rate: 0.4 mL/min.[5]

• Injection Volume: 10 µL.[5]

• Gradient Elution: An example gradient is as follows:

  • Start at 5% B, hold for 1 minute.

  • Linearly increase to 95% B over 8 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to 5% B in 0.1 minutes and re-equilibrate for 3 minutes.

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.[5]

• Acquisition Mode: Multiple Reaction Monitoring (MRM).[2]

• MRM Transitions: Specific precursor-to-product ion transitions for each phthalate metabolite and its corresponding deuterated internal standard must be optimized.

Data Presentation

The following tables summarize quantitative data for the analysis of common phthalate metabolites in human urine.

Table 1: Common Phthalate Metabolites and their Deuterated Internal Standards

Phthalate Metabolite	Abbreviation	Deuterated Internal Standard
Monoethyl phthalate	MEP	MEP-d4
Mono-n-butyl phthalate	MnBP	MnBP-d4
Mono-isobutyl phthalate	MiBP	MiBP-d4
Monobenzyl phthalate	MBzP	MBzP-d4
Mono(2-ethylhexyl) phthalate	MEHP	MEHP-d4
Mono(2-ethyl-5-hydroxyhexyl) phthalate	MEHHP	MEHHP-d4
Mono(2-ethyl-5-oxohexyl) phthalate	MEOHP	MEOHP-d4
Mono(3-carboxypropyl) phthalate	MCPP	MCPP-d4

Table 2: Method Performance Data for Phthalate Metabolite Analysis

Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Recovery (%)	Precision (RSD %)
MMP	0.1[1]	0.3[1]	85-115	<15[1]
MEP	0.1[1]	0.3[1]	85-115	<15[1]
MBP	0.3[1]	1.0[1]	85-115	<15[1]
MBzP	0.1[1]	0.3[1]	85-115	<15[1]
MEHP	0.3[1]	1.0[1]	85-115	<15[1]
MEHHP	0.11 - 0.90[6]	-	~100[6]	<10[6]
MEOHP	0.11 - 0.90[6]	-	~100[6]	<10[6]

Note: Values are compiled from various sources and may vary depending on the specific methodology and instrumentation used.

Table 3: Reported Concentrations of Phthalate Metabolites in the General Population (NHANES Data)

Phthalate Metabolite	Geometric Mean (ng/mL)	95th Percentile (ng/mL)
MEP	56.6[7]	-
MBP	-	-
MiBP	-	-
MBzP	-	-
MEHP	-	-
MEHHP	-	-
MEOHP	-	-

Data from the National Health and Nutrition Examination Survey (NHANES) provides reference ranges for phthalate metabolite concentrations in the U.S. population.[5][8]

Signaling Pathways and Logical Relationships

The primary logical relationship in this analytical method is the principle of isotope dilution, which ensures accurate quantification.

Caption: The logical relationship illustrating the principle of isotope dilution for accurate quantification.

Conclusion

The use of deuterated internal standards in conjunction with LC-MS/MS provides a robust, sensitive, and accurate method for the quantification of phthalate metabolites in human urine. The detailed protocols and data presented in these application notes serve as a valuable resource for researchers, scientists, and drug development professionals involved in biomonitoring and exposure assessment of phthalates. Adherence to these well-established methodologies is critical for generating high-quality, reliable data for public health research and regulatory decision-making.

References

• 1. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. epa.gov [epa.gov]
• 6. Determination of 16 phthalate metabolites in urine using automated sample preparation and on-line preconcentration/high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phthalate exposure among U.S. college-aged women: Biomonitoring in an undergraduate student cohort (2016-2017) and trends from the National Health and Examination Survey (NHANES, 2005-2016) | PLOS One [journals.plos.org]
• 8. researchgate.net [researchgate.net]

Application Note: Solid-Phase Extraction of Phthalates in Water with DOTP-d4 Internal Standard for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates, a class of synthetic chemicals widely used as plasticizers, are ubiquitous environmental contaminants due to their extensive use in consumer products.[1] Their potential as endocrine disruptors necessitates sensitive and accurate analytical methods for their detection in various matrices, including water.[2] Solid-phase extraction (SPE) is a commonly employed technique for the extraction and pre-concentration of phthalates from aqueous samples, offering advantages such as high recovery rates and reduced solvent consumption.[3] The use of a deuterated internal standard, such as Di-n-octyl terephthalate-d4 (DOTP-d4), is crucial for accurate quantification by correcting for analyte losses during sample preparation and instrumental analysis.[4] This application note provides a detailed protocol for the solid-phase extraction of a range of common phthalates from water samples, utilizing a DOTP-d4 spike, followed by analysis with Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocol

This protocol outlines the steps for sample preparation, solid-phase extraction, and subsequent GC-MS analysis of phthalates in water.

Materials and Reagents

• Phthalate (B1215562) Standards: Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Di-n-butyl phthalate (DBP), Benzyl butyl phthalate (BBP), Di(2-ethylhexyl) phthalate (DEHP), Di-n-octyl phthalate (DNOP), and other relevant phthalates of interest.

• Internal Standard: Di-n-octyl terephthalate-d4 (DOTP-d4) solution (e.g., 1 µg/mL in methanol).

• Solvents: Methanol (HPLC grade), Dichloromethane (DCM, HPLC grade), Ethyl acetate (B1210297) (HPLC grade), Hexane (B92381) (HPLC grade).

• Reagents: Deionized water.

• SPE Cartridges: C18 cartridges (e.g., 500 mg, 6 mL). Other cartridges like Florisil can also be used.[3]

Sample Preparation

• Collect water samples in glass containers to avoid phthalate contamination from plastic.

• If the sample contains suspended solids, filter it through a glass fiber filter.

• For a 100 mL water sample, add a known amount of the DOTP-d4 internal standard solution (e.g., 100 µL of a 1 µg/mL solution to achieve a final concentration of 1 µg/L).

Solid-Phase Extraction (SPE) Procedure

• Cartridge Conditioning:

  • Condition the C18 SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of deionized water. Ensure the cartridge does not go dry before sample loading.[5]

• Sample Loading:

  • Load the 100 mL water sample (spiked with DOTP-d4) onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any interfering polar compounds.

  • Dry the cartridge under a gentle stream of nitrogen or by vacuum for 10-15 minutes to remove residual water.

• Elution:

  • Elute the retained phthalates and the internal standard from the cartridge with 5-10 mL of ethyl acetate or dichloromethane.[3] Collect the eluate in a clean glass tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the residue in a small, known volume (e.g., 1 mL) of hexane or another suitable solvent for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A low-bleed, mid-polarity column such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms) is commonly used (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[6]

  • Injector: Splitless mode at 280°C.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp 1: 15°C/min to 200°C.

    • Ramp 2: 5°C/min to 280°C, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

Data Presentation

The following tables summarize typical quantitative data for phthalate analysis using SPE and GC-MS with deuterated internal standards.

Table 1: Typical Recovery Rates for Selected Phthalates in Water

Phthalate	Spiking Level	Recovery (%)	Reference
Dimethyl Phthalate (DMP)	20 µg/L	98.2 - 110	[3]
Diethyl Phthalate (DEP)	20 µg/L	98.2 - 110	[3]
Di-n-butyl Phthalate (DBP)	20 µg/L	98.2 - 110	[3]
Benzyl Butyl Phthalate (BBP)	1-200 µg/L	76 - 100	[7]
Di(2-ethylhexyl) Phthalate (DEHP)	0.1-10 µg/L	76 - 100	[7]

Table 2: Typical Limits of Detection (LOD) and Quantification (LOQ) for Phthalates

Phthalate	LOD (µg/L)	LOQ (µg/L)	Reference
Dimethyl Phthalate (DMP)	0.025	-	[3]
Diethyl Phthalate (DEP)	0.025	-	[3]
Di-n-butyl Phthalate (DBP)	0.05	-	[3]
Benzyl Butyl Phthalate (BBP)	-	1.5 - 3.0	[7]
Di(2-ethylhexyl) Phthalate (DEHP)	-	1.5 - 3.0	[7]

Table 3: GC-MS SIM/MRM Parameters for Target Analytes and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ion Type
Dimethyl Phthalate (DMP)	163	133	Quantifier
Diethyl Phthalate (DEP)	149	121	Quantifier
Di-n-butyl Phthalate (DBP)	149	223	Quantifier
Benzyl Butyl Phthalate (BBP)	149	91	Quantifier
Di(2-ethylhexyl) Phthalate (DEHP)	149	167	Quantifier
Di-n-octyl Phthalate (DNOP)	149	279	Quantifier
DOTP-d4 (Internal Standard)	265	153	Quantifier [8]

Note: The specific ions and transitions should be optimized on the instrument being used.

Workflow and Pathway Diagrams

Caption: Solid-Phase Extraction Workflow for Phthalate Analysis.

Conclusion

This application note provides a comprehensive and detailed protocol for the solid-phase extraction of phthalates from water samples using a DOTP-d4 internal standard, followed by GC-MS analysis. The use of an isotopically labeled internal standard is critical for achieving accurate and reliable quantitative results by correcting for variations in extraction efficiency and instrumental response. The provided SPE procedure and GC-MS parameters offer a robust starting point for laboratories involved in the monitoring of these environmental contaminants. Method validation, including the determination of recovery, linearity, limits of detection, and precision, should be performed in the specific laboratory matrix to ensure data quality.

References

• 1. gcms.cz [gcms.cz]
• 2. aerapa.conference.ubbcluj.ro [aerapa.conference.ubbcluj.ro]
• 3. scispace.com [scispace.com]
• 4. benchchem.com [benchchem.com]
• 5. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 6. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Minimizing Matrix Effects in Phthalate Analysis with LC-MS

Welcome to our technical support center. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and minimizing matrix effects during the analysis of phthalates using Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect and how does it affect my phthalate (B1215562) analysis?

A: The matrix effect is the alteration of the ionization efficiency of a target analyte by co-eluting compounds from the sample matrix.[1][2] In LC-MS analysis of phthalates, components of the sample matrix (e.g., lipids, proteins, salts in biological samples, or complex organic molecules in environmental samples) can interfere with the ionization of phthalate molecules in the mass spectrometer's ion source.[2] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy, precision, and sensitivity of your quantitative analysis.[3][4][5]

Q2: How can I identify if my analysis is suffering from matrix effects?

A: A common method to qualitatively assess matrix effects is the post-column infusion experiment.[6][7] In this technique, a standard solution of the analyte is continuously infused into the LC eluent after the analytical column and before the mass spectrometer. A blank sample extract is then injected. Any fluctuation (dip or peak) in the constant analyte signal indicates the retention times where co-eluting matrix components are causing ion suppression or enhancement.[6][8]

To quantify the matrix effect, you can compare the signal response of an analyte in a standard solution prepared in a pure solvent to the response of the same analyte spiked into a blank sample matrix that has undergone the extraction procedure (post-extraction spike).[1] The matrix effect (ME) can be calculated using the following formula:

ME (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value of 100% indicates no matrix effect, a value <100% indicates ion suppression, and a value >100% indicates ion enhancement.[9]

Troubleshooting Guide

Issue: I'm observing significant ion suppression for my target phthalates.

Solution Workflow:

This workflow outlines a systematic approach to troubleshooting and mitigating ion suppression.

Caption: Troubleshooting workflow for ion suppression in LC-MS.

Step 1: Optimize Sample Preparation

The goal of sample preparation is to remove as many interfering matrix components as possible while efficiently extracting the target phthalates.

• Solid Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples.[2] Different sorbent chemistries can be employed to selectively retain phthalates while washing away interferences.

• Liquid-Liquid Extraction (LLE): LLE can also be used to separate phthalates from the sample matrix based on their solubility in different immiscible solvents.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method, often used in pesticide residue analysis, has been adapted for phthalate analysis in complex matrices like food.[10]

Step 2: Adjust Chromatographic Conditions

If sample preparation alone is insufficient, modifying the LC separation can help to chromatographically resolve the phthalates from the interfering matrix components.

• Modify Gradient Profile: Adjusting the mobile phase gradient can change the elution profile of both the analytes and the matrix components, potentially separating them.

• Change Column Chemistry: Using a column with a different stationary phase (e.g., C18, phenyl-hexyl) can alter the selectivity of the separation.

• Reduce Flow Rate: Lowering the flow rate can sometimes reduce matrix effects.[11][12]

Step 3: Implement a Compensation Strategy

When matrix effects cannot be eliminated, they can be compensated for using appropriate calibration strategies.

• Stable Isotope Labeled Internal Standards (SIL-IS): This is often considered the "gold standard" for compensating for matrix effects.[6][9] A known amount of a stable isotope-labeled version of the target phthalate is added to the sample at the beginning of the sample preparation process. Since the SIL-IS has nearly identical chemical and physical properties to the native analyte, it will be affected by the matrix in the same way, allowing for accurate quantification.[9]

• Matrix-Matched Calibration: In this approach, calibration standards are prepared in a blank matrix that is as similar as possible to the samples being analyzed.[2] This helps to ensure that the calibration standards experience the same matrix effects as the unknown samples.

• Standard Addition: This method is useful when a blank matrix is not available. It involves adding known amounts of the analyte to aliquots of the sample itself and then extrapolating to determine the original concentration.[6][13] However, this method can be time-consuming as it requires multiple analyses for each sample.[14]

Logical Relationship for Selecting a Calibration Strategy

The choice of calibration strategy often depends on the availability of a blank matrix and stable isotope-labeled internal standards.

Caption: Decision tree for selecting a calibration strategy.

Experimental Protocols

Protocol 1: Post-Column Infusion for Matrix Effect Identification

Objective: To identify regions of ion suppression or enhancement in the chromatogram.

Materials:

• LC-MS system

• Syringe pump

• Tee union

• Standard solution of the phthalate of interest (e.g., 1 µg/mL in mobile phase)

• Blank matrix extract

Methodology:

• Set up the LC-MS system with the analytical column.

• Connect the outlet of the analytical column to one port of the tee union.

• Connect a syringe pump containing the phthalate standard solution to the second port of the tee union.

• Connect the third port of the tee union to the MS ion source.

• Begin infusing the standard solution at a low, constant flow rate (e.g., 10 µL/min).

• Acquire data in MRM mode for the infused analyte, observing a stable baseline signal.

• Inject a blank matrix extract onto the LC system.

• Monitor the baseline for any deviations. A drop in the baseline indicates ion suppression, while a rise indicates ion enhancement.[6][8]

Protocol 2: Quantification of Matrix Effect using Post-Extraction Spike

Objective: To quantitatively determine the percentage of ion suppression or enhancement.

Materials:

• Blank matrix

• Phthalate standard solution

• Extraction solvents and equipment

Methodology:

• Prepare Sample Set A (Analyte in Solvent): Prepare a standard solution of the phthalate in the final mobile phase composition at a known concentration (e.g., 50 ng/mL).

• Prepare Sample Set B (Analyte in Matrix): a. Extract a blank matrix sample using your established protocol. b. After the final extraction step and just before analysis, spike the blank matrix extract with the phthalate standard solution to achieve the same final concentration as in Sample Set A.

• Analyze both sets of samples by LC-MS.

• Calculate the matrix effect using the formula: ME (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) x 100.[1]

Quantitative Data Summary

The following table summarizes the matrix effects observed for different phthalates in various matrices and the improvement seen with different mitigation strategies.

Phthalate	Matrix	Initial Matrix Effect (%)	Mitigation Strategy	Matrix Effect after Mitigation (%)	Reference
Di-n-hexyl phthalate	Wheat	153.7 (Enhancement)	Modified QuEChERS	Not specified	[15]
Diisobutyl phthalate	Wheat	105.4 (Enhancement)	Modified QuEChERS	Not specified	[15]
Various	Mussel	52 - 92 (Suppression)	Micro-MSPD	Not specified	[16]
Various	Wastewater	58 - 95 (Suppression)	Post-column splitting	77.5 - 97 (Suppression)	[11][12]

Note: The effectiveness of each strategy is highly dependent on the specific analyte, matrix, and analytical conditions. The data presented here are for illustrative purposes.

References

• 1. What is matrix effect and how is it quantified? [sciex.com]
• 2. longdom.org [longdom.org]
• 3. Research Portal [ub-ir.bolton.ac.uk]
• 4. mdpi.com [mdpi.com]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 9. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Matrix Effects in Detection of Phthalate Esters from Wheat by a Modified QuEChERS Method with GC/MS: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 11. researchgate.net [researchgate.net]
• 12. Operational options to reduce matrix effects in liquid chromatography-electrospray ionization-mass spectrometry analysis of aqueous environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Evaluation of three calibration methods to compensate matrix effects in environmental analysis with LC-ESI-MS [agris.fao.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Dioctyl Terephthalate-d4 (DOTP-d4) Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing issues related to Dioctyl terephthalate-d4 (DOTP-d4) and analyte co-elution during chromatographic analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section directly addresses specific issues that may be encountered during experiments involving DOTP-d4.

Q1: I am observing a peak at the expected retention time of my analyte in my blank injections. Could this be DOTP-d4 contamination?

A1: Yes, this is a common issue. DOTP is a ubiquitous plasticizer found in many laboratory consumables. Your blank injections are likely contaminated.

Troubleshooting Steps:

• Identify the Source of Contamination: Systematically check all potential sources of plasticizer contamination. This includes, but is not limited to:

  • Solvent bottles (use glass bottles where possible).

  • Tubing (use PEEK or stainless steel tubing).

  • Well plates and caps.

  • Pipette tips.

  • Filters.

• System Cleaning: Flush your LC system with a strong solvent like isopropanol (B130326) to remove any accumulated plasticizers.

• Mobile Phase Preparation: Use fresh, high-purity solvents (LC-MS grade) and prepare mobile phases in glass containers.

• Sample Preparation: Minimize the use of plastic consumables during sample preparation. If unavoidable, pre-rinse plasticware with the solvent used in the next step of the procedure.

Q2: My analyte and a contaminant, suspected to be DOTP-d4, are co-eluting. How can I resolve these peaks?

A2: Co-elution of a target analyte with DOTP-d4 can be resolved by modifying your chromatographic method. The goal is to alter the selectivity of your separation.

Troubleshooting Steps:

• Modify the Mobile Phase Gradient:

  • Decrease the initial organic percentage: This will increase the retention of both compounds, potentially improving separation.

  • Shallow the gradient: A slower increase in the organic solvent concentration can enhance the resolution between closely eluting peaks.

• Change the Organic Solvent: If you are using acetonitrile, try switching to methanol, or vice versa. The different solvent properties can alter the elution profile.

• Adjust the Mobile Phase pH: If your analyte has ionizable groups, adjusting the pH of the mobile phase can significantly change its retention time relative to the neutral DOTP-d4 molecule.

• Change the Stationary Phase: If mobile phase optimization is insufficient, consider using a column with a different chemistry. For example, a phenyl-hexyl or a biphenyl (B1667301) column can offer different selectivity compared to a standard C18 column for aromatic compounds.

Q3: I am still seeing co-elution after optimizing my chromatography. What are my options for accurate quantification?

A3: If chromatographic resolution cannot be achieved, you can leverage the specificity of your mass spectrometer.

Troubleshooting Steps:

• Confirm Mass-to-Charge Ratios (m/z): Ensure you are using the correct and most specific precursor and product ions for your analyte and for DOTP-d4.

• Use High-Resolution Mass Spectrometry (HRMS): If available, an HRMS instrument (e.g., Orbitrap, TOF) can distinguish between your analyte and DOTP-d4 based on their exact masses, even if they co-elute.

• Check for Isotopic Contribution: If your analyte's isotopic pattern overlaps with the DOTP-d4 signal, you may need to select a different deuterated internal standard or use a correction factor in your data processing.

Experimental Protocols

Below are detailed methodologies for key experiments related to the analysis of DOTP-d4.

Protocol 1: HPLC-UV Method for the Separation of Phthalates

This protocol is a starting point for developing a method to separate various phthalates, including DOTP.

Parameter	Specification
Column	Phenyl-hexyl, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Mobile Phase C	Methanol
Gradient	See Table 1
Flow Rate	1.0 mL/min
Column Temperature	30 °C
UV Detection	230 nm
Injection Volume	10 µL

Table 1: HPLC Gradient for Phthalate Separation

Time (min)	%A	%B	%C
0.0	40	30	30
10.0	0	50	50
15.0	0	50	50
15.1	40	30	30
20.0	40	30	30

Protocol 2: LC-MS/MS Method for the Analysis of DOTP-d4

This protocol provides a starting point for developing a sensitive and specific LC-MS/MS method for DOTP-d4.

Parameter	Specification
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	See Table 2
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Transitions	See Table 3

Table 2: LC Gradient for DOTP-d4 Analysis

Time (min)	%A	%B
0.0	95	5
1.0	95	5
8.0	5	95
10.0	5	95
10.1	95	5
12.0	95	5

Table 3: Hypothetical MS/MS Parameters for DOTP-d4 and a Co-eluting Analyte

Note: These are example parameters and should be optimized for your specific instrument and analyte.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Analyte X	254.1	152.2	25	50
DOTP-d4	395.3	153.1	30	50

Visualizations

Troubleshooting Workflow for Co-elution Issues

Caption: A logical workflow for troubleshooting co-elution issues.

Experimental Workflow for Method Development

Caption: A typical experimental workflow for developing a new LC-MS method.

Technical Support Center: Optimizing Injection Parameters for Phthalate Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their injection parameters for the analysis of phthalates, primarily using Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most critical injection parameters to optimize for phthalate (B1215562) analysis?

A1: The most critical injection parameters to optimize for successful phthalate analysis are the injection mode (split/splitless), inlet temperature, injection volume, and the type of inlet liner used. These parameters collectively influence the transfer of phthalates into the GC column, impacting sensitivity, peak shape, and reproducibility.

Q2: I'm not seeing any peaks or my peaks are very small. What should I check?

A2: Low or no signal in phthalate analysis can stem from several issues. Here’s a troubleshooting guide:

• Injection Mode: For trace analysis where high sensitivity is required, a splitless injection is preferable as it transfers the entire sample to the column.[1][2] If you are using a split injection, the split ratio might be too high, causing most of your sample to be vented.[3][4][5]

• Inlet Temperature: The inlet temperature must be high enough to ensure the complete vaporization of all target phthalates, especially the high molecular weight ones.[6] However, excessively high temperatures can lead to the degradation of analytes or the septum.[6][7]

• System Leaks: Check for leaks in the injection port, such as a torn septum or loose fittings, which can disrupt carrier gas flow and prevent the sample from reaching the column.[8]

• Analyte Degradation: Phthalates can interact with active sites in the inlet liner or on the column, leading to degradation.[8] Using a deactivated (silanized) inlet liner is crucial.[7]

Q3: My phthalate peaks are tailing. How can I improve the peak shape?

A3: Peak tailing for phthalates is a common issue and often indicates an interaction between the analytes and active sites in the system or suboptimal chromatographic conditions.

• Active Sites: Phthalates can interact with active silanol (B1196071) groups in the inlet liner or at the head of the GC column.[8] Ensure you are using a fresh, deactivated liner. If the problem persists, trimming 10-20 cm from the front of the column might help.[8]

• Contamination: Contamination in the injector or at the front of the column can lead to peak tailing.[8][9] A thorough cleaning of the inlet may be necessary.

• Injector Temperature: An injector temperature that is too low can result in incomplete vaporization and cause peak tailing. Conversely, a temperature that is too high can cause degradation, which may also affect peak shape.[6]

• Sample Overload: Injecting a sample that is too concentrated can saturate the column, leading to poor peak shape.[8] Try diluting your sample.

Q4: Should I use a split or splitless injection for my phthalate analysis?

A4: The choice between split and splitless injection depends primarily on the concentration of your analytes and the required sensitivity of your method.[1][2][3]

• Splitless Injection: This mode is ideal for trace-level analysis where maximum sensitivity is needed. The entire vaporized sample is transferred to the column, ensuring that even low concentrations of phthalates can be detected.[1][2]

• Split Injection: This mode is suitable for samples with higher concentrations of phthalates.[2][3] A portion of the sample is vented, preventing column overload and producing sharp, narrow peaks.[2][3] The split ratio can be adjusted to control the amount of sample entering the column.[4][5]

Q5: I am observing background contamination with phthalates in my blank injections. What are the potential sources and how can I minimize them?

A5: Phthalate contamination is a significant challenge due to their ubiquitous presence in laboratory environments.[10]

• Syringe Needle Contamination: Phthalates from the laboratory air can adsorb onto the outer surface of the syringe needle, leading to contamination during injection.[10][11]

• Laboratory Consumables: Vials, caps, septa, and solvents can all be sources of phthalate contamination.[10][12] It is crucial to use high-quality, phthalate-free consumables.

• Minimization Strategies:

  • Needle Cleaning: Implement a needle wash step before injection. Some methods suggest cleaning the needle in the hot injector in split mode before the splitless injection.[10][11]

  • Low-Temperature Injection: A fast injection at a low injector temperature can minimize the thermal desorption of contaminants from the needle.[10][11]

  • Blank Checks: Regularly run solvent blanks to monitor the level of background contamination.[13]

Data Presentation: GC-MS Injection Parameter Recommendations

The following table summarizes typical starting parameters for optimizing phthalate analysis by GC-MS. These should be considered as a starting point and may require further optimization based on the specific instrument, column, and target analytes.

Parameter	Recommended Value/Range	Rationale
Injection Mode	Splitless (for trace analysis) or Split (for high concentration)	To achieve required sensitivity or prevent column overload.[1][2][3]
Inlet Temperature	250 - 300 °C	Ensures efficient vaporization of phthalates without causing thermal degradation.[6] A common starting point is 280°C or 290°C.[14][15][16][17]
Injection Volume	1 µL	A standard volume that works well for most applications.[14][15][16] Larger volumes can be used with specific techniques like Large Volume Injection (LVI).
Split Ratio (for Split Mode)	5:1 to 500:1	The ratio is adjusted based on the sample concentration to avoid overloading the column.[4][5] A 20:1 split is suggested for concentrations ≥5%.[18]
Splitless Hold Time	0.5 - 1.0 minutes	Allows for the complete transfer of the sample from the inlet to the column.[4][5]
Inlet Liner	Deactivated (Silanized) with glass wool	Minimizes active sites that can cause analyte degradation and peak tailing.[7][8] The glass wool aids in sample vaporization and traps non-volatile residues.

Experimental Protocols

Protocol 1: General GC-MS Method for Phthalate Analysis

This protocol provides a general starting point for the analysis of a broad range of phthalates.

• Instrument Setup:

  • GC Column: A low-bleed 5% phenyl-methylpolysiloxane column (e.g., HP-5ms, Rxi-5ms) is commonly used.[14][19]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Injection Parameters:

  • Set the inlet temperature to 280 °C.[14]

  • Select splitless injection mode for trace analysis.

  • Set the injection volume to 1 µL.[14]

  • Use a deactivated inlet liner with a small plug of deactivated glass wool.

  • Set the splitless hold time to 0.75 minutes, after which the split vent should be opened at a flow of ~50 mL/min to purge the inlet.

• Oven Temperature Program:

  • Initial Temperature: 60-100 °C, hold for 1-2 minutes.

  • Ramp: 10-25 °C/min to 300-320 °C.[20]

  • Final Hold: Hold at the final temperature for 5-10 minutes to ensure all high molecular weight phthalates have eluted.[7]

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Can be either full scan to identify unknown phthalates or Selected Ion Monitoring (SIM) for higher sensitivity and quantitation of target compounds. A common ion for many phthalates is m/z 149.[14][19]

  • Source Temperature: Typically set between 230 °C and 300 °C.[17]

  • Quadrupole Temperature: ~150 °C.

Mandatory Visualizations

Caption: A troubleshooting workflow for common issues in phthalate analysis.

Caption: Decision logic for selecting the appropriate GC injection mode.

References

• 1. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 2. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 3. Split vs Splitless Injection [restek.com]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Phthalates tailling GCMS - Chromatography Forum [chromforum.org]
• 10. researchgate.net [researchgate.net]
• 11. Phthalate analysis by gas chromatography–mass spectrometry: Blank problems related to the syringe needle [agris.fao.org]
• 12. pubs.aip.org [pubs.aip.org]
• 13. researchgate.net [researchgate.net]
• 14. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 15. agilent.com [agilent.com]
• 16. agilent.com [agilent.com]
• 17. hpst.cz [hpst.cz]
• 18. cpsc.gov [cpsc.gov]
• 19. gcms.cz [gcms.cz]
• 20. fses.oregonstate.edu [fses.oregonstate.edu]

Phthalate Contamination Control: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate sources of phthalate (B1215562) contamination in their analytical blanks.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate contamination in a laboratory setting?

Phthalates are ubiquitous plasticizers that can be introduced into your analytical workflow from numerous sources. The most common culprits include:

• Solvents and Reagents: Even high-purity solvents can contain trace levels of phthalates. Always test your solvents and reagents for phthalate content.[1]

• Laboratory Consumables: Many common lab items are made of plastic and can leach phthalates. Significant sources include:

  • Pipette tips[2]

  • Plastic vials

  • Tubing (especially PVC)[3][4]

  • Disposable gloves (vinyl gloves are a major source)[1][3]

  • Syringes and filters[2]

  • Parafilm®

• Glassware: Improperly cleaned glassware is a primary source of contamination. Residues from previous analyses or cleaning agents can introduce phthalates.

• Laboratory Environment: Phthalates are present in the air and dust of most laboratories, originating from building materials like flooring, paints, and cables.[1][3][5] This airborne contamination can adsorb onto the surfaces of labware.[1][6]

• Instrumentation: Components within analytical instruments, such as solvent lines, seals, and pump components, can be a source of phthalate leaching. The injection port of a gas chromatograph can also accumulate contamination.[1]

Q2: Which specific phthalates are most frequently detected as background contaminants?

The most commonly observed background phthalates are Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP), due to their widespread use as plasticizers.[1] Other frequently detected phthalates include Diisobutyl phthalate (DIBP), Benzyl butyl phthalate (BBP), and Diethyl phthalate (DEP).[1]

Q3: Can my choice of laboratory gloves contribute to phthalate contamination?

Yes, disposable gloves are a significant potential source of phthalate contamination. The type of material is a critical factor:

• Polyvinyl chloride (PVC) or vinyl gloves are a major source, as they can contain high percentages of phthalate plasticizers (like DEHP and DINP) which can easily leach upon contact with solvents or samples.[1][3]

• Nitrile and latex gloves generally contain much lower or negligible amounts of phthalates and are a safer choice for trace-level phthalate analysis.[1]

Q4: What are acceptable background levels for phthalates in analytical blanks?

Acceptable levels can vary depending on the specific method and regulatory requirements. However, the goal is to keep blank levels as low as possible. For some applications, blank values are not tolerated at all, while for others, the level must not exceed the limit of quantification (LOQ) or a certain percentage (e.g., 30%) of the analyte content in the sample.[6] Some studies have aimed to reduce system contamination to below 1 pg for DEHP and DBP, or below 1 ng/mL of the sample solution.[1][6]

Troubleshooting Guide

Issue: High levels of DEHP and DBP detected in my method blanks.

This is a common issue in phthalate analysis. Follow this troubleshooting workflow to identify and eliminate the source of contamination.

Troubleshooting workflow for identifying phthalate contamination sources.

Data on Phthalate Contamination

Table 1: Leaching of Phthalates from Common Laboratory Plastics

This table summarizes reported levels of phthalate leaching from various plastic materials commonly found in the laboratory. These values can vary significantly based on the specific product, solvent, temperature, and contact time.

Plastic Material/Product	Phthalate Detected	Reported Leaching Level	Source
Pipette Tips	Di(2-ethylhexyl) phthalate (DEHP)	0.36 µg/cm²	[7]
Diisononyl phthalate (DINP)	0.86 µg/cm²	[7]
Plastic Syringes	Dimethyl phthalate (DMP), Dibutyl phthalate (DBP), DEHP	Detected
Plastic Filter Holders (PTFE)	Dibutyl phthalate (DBP)	2.49 µg/cm²	[7]
Parafilm®	Di(2-ethylhexyl) phthalate (DEHP)	0.50 µg/cm²	[7]
PVC Articles	Di(2-ethylhexyl) phthalate (DEHP)	5.19 - 28.76 wt%	[5][8]

Table 2: Typical Background Concentrations of Common Phthalates in Blanks

This table provides an overview of typical background concentrations for DEHP and DBP found in analytical blanks, as reported in various studies.

Phthalate	Typical Blank Concentration Range	Source
Di(2-ethylhexyl) phthalate (DEHP)	A few µg/kg to 1000 µg/kg (majority 18-50 µg/kg)	[6]
0.28 ng/mL (in blank with internal standards)	[3]
Dibutyl phthalate (DBP)	A few µg/kg to 1000 µg/kg (majority 18-50 µg/kg)	[6]
< 0.042 to 0.170 µg/L (in field blanks)	[9]

Experimental Protocols

Protocol 1: Rigorous Cleaning of Laboratory Glassware for Phthalate Analysis

This protocol combines best practices to minimize phthalate contamination from glassware.

Materials:

• Phosphate-free laboratory detergent

• Acetone (B3395972) (pesticide or HPLC grade)

• Hexane (B92381) (pesticide or HPLC grade)

• Deionized (DI) water

• Muffle furnace

• Aluminum foil

Procedure:

• Initial Rinse: Immediately after use, rinse glassware with an appropriate solvent to remove the bulk of any residues.[10]

• Detergent Wash: Wash the glassware with a hot solution of a phosphate-free laboratory detergent.[7][11] Use soft brushes to scrub the surfaces, avoiding any that could scratch the glass.[11][12]

• Tap Water Rinse: Rinse the glassware thoroughly with tap water to remove all detergent. Rinse at least six times.[12]

• Deionized Water Rinse: Rinse the glassware multiple times (at least three) with deionized water to remove any mineral deposits from the tap water.[13]

• Solvent Rinse: Rinse the glassware with acetone followed by hexane to remove any remaining organic residues.[10] Allow to drain completely.

• Thermal Treatment: Place the dried glassware in a muffle furnace and heat at 400-450°C for at least 4 hours.[14][15] This step is highly effective at removing thermally stable organic contaminants. Note: Do not place volumetric glassware in a muffle furnace.

• Storage: After cooling, cover the openings of the glassware with clean aluminum foil (pre-rinsed with solvent or baked) and store in a clean, dust-free environment.[3]

Protocol 2: Preparation and Analysis of a Method Blank

A method blank, also known as a laboratory reagent blank (LRB), is crucial for assessing contamination from the entire analytical procedure.

Objective: To prepare and analyze a sample that contains all reagents and undergoes all sample preparation steps, but without the sample matrix itself.

Procedure:

• Gather Materials: Use glassware and any other apparatus that has been rigorously cleaned according to the protocol above.

• Aliquot Reagents: In a clean glass container, measure out the same volumes of all solvents, acids, and other reagents that would be used for an actual sample.

• Mimic Sample Preparation: Perform every step of the sample preparation procedure exactly as you would for a sample. This includes, but is not limited to:

  • Extraction

  • Filtration

  • Evaporation/Concentration

  • Reconstitution

• Internal Standard Addition: If an internal standard is used in the method, add the same amount to the method blank at the same stage of the process as for the samples.

• Final Volume Adjustment: Bring the final extract to the same volume as the actual samples.

• Analysis: Analyze the method blank using the same instrumental method and sequence as the samples. It is recommended to run a method blank with each batch of samples.

• Data Evaluation: Evaluate the resulting chromatogram for the presence of target phthalates. The levels detected should be below the established method detection limit or other quality control criteria. If significant peaks are present, it indicates contamination in the analytical process that must be investigated and resolved.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Assessment of Exposure to Di-(2-ethylhexyl) Phthalate (DEHP) Metabolites and Bisphenol A (BPA) and Its Importance for the Prevention of Cardiometabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Phthalates leaching from plastic food and pharmaceutical contact materials by FTIR and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Blank problems in trace analysis of diethylhexyl and dibutyl phthalate: investigation of the sources, tips and tricks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. nist.gov [nist.gov]
• 8. nasport.pmf.ni.ac.rs [nasport.pmf.ni.ac.rs]
• 9. researchgate.net [researchgate.net]
• 10. epa.gov [epa.gov]
• 11. aceglass.com [aceglass.com]
• 12. 研究実験用ガラス器具の洗浄 [sigmaaldrich.com]
• 13. feedhaccp.org [feedhaccp.org]
• 14. researchgate.net [researchgate.net]
• 15. cpsc.gov [cpsc.gov]

Technical Support Center: Troubleshooting Deuterium Loss in Dioctyl terephthalate-d4 (DOTP-d4) Analysis

This technical support center provides guidance for researchers, scientists, and drug development professionals on identifying and mitigating potential deuterium (B1214612) loss in the internal standard Dioctyl terephthalate-d4 (DOTP-d4) during analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Dioctyl terephthalate-d4 (DOTP-d4) and where are the deuterium labels located?

Dioctyl terephthalate-d4 is the deuterated form of Dioctyl terephthalate (B1205515) (DOTP), a common plasticizer. In commercially available DOTP-d4, the four deuterium atoms are typically located on the aromatic (phenyl) ring. This is a critical feature as deuterium atoms on an aromatic ring are generally considered chemically stable and less susceptible to exchange with hydrogen atoms from the surrounding environment (a process known as deuterium loss or back-exchange).

Q2: Is deuterium loss a significant concern for DOTP-d4 during analysis?

Due to the stable position of the deuterium labels on the aromatic ring, significant deuterium loss for DOTP-d4 is generally not expected under standard analytical conditions for gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). However, certain aggressive analytical conditions could potentially lead to a low level of deuterium exchange. Studies on other deuterated aromatic compounds have shown that back-exchange can be "undetectable" or "extremely small"[1].

Q3: What analytical conditions could potentially lead to deuterium loss in DOTP-d4?

While unlikely to be significant, the following conditions might contribute to minimal deuterium exchange:

• High-temperature GC inlet: Very high injector temperatures in GC-MS could potentially provide enough energy for exchange to occur, although this is not a commonly reported issue for aromatically deuterated standards.

• Aggressive LC-MS ion source conditions: Certain atmospheric pressure chemical ionization (APCI) and electrospray ionization (ESI) source conditions, such as high source temperatures or specific mobile phases, have been shown to cause H/D exchange in some aromatic compounds[1][2]. The degree of exchange is highly dependent on the specific compound and the instrument's settings[1].

• Extreme pH of sample/mobile phase: While aromatic C-D bonds are generally stable, highly acidic or basic conditions during sample preparation or in the LC mobile phase could theoretically facilitate some level of exchange over extended periods.

Q4: How would I know if my DOTP-d4 is losing deuterium?

Deuterium loss would manifest as a change in the isotopic profile of your internal standard. In the mass spectrum, you would observe a decrease in the abundance of the ion corresponding to DOTP-d4 and an increase in the abundance of ions corresponding to DOTP-d3, -d2, -d1, and even the unlabeled DOTP. This can lead to inaccurate quantification of your target analyte.

Troubleshooting Guide

If you suspect deuterium loss is occurring with your DOTP-d4 internal standard, follow this troubleshooting guide.

Step 1: Verify the Isotopic Purity of Your DOTP-d4 Standard

• Action: Analyze a fresh, neat solution of your DOTP-d4 standard by GC-MS or LC-MS.

• Expected Outcome: The mass spectrum should show a dominant peak for the d4-labeled compound with very low or negligible peaks for d3, d2, d1, and d0 species.

• Troubleshooting: If you observe significant peaks for lower deuteration levels in a fresh standard, the issue may be with the purity of the standard itself. Contact the supplier for a certificate of analysis.

Step 2: Evaluate the Impact of Your Sample Preparation Method

• Action: Prepare two samples:

  • A blank matrix sample spiked with DOTP-d4.

  • A neat solvent solution of DOTP-d4 at the same concentration.

• Procedure: Process the spiked matrix sample through your entire sample preparation workflow. Analyze both the processed matrix sample and the neat standard solution.

• Analysis: Compare the isotopic profile of DOTP-d4 in the processed sample to that of the neat standard.

• Troubleshooting: If the processed sample shows a higher proportion of lower deuterated species compared to the neat standard, your sample preparation steps (e.g., pH adjustment, heating) may be contributing to deuterium exchange.

Step 3: Assess the Influence of Your Analytical Instrumentation

• GC-MS Analysis:

  • Action: Systematically lower the GC inlet temperature in increments of 10-20°C and re-analyze your DOTP-d4 standard.

  • Analysis: Observe if the isotopic profile of DOTP-d4 changes with the inlet temperature.

• LC-MS Analysis:

  • Action:

    • Vary the ion source temperature (e.g., APCI vaporizer temperature or ESI gas temperature) and re-analyze your standard.

    • If possible, experiment with a different ionization source (e.g., switch from APCI to ESI).

    • Modify your mobile phase composition to be less acidic or basic if applicable.

  • Analysis: Monitor the isotopic profile of DOTP-d4 under each condition to identify any changes.

Data Presentation

Currently, there is a lack of publicly available, quantitative studies specifically detailing the percentage of deuterium loss for DOTP-d4 under various analytical conditions. This is likely because the deuterium labels on the aromatic ring are known to be highly stable, making significant loss unexpected.

To aid researchers in their own validation, the following table provides a hypothetical example of how to present such data if it were collected.

Parameter Varied	Condition 1	% Deuterium Loss (Hypothetical)	Condition 2	% Deuterium Loss (Hypothetical)
GC Inlet Temperature	250°C	< 0.1%	300°C	0.2%
LC Ion Source	ESI	< 0.1%	APCI	0.5%
Mobile Phase pH	pH 7	< 0.1%	pH 3	0.3%

Note: The values presented in this table are for illustrative purposes only and do not represent actual experimental data.

Researchers are encouraged to perform their own stability studies using the protocol outlined below to generate data specific to their methods and instrumentation.

Experimental Protocols

Protocol 1: GC-MS Analysis of Dioctyl terephthalate

This protocol is a general guideline for the analysis of DOTP using GC-MS.

• Sample Preparation:

  • For solid samples, perform a solvent extraction using a suitable solvent like hexane (B92381) or a mixture of tetrahydrofuran (B95107) and hexane.

  • Spike the sample with a known concentration of DOTP-d4 internal standard prior to extraction.

  • Concentrate the extract if necessary and bring it to a final known volume.

• GC-MS Parameters:

  • GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Injector Temperature: 280°C (can be optimized).

  • Injection Mode: Splitless.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: Initial temperature of 100°C for 1 min, ramp at 15°C/min to 300°C, and hold for 10 min.

  • MS Transfer Line Temperature: 290°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • DOTP: m/z 149 (quantifier), 167, 279 (qualifiers).

    • DOTP-d4: m/z 153 (quantifier), 171, 283 (qualifiers).

Protocol 2: LC-MS/MS Analysis of Dioctyl terephthalate

This protocol provides a general method for the analysis of DOTP using LC-MS/MS.

• Sample Preparation:

  • For liquid samples, a simple dilution with the mobile phase may be sufficient.

  • For solid samples, perform a solvent extraction (e.g., with methanol (B129727) or acetonitrile).

  • Spike the sample with DOTP-d4 internal standard.

  • Filter the final extract through a 0.22 µm filter before injection.

• LC-MS/MS Parameters:

  • LC Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

  • Mobile Phase A: Water with 5 mM ammonium (B1175870) acetate.

  • Mobile Phase B: Methanol with 5 mM ammonium acetate.

  • Gradient: Start with 80% B, increase to 100% B over 5 minutes, hold for 3 minutes, and return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Ion Source: ESI or APCI in positive ion mode.

  • Ion Source Temperature: 450°C (can be optimized).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • DOTP: Precursor ion [M+NH4]+ at m/z 408.3, product ion at m/z 279.2.

    • DOTP-d4: Precursor ion [M+NH4]+ at m/z 412.3, product ion at m/z 283.2.

Protocol 3: Evaluating the Stability of DOTP-d4

This protocol can be used to quantify the extent of deuterium loss under your specific experimental conditions.

• Prepare a High-Concentration Standard: Prepare a solution of DOTP-d4 in a suitable solvent at a concentration that will give a strong signal in full-scan mode.

• Acquire Full-Scan Mass Spectra:

  • Inject the standard into your GC-MS or LC-MS system under the conditions you intend to use for your samples.

  • Acquire data in full-scan mode to observe the entire isotopic cluster of the molecular ion or a characteristic fragment ion.

• Data Analysis:

  • Extract the mass spectrum for the DOTP-d4 peak.

  • Determine the ion intensities for the d4, d3, d2, d1, and d0 isotopic peaks.

  • Calculate the percentage of each isotopic species.

• Compare Under Different Conditions: Repeat steps 2 and 3 while systematically varying one parameter at a time (e.g., injector temperature, ion source temperature, mobile phase pH).

• Calculate Deuterium Loss: The percentage of deuterium loss can be estimated by the increase in the relative abundance of the lower deuterated species (d3, d2, d1, d0) compared to the initial standard.

Mandatory Visualization

Caption: Troubleshooting workflow for investigating deuterium loss in DOTP-d4.

References

• 1. researchgate.net [researchgate.net]
• 2. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Low-Level Phthalate Detection with DOTP-d4

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on enhancing the sensitivity of low-level phthalate (B1215562) detection using Di(2-ethylhexyl) terephthalate-d4 (DOTP-d4) as an internal standard. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your analytical work.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of low-level phthalates using DOTP-d4.

Issue	Potential Cause(s)	Recommended Solution(s)
High Background Signal for Phthalates (Blank Contamination)	Contamination from labware (e.g., pipette tips, vials), solvents, or the general laboratory environment. Phthalates are ubiquitous plasticizers.	- Use glassware that has been thoroughly cleaned and baked at a high temperature (e.g., 400°C) to remove any organic contaminants.[1] - Utilize high-purity solvents specifically designated for phthalate or trace organic analysis.[2] - Prepare a laboratory blank (a sample with no analyte but processed with all reagents and steps) to assess the level of background contamination.[2] - Minimize the use of plastic materials throughout the sample preparation process.[1][3]
Poor Peak Shape (Tailing or Fronting)	- Active sites in the GC system: The GC inlet liner or the front of the analytical column may have active sites that interact with the analytes. - Contamination: Buildup of non-volatile residues from previous injections.	- Regularly inspect and replace the GC inlet liner. Using a silylated liner can help to deactivate active sites. - Trim a small portion (e.g., 10-15 cm) from the front of the GC column to remove accumulated contaminants.
Analyte or Internal Standard (DOTP-d4) Signal is Too Low	- Insufficient sample concentration: The phthalate levels in the sample are below the instrument's detection limit. - Loss of analyte/internal standard during sample preparation: Inefficient extraction or loss during solvent evaporation steps. - Issues with the MS detector: A dirty ion source can lead to reduced sensitivity.	- Concentrate the sample extract to a smaller volume. - Review and optimize the extraction and cleanup procedures to improve recovery. - Clean the mass spectrometer's ion source and perform a system tune-up.[2]
Inconsistent Internal Standard (DOTP-d4) Response	- Inaccurate spiking: Inconsistent addition of the internal standard solution to samples and standards. - Degradation of the internal standard: The DOTP-d4 solution may have degraded over time. - Matrix effects: Components of the sample matrix can suppress or enhance the ionization of the internal standard.	- Use a calibrated positive displacement pipette for adding the internal standard to ensure consistency. - Prepare fresh DOTP-d4 solutions and store them properly (e.g., at 4°C in the dark in glass vials with PTFE-lined caps). - While deuterated standards are used to mitigate matrix effects, significant suppression may still occur. Further sample cleanup or dilution may be necessary.
Co-elution of DOTP with an Interfering Peak	- Unsuitable chromatographic method: The GC method is not optimized for the specific sample matrix. - Presence of an unexpected contaminant in the sample.	- Adjust the GC oven temperature program or use a different GC column with a different stationary phase to improve separation.[3] - Analyze a sample blank to identify the source of the interference.

Frequently Asked Questions (FAQs)

Q1: Why is an internal standard like DOTP-d4 crucial for enhancing sensitivity in low-level phthalate detection?

A1: The use of a deuterated internal standard such as DOTP-d4 is a cornerstone of the isotope dilution mass spectrometry (IDMS) approach. This method is considered the gold standard for the quantitative analysis of organic micropollutants.[4] By adding a known amount of DOTP-d4 to the sample at the beginning of the workflow, it is possible to compensate for the loss of the target analyte during sample preparation and to correct for variations in instrument response.[4] This is particularly critical for low-level detection where even minor losses can significantly impact the accuracy of the results.

Q2: Can DOTP-d4 be used to quantify other phthalates besides DOTP?

A2: Ideally, each phthalate should be quantified using its own corresponding deuterated analog.[5] However, if a specific deuterated standard is not available, a structurally similar one can be used, though this may introduce some level of uncertainty. For instance, in some methods, Di-n-octyl phthalate-d4 (DnOP-d4) has been used to quantify Diisononyl phthalate (DINP) and Diisodecyl phthalate (DIDP).[5] When using DOTP-d4 to quantify other phthalates, it is crucial to validate the method carefully to ensure that the recovery and response of DOTP-d4 accurately reflect that of the target analytes.

Q3: What are the key considerations for preparing calibration standards with DOTP-d4?

A3: Each calibration standard should be spiked with the same constant concentration of DOTP-d4 as the samples being analyzed. A calibration curve is then constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. This ratiometric approach ensures that any variations in injection volume or instrument response are corrected for, leading to more accurate quantification.

Q4: How can I minimize the "phthalate blank problem" in the laboratory?

A4: The "phthalate blank problem" refers to the background contamination from ubiquitous phthalates in the lab environment. To minimize this, it is essential to:

• Avoid using plastic labware whenever possible. Opt for glassware that has been rigorously cleaned.

• Use high-purity solvents and reagents certified for trace analysis.

• Regularly analyze procedural blanks to monitor and control the background levels of phthalates.

• If possible, dedicate a specific set of glassware and equipment for phthalate analysis.[1]

Q5: What are typical recovery rates and limits of quantification (LOQ) I can expect when using a deuterated internal standard for phthalate analysis?

A5: The use of an isotope dilution method generally leads to good recovery and low detection limits. For various phthalates, reported recovery rates are often in the range of 80% to 115%.[6][7] Limits of quantification can be in the low ng/mL or µg/L range, depending on the sample matrix and the sensitivity of the instrument. For example, in the analysis of non-alcoholic beverages, LOQs were reported to be between 1.5 to 3.0 ng/L for ten different phthalates.

Quantitative Data Summary

The following tables summarize representative quantitative data for phthalate analysis using deuterated internal standards. While this data may not be specific to DOTP-d4, it provides an indication of the performance that can be achieved with isotope dilution methods.

Table 1: Representative Method Performance for Phthalate Analysis in Beverages

Analyte	Recovery (%)	RSDr (%)	RSDwr (%)	LOQ (ng/L)
DMP	95.2 - 108.4	3.1 - 8.5	4.2 - 12.1	2.0
DEP	92.8 - 110.1	2.9 - 7.9	3.8 - 11.5	2.5
DBP	96.1 - 105.7	4.5 - 9.1	5.3 - 14.3	1.5
DEHP	91.5 - 103.2	3.8 - 8.8	4.9 - 13.2	3.0
Data is illustrative and based on reported values for phthalate analysis in non-alcoholic beverages using deuterated internal standards.

Table 2: Example Limits of Detection (LOD) and Quantification (LOQ) for Phthalates in Plastic Toys

Phthalate	LOD (ng/µL)	LOQ (ng/µL)
DMP	0.08	0.54
DEP	0.08	0.54
DBP	0.1	0.64
BBP	0.1	0.63
DEHP	0.09	0.58
DNOP	0.12	0.83
Data derived from an HPLC/UV method for the analysis of phthalates in plastic toys.[8]

Experimental Protocols

Protocol 1: Sample Preparation for Water Samples (Liquid-Liquid Extraction)

• Sample Collection: Collect water samples in pre-cleaned glass bottles with PTFE-lined caps.

• Internal Standard Spiking: To a 500 mL water sample in a separatory funnel, add a known amount of DOTP-d4 internal standard solution (e.g., 100 µL of a 1 µg/mL solution in methanol).

• Extraction: Add 50 mL of dichloromethane (B109758) to the separatory funnel. Shake vigorously for 2 minutes, periodically venting the funnel. Allow the layers to separate.

• Combine Extracts: Drain the lower organic layer into a clean glass flask. Repeat the extraction two more times with fresh 50 mL portions of dichloromethane.

• Drying: Pass the combined organic extracts through a glass column containing anhydrous sodium sulfate (B86663) to remove any residual water.

• Concentration: Concentrate the extract to approximately 1 mL using a rotary evaporator. Further concentrate to a final volume of 0.5 mL under a gentle stream of nitrogen.

• Analysis: Transfer the final extract to a GC vial for analysis.

Protocol 2: GC-MS Instrumental Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methyl silicone bonded-phase fused-silica capillary column.[9]

  • Injection Mode: Splitless.

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[1]

  • Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, then ramp at 15°C/min to 280°C and hold for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.[1]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.

  • Ion Source Temperature: 230°C.[9]

  • Transfer Line Temperature: 280°C.

  • Quantifier and Qualifier Ions: Monitor specific ions for each target phthalate and for DOTP-d4. The exact m/z values will depend on the specific analytes of interest.

Visualizations

Experimental Workflow for Phthalate Analysis

Caption: A generalized workflow for the analysis of phthalates using an internal standard.

Phthalate-Induced PPAR Signaling Pathway

Phthalates, particularly their monoester metabolites, can act as ligands for Peroxisome Proliferator-Activated Receptors (PPARs), which are nuclear receptors involved in the regulation of various cellular processes.[4][10][11]

Caption: Phthalate monoesters can activate PPARs, leading to changes in gene expression.

References

• 1. oiv.int [oiv.int]
• 2. benchchem.com [benchchem.com]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. Activation of mouse and human peroxisome proliferator-activated receptors (PPARs) by phthalate monoesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phthalate monoesters act through peroxisome proliferator-activated receptors in the mouse ovary - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Peroxisome Proliferator-Activated Receptors as Mediators of Phthalate-Induced Effects in the Male and Female Reproductive Tract: Epidemiological and Experimental Evidence - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dioctyl Terephthalate-d4 (DOTP-d4)

Welcome to the technical support center for the use of Dioctyl terephthalate-d4 (DOTP-d4) as an internal standard in mass spectrometry-based assays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during their experiments.

Troubleshooting Guides

Issue 1: Non-Linear Calibration Curve

A non-linear calibration curve is a common issue that can arise from several factors. The following guide provides a systematic approach to troubleshooting this problem.

Potential Cause	Description	Corrective Action
Detector Saturation	At high concentrations, the detector response may no longer be proportional to the analyte concentration, leading to a downward curve.[1]	1. Dilute the higher concentration standards to bring them within the linear range of the detector.[1] 2. Reduce the injection volume.[1] 3. If using a mass spectrometer, check if the detector voltage is set too high.[1]
Matrix Effects	Components in the sample matrix can interfere with the ionization of the analyte and/or internal standard, causing ion suppression or enhancement.[2][3]	1. Ensure that DOTP-d4 is effectively compensating for matrix effects. If not, the matrix may be affecting the analyte and internal standard differently.[1] 2. Improve sample cleanup procedures to remove interfering matrix components.[1] 3. Prepare calibration standards in a matrix that matches the samples (matrix-matched calibration).[1]
Inaccurate Standard Preparation	Errors in the serial dilution of stock solutions can lead to non-linear curves.	1. Carefully re-prepare the calibration standards. 2. Use calibrated pipettes and ensure proper mixing at each dilution step.
Analyte Adsorption	At low concentrations, the analyte may adsorb to active sites in the GC inlet or column.[1]	1. Use a deactivated inlet liner and column. 2. Consider adding a small amount of a compound to block active sites.
Inappropriate Regression Model	A linear regression model may not be appropriate for all calibration curves.[4]	1. Evaluate the fit of the linear model. Even if the R² value is high (>0.99), visually inspect the residual plot.[4] 2. Consider using a quadratic or weighted linear regression model.[4]

Issue 2: Inaccurate or Inconsistent Quantitative Results

Inaccurate or inconsistent results when using a deuterated internal standard can stem from several factors.

Potential Cause	Description	Corrective Action
Lack of Co-elution	Deuterated compounds may have slightly different retention times compared to their non-deuterated counterparts, leading to differential matrix effects.[2][3]	1. Overlay the chromatograms of the analyte and DOTP-d4 to confirm co-elution. 2. Adjust chromatographic conditions (e.g., temperature program, flow rate) to achieve co-elution.
Isotopic or Chemical Impurities	The presence of unlabeled analyte in the DOTP-d4 standard can lead to inaccurate quantification.[2]	1. Verify the isotopic and chemical purity of the DOTP-d4 standard from the certificate of analysis. High isotopic enrichment (≥98%) and chemical purity (>99%) are essential.[2] 2. Analyze a blank sample spiked with the internal standard to check for the presence of the unlabeled analyte.[3]
Isotopic Exchange	Deuterium (B1214612) atoms on the internal standard may be replaced by hydrogen atoms from the solvent or matrix, a phenomenon known as back-exchange.[2][3] This is more likely to occur if the labels are on heteroatoms or carbons adjacent to carbonyl groups.[3]	1. Assess the stability of the deuterium labels under your specific sample preparation and analytical conditions. 2. Avoid harsh acidic or basic conditions if possible.
Incomplete Equilibration	The DOTP-d4 spike and the native analyte in the sample must be fully mixed to ensure accurate quantification.[5][6]	1. Ensure the sample is fully dissolved before adding the spike. For solid samples, complete digestion may be necessary.[6] 2. Increase the equilibration time and consider gentle agitation or heating (if the analyte is stable) to facilitate mixing.[6]
Inaccurate Spike Concentration	The certified concentration of your isotopic spike may be incorrect, or it may have changed over time due to solvent evaporation.[6]	1. Verify the certificate of analysis for the spike.[6] 2. Perform a reverse isotope dilution experiment to re-calibrate the spike concentration against a primary standard.[6] 3. Store spike solutions in tightly sealed vials at the recommended temperature to minimize evaporation.[6]

Frequently Asked Questions (FAQs)

Q1: What are the most common issues observed when using Dioctyl terephthalate-d4 as an internal standard?

The most frequently encountered problems include non-linear calibration curves, poor reproducibility of the internal standard signal, signal suppression or enhancement due to matrix effects, and chromatographic peak shape issues such as tailing or fronting.[4]

Q2: Can the deuterium label on Dioctyl terephthalate-d4 exchange with protons from the solvent?

Deuterium exchange is a potential issue with deuterated internal standards, especially if the deuterium atoms are located at exchangeable positions on the molecule. This can occur in acidic or basic solutions.[2][3][4] Loss of the deuterium label can compromise the accuracy of your results by converting the internal standard into the unlabeled analyte or by causing an inconsistent internal standard response.[3][4] It is crucial to verify the stability of the deuterium labels on DOTP-d4 under your specific analytical method conditions.[4]

Q3: How should I prepare and store my Dioctyl terephthalate-d4 stock and working solutions?

For solid DOTP-d4, store it as stated on the product vial in a tightly sealed container for up to 6 months. Once prepared, stock solutions should be stored as aliquots in tightly sealed vials at -20°C and are generally usable for up to one month. It is recommended to make up and use solutions on the same day whenever possible. Before use, allow the product to stand at room temperature for at least 60 minutes before opening the vial. For DOTP in general, it should be stored in a cool, dry, well-ventilated area, away from direct sunlight and incompatible chemicals like strong acids and bases.[7]

Q4: My Dioctyl terephthalate-d4 internal standard and the native analyte have different retention times. What causes this and how can I fix it?

A chromatographic shift between the deuterated internal standard and the analyte can occur.[3] This can be addressed by optimizing the chromatographic method, such as adjusting the mobile phase composition, gradient, or temperature to improve co-elution.[3]

Q5: What should I do if I suspect my Dioctyl terephthalate-d4 standard is contaminated with the unlabeled analyte?

To assess the contribution of the internal standard to the analyte signal, prepare a blank matrix sample and spike it with DOTP-d4 at the concentration used in your assay.[3] Analyze this sample and monitor the mass transition for the unlabeled analyte. The response for the unlabeled analyte should be minimal, ideally less than 20% of the response at the Lower Limit of Quantification (LLOQ) for the analyte.[3]

Experimental Protocols

Protocol: Preparation of Calibration Curve for DOTP using DOTP-d4 Internal Standard by GC-MS

This protocol outlines the preparation of a calibration curve for the quantification of Dioctyl terephthalate (B1205515) (DOTP) using Dioctyl terephthalate-d4 (DOTP-d4) as an internal standard, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Materials and Reagents:

• Dioctyl terephthalate (DOTP) analytical standard

• Dioctyl terephthalate-d4 (DOTP-d4) internal standard

• High-purity solvent (e.g., isohexane, ethyl acetate)[8]

• Volumetric flasks

• Calibrated micropipettes

• GC vials with phthalate-free septa[8]

2. Preparation of Stock Solutions:

• DOTP Stock Solution (e.g., 1000 µg/mL): Accurately weigh a known amount of DOTP standard, dissolve it in the chosen solvent in a volumetric flask, and dilute to the mark.

• DOTP-d4 Internal Standard Stock Solution (e.g., 1000 µg/mL): Accurately weigh a known amount of DOTP-d4 standard, dissolve it in the same solvent in a volumetric flask, and dilute to the mark.

3. Preparation of Calibration Standards:

• Prepare a series of calibration standards by serial dilution of the DOTP stock solution. The concentration range should bracket the expected concentration of DOTP in the samples.

• To each calibration standard, add a constant amount of the DOTP-d4 internal standard working solution to achieve a final concentration that provides a stable and reproducible signal. A typical concentration might be in the mid-range of the calibration curve.

4. Sample Preparation:

• The sample preparation will depend on the matrix. For liquid samples, a simple dilution may be sufficient. For solid samples, an extraction step (e.g., solvent extraction) will be necessary.[9][10]

• To a known volume or weight of the sample, add the same constant amount of the DOTP-d4 internal standard working solution as was added to the calibration standards.

• Process the sample (e.g., extraction, cleanup) as required.

5. GC-MS Analysis:

• Set up the GC-MS instrument with appropriate parameters for the analysis of DOTP. This will include optimizing the injector temperature, oven temperature program, carrier gas flow rate, and mass spectrometer settings (e.g., ionization mode, source temperature, monitored ions).[8]

• Inject the prepared calibration standards, samples, and quality control (QC) samples. It is good practice to run a solvent blank at the beginning of the sequence and between samples to check for carryover.[8]

6. Data Analysis:

• For each calibration standard and sample, determine the peak area of both DOTP and DOTP-d4.

• Calculate the response ratio (Peak Area of DOTP / Peak Area of DOTP-d4).

• Construct a calibration curve by plotting the response ratio against the concentration of DOTP for the calibration standards.

• Perform a linear regression analysis on the calibration curve to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

• Use the response ratio of the unknown samples to calculate the concentration of DOTP using the regression equation.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of phthalates, including DOTP, using GC-MS/MS.

Parameter	Typical Value	Reference
Recovery	91.8 - 122%	[9][10]
Relative Standard Deviation (RSD)	1.8 - 17.8%	[9][10]
Limit of Quantification (LOQ)	54.1 - 76.3 ng/g	[9][10]

Visualizations

Caption: Troubleshooting workflow for a non-linear calibration curve.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. bastone-plastics.com [bastone-plastics.com]
• 8. oiv.int [oiv.int]
• 9. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]

Reducing ion suppression for DOTP-d4 in complex matrices

Welcome to the technical support center for the analysis of Di(2-ethylhexyl) terephthalate-d4 (DOTP-d4) using Liquid Chromatography-Mass Spectrometry (LC-MS). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and mitigating ion suppression in complex matrices, ensuring accurate and reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the analysis of DOTP-d4?

A1: Ion suppression is a matrix effect that reduces the ionization efficiency of a target analyte, such as DOTP-d4, in the ion source of a mass spectrometer.[1][2][3] This phenomenon occurs when co-eluting components from the sample matrix compete with the analyte for ionization, leading to a decreased signal intensity.[1][4] Consequently, ion suppression can negatively impact the accuracy, sensitivity, and reproducibility of your analytical method.[5][6]

Q2: I am using DOTP-d4 as an internal standard. Shouldn't this compensate for ion suppression?

A2: Yes, a stable isotope-labeled internal standard (SIL-IS) like DOTP-d4 is the gold standard for correcting ion suppression.[5][7] Since DOTP-d4 is chemically and physically almost identical to the unlabeled DOTP, it will co-elute and experience similar degrees of ion suppression.[3][5] This allows for accurate quantification based on the analyte-to-internal standard ratio.[1][5] However, if the suppression is severe enough to significantly reduce the signal of both the analyte and the internal standard, you will need to address the root cause of the suppression.[3]

Q3: My DOTP/DOTP-d4 ratio is inconsistent across different samples. What could be the issue?

A3: Inconsistent analyte-to-internal standard ratios suggest that the ion suppression is variable and not being effectively corrected by the DOTP-d4 internal standard. While SIL-IS are designed to co-elute with the analyte, slight differences in retention time due to the "isotope effect" can lead to differential matrix effects, especially in regions of steep ion suppression.[5][8] This variability can arise from differences in the biological samples themselves or from inconsistencies in the sample preparation process.[9]

Q4: What are the primary sources of ion suppression when analyzing DOTP-d4 in biological matrices?

A4: The most common sources of ion suppression in bioanalytical methods originate from the sample matrix itself. These include:

• Phospholipids (B1166683): Abundant in plasma and serum, they are a major cause of ion suppression, particularly in positive electrospray ionization (+ESI) mode.[3][9]

• Salts and Buffers: Non-volatile salts from buffers or sample collection tubes can build up in the MS source and reduce its efficiency.[3]

• Endogenous Compounds: Other small molecules, lipids, and peptides from the biological matrix can compete for ionization with DOTP-d4.[3]

Troubleshooting Guides

Issue 1: Low Signal Intensity for both DOTP and DOTP-d4

This is a strong indicator of significant ion suppression.[9] The following steps can help you identify and mitigate the problem.

Recommended Actions:

• Optimize Sample Preparation: The primary goal is to remove interfering matrix components before they enter the mass spectrometer.

  • Solid-Phase Extraction (SPE): Highly effective at removing phospholipids and other interferences.

  • Liquid-Liquid Extraction (LLE): Good for removing salts and some polar interferences.

  • Protein Precipitation (PPT): A simpler method, but it may leave behind smaller molecules that can cause suppression.[6][10]

• Improve Chromatographic Separation: Modifying your LC method can separate DOTP and DOTP-d4 from co-eluting matrix components.[1][10]

  • Adjust the Gradient: A shallower gradient can improve resolution between the analytes and interferences.[3]

  • Change Column Chemistry: Experiment with different stationary phases (e.g., C18, Phenyl-Hexyl) to alter selectivity.[3][10]

• Dilute the Sample: A straightforward approach is to dilute the sample, which reduces the concentration of interfering matrix components.[2][7] This is only practical if the DOTP concentration is high enough to be detected after dilution.

Issue 2: Inconsistent Results Between Different Sample Batches

Variability between different lots of biological matrices can lead to inconsistent levels of ion suppression.

Recommended Actions:

• Employ Matrix-Matched Calibrators: Prepare your calibration standards and quality control samples in a blank matrix that is representative of your study samples.[1][7] This helps to normalize the effects of ion suppression.

• Method of Standard Addition: For particularly complex or variable matrices, this method involves adding known amounts of the DOTP standard to aliquots of the actual sample. While more time-consuming, it can provide the most accurate quantification in the presence of severe matrix effects.[10]

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

Objective: To produce a clean sample extract by removing proteins, salts, and phospholipids.

Materials:

• SPE Cartridge (e.g., Polymeric Cation Exchange)

• Plasma/Serum Sample

• DOTP-d4 Internal Standard Solution

• Methanol (MeOH)

• Deionized Water

• Elution Solvent (e.g., Dichloromethane:Isopropanol:Ammonium Hydroxide, 80:20:5 v/v/v)[9]

• Nitrogen Evaporator

• Vortex Mixer

• Centrifuge

Procedure:

• Sample Pre-treatment: To 1 mL of plasma, add the DOTP-d4 internal standard solution. Vortex to mix.

• SPE Cartridge Conditioning: Condition the SPE cartridge with 1 mL of MeOH followed by 1 mL of deionized water.[9]

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.[9]

• Washing:

  • Wash the cartridge with 1 mL of deionized water to remove salts.

  • Wash with 1 mL of 5% MeOH in water to remove polar interferences.[3]

• Elution: Elute DOTP and DOTP-d4 with 1 mL of the elution solvent.[3][9]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in the initial mobile phase for LC-MS analysis.[3][9]

Protocol 2: Post-Column Infusion Experiment to Identify Ion Suppression Zones

Objective: To identify the regions in the chromatogram where ion suppression is occurring.

Materials:

• LC-MS/MS System

• Syringe Pump

• Tee Union

• DOTP Standard Solution

• Blank Extracted Matrix Sample

Procedure:

• System Setup: Configure the LC-MS system as shown in the diagram below. Use a tee-union to introduce the DOTP standard solution into the mobile phase flow after the analytical column but before the MS ion source.[3]

• Infusion: Set the syringe pump to deliver a constant, low flow rate (e.g., 10 µL/min) of the DOTP standard solution.[3]

• Data Acquisition: Begin acquiring MS data, monitoring the mass transition for DOTP. You should observe a stable, elevated baseline signal.[3]

• Injection: Inject the blank, extracted matrix sample onto the LC column and run your standard chromatographic gradient.

• Analysis: Monitor the baseline for the infused DOTP. A significant drop in the signal indicates that components eluting from the column at that time are causing ion suppression.[3][6]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques on Matrix Effect

Sample Preparation Technique	Matrix Effect (%)*	Analyte Recovery (%)	Relative Standard Deviation (%)
Protein Precipitation	-45%	85%	12%
Liquid-Liquid Extraction	-20%	92%	7%
Solid-Phase Extraction	-8%	98%	3%

*A negative value indicates ion suppression. Data is representative and will vary depending on the specific matrix and experimental conditions.

Table 2: Effect of Chromatographic Modifications on Signal Intensity

Chromatographic Parameter	Original Method Signal-to-Noise Ratio	Optimized Method Signal-to-Noise Ratio
Gradient Slope	55	120
Column Chemistry (C18 vs. Phenyl-Hexyl)	62	155
Flow Rate (0.5 mL/min vs. 0.3 mL/min)	70	110

Visualizations

Caption: A logical workflow for troubleshooting ion suppression.

Caption: Competition for charge and surface access in an ESI droplet.

References

• 1. longdom.org [longdom.org]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. providiongroup.com [providiongroup.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. myadlm.org [myadlm.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for the Quantitative Analysis of Dioctyl Terephthalate

For researchers, scientists, and drug development professionals, the precise and reliable quantification of additives like Dioctyl terephthalate (B1205515) (DOTP) is critical for ensuring product quality, safety, and regulatory compliance. This guide provides an objective comparison of two common analytical techniques for DOTP quantification: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). The information presented is supported by published experimental data to assist in the selection of the most suitable method for specific analytical needs.

Introduction to Method Validation

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose. It ensures that the method will consistently produce accurate and reliable results. Key validation parameters, as outlined by the International Council for Harmonisation (ICH), include accuracy, precision, specificity, linearity, range, limit of detection (LOD), and limit of quantification (LOQ).

Comparison of Analytical Techniques: GC-MS vs. HPLC

Both GC-MS and HPLC are powerful separation techniques widely used for the quantitative analysis of chemical compounds. The choice between them often depends on the analyte's properties, the sample matrix, and the specific requirements of the analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) is a robust technique that combines the separation power of gas chromatography with the detection capabilities of mass spectrometry. It is particularly well-suited for volatile and thermally stable compounds like DOTP.

High-Performance Liquid Chromatography (HPLC) , often coupled with a Diode Array Detector (DAD) or a UV detector, is a versatile technique that separates compounds in a liquid mobile phase. It is a valuable alternative, especially for less volatile or thermally labile compounds.

Quantitative Performance Data

The following tables summarize the validation parameters for published GC-MS/MS and HPLC-DAD methods for the quantitative analysis of DOTP.

Table 1: GC-MS/MS Method Validation Data for DOTP Analysis [1]

Validation Parameter	Result
Linearity (R²)	>0.99
Accuracy (Recovery %)	91.8% - 122%
Precision (RSD %)	1.8% - 17.8%
Limit of Quantification (LOQ)	54.1 to 76.3 ng/g

Table 2: HPLC-DAD Method Validation Data for DOTP (DEHT) Analysis [2]

Validation Parameter	Result
Linearity (R²)	>0.99
Accuracy (Recovery %)	Not explicitly stated for DOTP
Precision (RSD %)	<15%
Limit of Quantification (LOQ)	Not explicitly stated for DOTP

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical methods. Below are summaries of the experimental protocols for the GC-MS/MS and HPLC-DAD methods.

GC-MS/MS Experimental Protocol[1]

1. Sample Preparation:

• Polymer Dissolution: 50 mg of the sample (e.g., from a medical infusion set) is dissolved in 5 mL of tetrahydrofuran (B95107) (THF) and sonicated for 30 minutes.[1]

• Polymer Precipitation: The polymer is precipitated by the addition of a non-polar solvent like hexane.[1]

• Extraction: The supernatant containing the extracted DOTP is collected for analysis.

2. GC-MS/MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC System

• Mass Spectrometer: Agilent 7000 Triple Quadrupole MS

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm)

• Carrier Gas: Helium

• Injection Mode: Splitless

• Temperature Program: Optimized for the separation of phthalates.

• Ionization Mode: Electron Ionization (EI)

• Detection Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.[1]

HPLC-DAD Experimental Protocol[2]

1. Sample Preparation:

• Extraction: A suitable extraction method is employed to isolate DOTP from the sample matrix. For example, for glove samples, a solvent extraction with dichloromethane (B109758) followed by evaporation and reconstitution in acetonitrile (B52724) can be used.

2. HPLC-DAD Instrumentation and Conditions:

• HPLC System: Agilent 1200 series or equivalent

• Detector: Diode Array Detector (DAD)

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient elution using acetonitrile and water.[2]

• Flow Rate: 0.8 mL/min

• Column Temperature: 30 °C

• Injection Volume: 20 µL

• Detection Wavelength: 240 nm for DOTP (DEHT).[2]

Method Validation Workflow

The following diagram illustrates a typical workflow for analytical method validation.

Caption: A typical workflow for analytical method validation.

Signaling Pathway for Method Selection

The decision to use GC-MS or HPLC for DOTP analysis can be guided by several factors as depicted in the diagram below.

Caption: Key factors influencing the choice between GC-MS and HPLC.

Conclusion

Both GC-MS and HPLC are suitable techniques for the quantitative analysis of Dioctyl terephthalate. GC-MS, particularly GC-MS/MS, offers high sensitivity and selectivity, making it a powerful tool for trace analysis in complex matrices.[1] HPLC-DAD provides a reliable and accessible alternative, especially when dealing with samples that may not be amenable to the high temperatures of a GC inlet. The choice of method should be based on a thorough evaluation of the specific analytical requirements, available instrumentation, and the nature of the sample matrix. Proper method validation is essential to ensure the generation of accurate and defensible data in any research or quality control setting.

References

• 1. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Making sure you're not a bot! [lilloa.univ-lille.fr]

The Gold Standard of Measurement: A Comparative Guide to Accuracy and Precision in Isotope Dilution Mass Spectrometry

For researchers, scientists, and drug development professionals, the pursuit of accurate and precise quantitative data is paramount. In the landscape of analytical techniques, Isotope Dilution Mass Spectrometry (IDMS) stands out as a definitive method, often considered the gold standard for its ability to deliver highly reliable results. This guide provides an objective comparison of IDMS with other common quantification strategies, supported by experimental data, to assist in the selection of the most appropriate analytical approach.

At its core, the exceptional performance of Isotope Dilution Mass Spectrometry lies in its unique approach to quantification. By introducing a known amount of an isotopically labeled version of the analyte (the internal standard) into the sample at the earliest stage, IDMS effectively creates an internal calibration that corrects for variations in sample preparation, matrix effects, and instrument response. This fundamental difference sets it apart from other widely used techniques such as external calibration, non-isotopic internal standard methods, and standard addition.

A Head-to-Head Comparison of Quantitative Techniques

The choice of a quantification method can significantly impact the reliability of experimental results. The following table summarizes the key characteristics of IDMS and its alternatives, providing a clear overview of their respective strengths and weaknesses.

Feature	Isotope Dilution Mass Spectrometry (IDMS)	External Calibration	Internal Standard (Non-Isotopic)	Standard Addition
Principle	An isotopically labeled analog of the analyte is added to the sample and the ratio of the native analyte to the labeled standard is measured.	A calibration curve is generated from a series of standards of known concentrations, and the analyte concentration in the sample is determined by interpolation.	A known amount of a compound chemically similar but not identical to the analyte is added to all samples and standards.	Known amounts of the analyte are added to aliquots of the sample, and the original concentration is determined by extrapolation.
Accuracy	Very High	Moderate to High (highly matrix-dependent)	High	High
Precision	Very High	Moderate to High	High	Moderate
Correction for Sample Loss	Yes	No	Partial (corrects for volume variations)	Yes
Correction for Matrix Effects	Yes	No	Partial	Yes
Throughput	Moderate	High	High	Low
Cost & Complexity	High (requires isotopically labeled standards)	Low	Moderate	Moderate

Performance Under the Magnifying Glass: Experimental Data

The theoretical advantages of IDMS are borne out in numerous scientific studies. Here, we present a summary of quantitative data from comparative analyses across different applications.

Case Study 1: Ochratoxin A in Flour

A study comparing quantification methods for the mycotoxin Ochratoxin A (OTA) in wheat flour demonstrated the superior accuracy of IDMS in a complex matrix.[1]

Method	Accuracy (% Bias from Certified Value)
External Calibration	-18% to -38%
Single Isotope Dilution MS (ID¹MS)	Within certified range
Double Isotope Dilution MS (ID²MS)	Within certified range

Case Study 2: Iodine in Food

In the analysis of iodine in various food matrices, IDMS was compared with the external calibration method. While both methods showed good accuracy, IDMS exhibited higher precision.

Method	Limit of Detection (LOD)
External Calibration	0.02 mg/kg
Isotope Dilution Mass Spectrometry (IDMS)	0.01 mg/kg

Case Study 3: Testosterone (B1683101) in Serum

The analysis of low concentrations of endogenous molecules like testosterone in serum highlights the enhanced accuracy of IDMS over other methods, such as immunoassays, which are prone to interferences. One study reported that while immunoassays showed a positive bias at testosterone concentrations below 3 nmol/L, the LC-IDMS/MS method provided accurate measurements. The precision of the IDMS method was also high, with a total imprecision of 5.2% at 1.3 nmol/L and 1.9% at 23.4 nmol/L.

Delving into the "How": Experimental Protocols

To provide a practical understanding of how these techniques are implemented, this section outlines detailed experimental protocols for the analysis of a small molecule in a biological matrix using LC-MS/MS.

Isotope Dilution Mass Spectrometry (IDMS) Protocol: Quantification of Testosterone in Human Serum

This protocol is a representative example of an IDMS workflow for clinical applications.

1. Sample Preparation:

• To 100 µL of serum sample, add 25 µL of a working solution of testosterone-d3 (B3025694) (isotopically labeled internal standard) in methanol.

• Vortex mix and allow to equilibrate for 30 minutes at room temperature.

• Add 500 µL of methyl tert-butyl ether (MTBE), vortex for 5 minutes, and centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a new tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of 50% methanol.

2. LC-MS/MS Analysis:

• LC System: Agilent 1290 Infinity II LC or equivalent.

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol.

• Gradient: Start at 40% B, ramp to 95% B over 3 minutes, hold for 1 minute, and return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole MS or equivalent with an ESI source.

• Ionization Mode: Positive.

• MRM Transitions:

  • Testosterone: [M+H]+ → specific product ion

  • Testosterone-d3: [M+H]+ → corresponding product ion

3. Quantification:

• A calibration curve is constructed by plotting the peak area ratio of testosterone to testosterone-d3 against the concentration of testosterone standards prepared in a surrogate matrix (e.g., stripped serum).

• The concentration of testosterone in the unknown samples is calculated from this calibration curve.

External Calibration Protocol: Quantification of Veterinary Drugs in Animal Tissue

This protocol outlines a typical external calibration workflow for residue analysis.

1. Sample Preparation:

• Homogenize 2 g of tissue with 10 mL of acetonitrile.

• Centrifuge and collect the supernatant.

• Perform a solid-phase extraction (SPE) cleanup to remove matrix components.

• Evaporate the cleaned extract and reconstitute in 1 mL of the initial mobile phase.

2. LC-MS/MS Analysis:

• LC System and Column: As described for IDMS.

• Mobile Phase and Gradient: Optimized for the specific veterinary drugs of interest.

• Mass Spectrometer: As described for IDMS.

• MRM Transitions: Specific transitions for each target analyte.

3. Quantification:

• Prepare a series of calibration standards of the veterinary drugs in a clean solvent or a blank matrix extract at concentrations spanning the expected range in the samples.

• Inject the standards to generate a calibration curve by plotting the peak area of each analyte against its concentration.

• Inject the prepared samples and determine the concentration of the veterinary drugs by interpolating their peak areas from the calibration curve.

Internal Standard (Non-Isotopic) Protocol

The protocol is similar to external calibration, with the key difference being the addition of an internal standard.

1. Sample and Standard Preparation:

• Add a constant, known amount of a non-isotopic internal standard (a compound with similar chemical properties and chromatographic behavior to the analyte) to all samples and calibration standards at the beginning of the sample preparation process.

2. LC-MS/MS Analysis:

• The analysis is performed as in the external calibration method, but the MRM transitions for the internal standard are also monitored.

3. Quantification:

• A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• The concentration of the analyte in the samples is determined from this ratio-based calibration curve.

Standard Addition Protocol

This method is employed to compensate for matrix effects and involves spiking the sample with the analyte itself.

1. Sample Preparation:

• Divide the sample into at least four equal aliquots.

• Leave one aliquot unspiked.

• Add increasing, known amounts of a standard solution of the analyte to the other aliquots.

• Process all aliquots through the entire sample preparation procedure.

2. LC-MS/MS Analysis:

• Analyze all prepared aliquots under the same conditions.

3. Quantification:

• Plot the measured peak area of the analyte against the concentration of the added analyte.

• The absolute value of the x-intercept of the resulting linear regression line corresponds to the original concentration of the analyte in the sample.[2]

Visualizing the Workflow: The IDMS Process

To better illustrate the logical flow of an Isotope Dilution Mass Spectrometry experiment, the following diagram outlines the key steps from sample reception to final data analysis.

IDMS Experimental Workflow

Conclusion: Choosing the Right Tool for the Job

While Isotope Dilution Mass Spectrometry represents the pinnacle of accuracy and precision in quantitative analysis, its application may not always be feasible due to the cost and availability of isotopically labeled standards. For routine analyses in well-characterized matrices, external calibration or non-isotopic internal standard methods can provide adequate results with higher throughput and lower cost. The standard addition method serves as a valuable tool for overcoming matrix effects when isotopically labeled standards are not available, though it is more labor-intensive.

Ultimately, the choice of quantification strategy should be guided by the specific requirements of the analysis, including the desired level of accuracy and precision, the complexity of the sample matrix, throughput needs, and budget constraints. For researchers, scientists, and drug development professionals working on projects where definitive, high-quality quantitative data is non-negotiable, Isotope Dilution Mass Spectrometry remains the unparalleled choice.

References

• 1. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alpha-measure.com [alpha-measure.com]

A Comparative Guide to Internal Standards for Phthalate Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of phthalates, a class of synthetic chemicals widely used as plasticizers, is of paramount importance due to their potential adverse health effects as endocrine-disrupting chemicals (EDCs). The inherent variability of sample matrices and the potential for analyte loss during sample preparation pose significant challenges to achieving reliable results. The use of an appropriate internal standard (IS) is crucial to compensate for these variations and ensure the accuracy and precision of analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

This guide provides an objective comparison of the performance of different types of internal standards commonly used in phthalate (B1215562) analysis, supported by experimental data. We will explore the advantages and disadvantages of isotopically labeled standards (deuterated and 13C-labeled) and non-isotopically labeled standards.

The Gold Standard: Isotope Dilution Mass Spectrometry

The most effective approach for correcting for analyte loss and matrix effects is isotope dilution mass spectrometry (IDMS).[1][2] This technique involves spiking the sample with a known amount of an isotopically labeled analog of the target analyte before sample preparation.[1] These labeled standards have nearly identical chemical and physical properties to their native counterparts, ensuring they behave similarly throughout the entire analytical process, from extraction to detection.[1]

Comparison of Internal Standard Performance

The choice of internal standard significantly impacts the quality of analytical data. Below is a summary of the performance of commonly used internal standards for phthalate analysis.

Table 1: Performance Comparison of Internal Standards for Phthalate Analysis

Internal Standard Type	Analyte(s)	Matrix	Recovery (%)	Precision (RSD%)	Linearity (R²)	Key Findings & References
Deuterated	Di-n-butyl phthalate (DBP), Di(2-ethylhexyl) phthalate (DEHP)	Indoor Air	91.3 - 99.9	5.1 - 13.1	> 0.995	DBP-d4 was identified as the most suitable internal standard for a range of phthalates based on linearity.[1]
Deuterated	Various Phthalates	Coffee Brew	83 ± 5	6 - 15	-	Deuterated standards effectively compensated for matrix effects in a complex food matrix.[3]
Deuterated	Isotopically-labelled monoesterphthalates	Urine	70 - 85	8 - 17	-	Good recovery and reproducibility were achieved for phthalate metabolites in a biological matrix.[4]
13C-Labeled	Nε-(carboxymethyl)lysine (CML)	Biological	-	Mean Bias: 100.3% (SD: 7.6%)	-	13C-labeled standards demonstrate superior accuracy and precision due to perfect co-elution with the analyte.[5]
Non-Deuterated (Benzyl Benzoate)	Various Phthalates	Methylene Chloride	-	-	-	Benzyl benzoate (B1203000) is a commonly used, lower-cost alternative, but may not perfectly mimic the behavior of all phthalates in complex matrices.[6][7]

RSD: Relative Standard Deviation

In-Depth Look at Internal Standard Types

Isotopically Labeled Internal Standards

Deuterated phthalates, where hydrogen atoms are replaced with deuterium, are the most widely used internal standards in phthalate analysis.[1][8] Their similar chemical behavior to the native analytes makes them highly effective at correcting for variations during sample processing and analysis.[1]

Advantages:

• Excellent correction for matrix effects and analyte loss during sample preparation.[2]

• Similar chromatographic behavior to the target analytes.[2]

• Widely available for a range of phthalates.

Disadvantages:

• Can sometimes exhibit a slight retention time shift compared to the native analyte, which may lead to differential matrix effects.[5]

• Potential for isotopic exchange (H/D exchange) under certain conditions.

• Higher cost compared to non-deuterated standards.[2]

13C-labeled internal standards are emerging as a superior alternative to deuterated standards for high-accuracy quantitative analysis.[5][9] In these standards, 12C atoms are replaced with the heavier 13C isotope.

Advantages:

• Typically co-elute perfectly with the native analyte, providing more accurate compensation for matrix effects.[5][9]

• Demonstrate improved accuracy and precision compared to deuterated standards.[5]

• Not prone to isotopic exchange, ensuring greater stability.[10]

Disadvantages:

• Generally more expensive than deuterated standards.[10]

• May not be as widely available for all phthalate analytes.

Non-Isotopically Labeled Internal Standards

Non-isotopically labeled compounds that are chemically similar to the target analytes can also be used as internal standards. A common example for phthalate analysis is Benzyl Benzoate.[6][7][11]

Advantages:

• Lower cost and readily available.[2]

Disadvantages:

• Do not have identical chemical and physical properties to the analytes, leading to potential differences in extraction efficiency and chromatographic behavior.

• May not effectively compensate for matrix effects.[2]

• There is a risk of the internal standard being present in environmental or biological samples, which would lead to inaccurate results.

Experimental Protocols

Below are detailed methodologies for key experiments in phthalate analysis using internal standards.

Experimental Protocol 1: Analysis of Phthalates in a Polymer Matrix

This protocol outlines a general workflow for the analysis of phthalates in a polymer sample using an internal standard.[2]

1. Sample Preparation (Dissolution-Precipitation)

• Weigh approximately 50 mg of the polymer sample into a glass vial.
• Add 5 mL of tetrahydrofuran (B95107) (THF) to dissolve the polymer. Use a vortex or sonicator to ensure complete dissolution.
• Add 5 mL of hexane (B92381) to precipitate the polymer.
• Centrifuge the sample to pellet the precipitated polymer.
• Transfer the supernatant containing the extracted phthalates to a clean glass vial.
• Spike the extract with the internal standard solution (e.g., DBP-d4 or Benzyl Benzoate) to a final concentration of 1 µg/mL.
• Evaporate the solvent under a gentle stream of nitrogen and reconstitute in 1 mL of hexane for GC-MS analysis.

2. GC-MS Analysis

• GC System: Agilent 7890B GC or equivalent
• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)
• Injector: Splitless mode at 280°C
• Oven Program: Hold at 80°C for 2 min, ramp to 210°C at 8°C/min and hold for 5 min, then ramp to 250°C at 20°C/min and hold for 5 min.[1]
• MS System: Agilent 5977B MSD or equivalent
• Ionization Mode: Electron Impact (EI)
• Acquisition Mode: Selected Ion Monitoring (SIM)

Experimental Protocol 2: Analysis of Phthalates in a Liquid Matrix (e.g., Beverages)

This protocol is based on liquid-liquid extraction (LLE) and is suitable for the analysis of phthalates in various liquid matrices.[8]

1. Sample Preparation (Liquid-Liquid Extraction)

• Measure 10 mL of the liquid sample into a separatory funnel.
• Spike the sample with a known amount of the deuterated internal standard solution.
• Add 10 mL of n-hexane and shake vigorously for 2 minutes.
• Allow the layers to separate and collect the organic (upper) layer.
• Repeat the extraction with another 10 mL of n-hexane.
• Combine the organic extracts.
• Concentrate the combined extract under a gentle stream of nitrogen.
• Reconstitute the residue in a known volume of a suitable solvent for GC-MS or LC-MS/MS analysis.

Visualizing the Workflow

To better understand the analytical process, the following diagrams illustrate the experimental workflow and the logical relationship in selecting an internal standard.

Experimental workflow for phthalate analysis.

Decision tree for selecting an internal standard.

Conclusion

The selection of an appropriate internal standard is a critical step in developing robust and reliable methods for phthalate analysis. While non-isotopically labeled standards offer a low-cost option, they may compromise data quality due to their different chemical behavior compared to the target analytes. For high-accuracy quantitative analysis, especially in complex matrices, the use of isotopically labeled internal standards is strongly recommended.

Deuterated internal standards are a well-established and effective choice for most applications. However, for the most demanding analytical challenges where the highest level of accuracy and precision is required, 13C-labeled internal standards represent the superior option, providing the most reliable correction for analytical variability. The choice between deuterated and 13C-labeled standards will ultimately depend on the specific requirements of the analysis, including the desired level of accuracy, the complexity of the sample matrix, and budgetary considerations.

References

• 1. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 2. benchchem.com [benchchem.com]
• 3. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of isotopically labelled monoesterphthalates in urine by high performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. gcms.cz [gcms.cz]
• 7. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 8. benchchem.com [benchchem.com]
• 9. caymanchem.com [caymanchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. epa.gov [epa.gov]

A Head-to-Head Battle of Internal Standards: Dioctyl Terephthalate-d4 vs. DEHP-d4

A Comprehensive Guide for Researchers in Analytical Chemistry and Drug Development

In the precise world of quantitative analysis, particularly in mass spectrometry-based assays, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. For the analysis of plasticizers and related compounds, deuterated analogs are the gold standard. This guide provides a detailed comparison of two such internal standards: Dioctyl terephthalate-d4 (DOTP-d4) and Di(2-ethylhexyl) phthalate-d4 (DEHP-d4). This publication aims to equip researchers, scientists, and drug development professionals with the necessary information to make an informed decision for their specific analytical needs.

At a Glance: Key Physicochemical Properties

Both DOTP and DEHP are structurally similar diesters of a benzene (B151609) dicarboxylic acid with 2-ethylhexanol. However, the seemingly minor difference in the position of the ester groups on the benzene ring (para in DOTP versus ortho in DEHP) leads to distinct physicochemical properties that can influence their performance as internal standards.

Property	Dioctyl terephthalate (B1205515) (DOTP)	Di(2-ethylhexyl) phthalate (B1215562) (DEHP)
Molecular Formula	C24H38O4	C24H38O4
Molecular Weight	390.56 g/mol	390.56 g/mol
Boiling Point	~400 °C[1][2]	~385 °C
Melting Point	-48 °C[1]	-50 °C
Vapor Pressure	Lower	Higher
Water Solubility	Insoluble[3]	Very low
Log Kow	High	High
Key Structural Difference	Terephthalate (para-isomer)	Phthalate (ortho-isomer)

Performance as an Internal Standard: A Comparative Analysis

The ideal internal standard should mimic the analyte's behavior during sample preparation, extraction, and analysis without interfering with its quantification. Deuterated standards like DOTP-d4 and DEHP-d4 are excellent choices as their chemical and physical properties are nearly identical to their non-deuterated counterparts, with the key difference being their mass.

DEHP-d4: The Established Workhorse

DEHP-d4 is a widely used and well-documented internal standard for the analysis of DEHP and other phthalates in a variety of matrices, including environmental samples, food, and biological fluids. Its performance has been extensively validated in numerous studies.

Table 1: Summary of Reported Performance Data for DEHP-d4

Parameter	Matrix	Analytical Method	Reported Value
**Linearity (R²) **	Indoor Air	GC-MS	> 0.99
Recovery	Indoor Air	GC-MS	89.7% - 107.3%
Precision (RSD)	Coffee Brew	GC-MS	6% - 15%
Linearity (R²)	Wine	GC-MS	Not explicitly stated, but used for quantification
Recovery	Not Specified	LC-MS/MS	Not explicitly stated, but used for quantification

DOTP-d4: The Promising Challenger

While direct experimental data on the performance of DOTP-d4 as an internal standard is limited in publicly available literature, its potential advantages can be inferred from the properties of its non-deuterated analog, DOTP. DOTP is recognized for its lower volatility and reduced migration from polymer matrices compared to DEHP.[4] These characteristics suggest that DOTP-d4 could offer superior stability and reduced background contamination in certain applications.

Table 2: Predicted Performance Characteristics of DOTP-d4 (based on DOTP properties)

Parameter	Predicted Performance	Rationale
Linearity (R²)	Expected to be excellent (>0.99)	As a deuterated analog, it should exhibit linear behavior similar to the analyte.
Recovery	Expected to be high and consistent	Its chemical similarity to DOTP should ensure it tracks well through extraction and cleanup steps.
Precision (RSD)	Expected to be low (<15%)	Should effectively compensate for variations in sample handling and instrument response.
Matrix Effects	Expected to be minimal	Will co-elute with DOTP, effectively compensating for ion suppression or enhancement.
Stability	Potentially higher than DEHP-d4	Lower volatility of DOTP suggests greater stability during sample preparation and storage.

Experimental Protocols: A Guide to Implementation

The following are generalized experimental protocols for the use of DEHP-d4 and a projected protocol for DOTP-d4 as internal standards in GC-MS and LC-MS/MS analysis.

Sample Preparation and Extraction (General)

A robust sample preparation is crucial for accurate quantification. The following workflow is a general guideline and should be optimized for the specific matrix and analyte of interest.

Figure 1. General sample preparation workflow.

GC-MS Analysis Protocol

Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS). Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms). Injection: Splitless injection is typically used for trace analysis. Oven Temperature Program: A temperature gradient is employed to separate the analytes. A typical program might start at 60-80°C, ramp up to 280-300°C, and hold for a few minutes. Mass Spectrometer: Operated in Selective Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Ions to Monitor:

• DEHP: m/z 149, 167, 279

• DEHP-d4: m/z 153, 171, 283

• DOTP: m/z 149, 167, 279

• DOTP-d4: m/z 153, 171, 283 Internal Standard Concentration: Typically in the range of 10-100 ng/mL, depending on the expected analyte concentration.

LC-MS/MS Analysis Protocol

Instrumentation: Liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS). Column: A C18 reversed-phase column is commonly used. Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) with a modifier like ammonium (B1175870) formate (B1220265) or formic acid. Ionization: Electrospray ionization (ESI) in positive ion mode is often employed. Mass Spectrometer: Operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. MRM Transitions:

• DEHP: Precursor ion [M+H]+ → Product ions (e.g., m/z 149, 167)

• DEHP-d4: Precursor ion [M-d4+H]+ → Product ions (e.g., m/z 153, 171)

• DOTP: Precursor ion [M+H]+ → Product ions (e.g., m/z 149, 167)

• DOTP-d4: Precursor ion [M-d4+H]+ → Product ions (e.g., m/z 153, 171) Internal Standard Concentration: Similar to GC-MS, in the ng/mL range.

Logical Decision Pathway: Choosing the Right Standard

The selection between DOTP-d4 and DEHP-d4 should be guided by the specific requirements of the analytical method.

Figure 2. Decision tree for internal standard selection.

Conclusion: Making an Informed Choice

Both DEHP-d4 and DOTP-d4 are suitable for use as internal standards in mass spectrometry-based quantification.

• DEHP-d4 stands as the established and extensively validated choice, particularly for the analysis of DEHP and other ortho-phthalates. A wealth of literature supports its use and provides a strong foundation for method development.

• DOTP-d4 , while less documented, presents a compelling alternative, especially for the analysis of DOTP. Its predicted lower volatility and migration potential could translate to improved analytical performance, particularly in applications where sample stability and background contamination are significant concerns.

Ultimately, the decision rests on the specific analytical goals. For routine analysis of regulated phthalates, DEHP-d4 is a reliable and well-supported option. For researchers focusing on DOTP or seeking to minimize potential issues related to volatility and background, DOTP-d4 is a highly promising candidate that warrants consideration and further investigation. As with any analytical method, proper validation is essential to ensure the accuracy and reliability of the results, regardless of the internal standard chosen.

References

• 1. 对苯二甲酸二辛酯 ≥96% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Dioctyl terephthalate | 6422-86-2 [chemicalbook.com]
• 3. DIOCTYL TEREPHTHALATE (DOTP - DEHT) - Ataman Kimya [atamanchemicals.com]
• 4. bastone-plastics.com [bastone-plastics.com]

The Analyst's Dilemma: Benzyl Benzoate as a Non-Deuterated Internal Standard for Phthalate Analysis

In the precise world of analytical chemistry, the accurate quantification of phthalates, a ubiquitous class of plasticizers with potential endocrine-disrupting properties, is of paramount importance. The gold standard for such analyses, particularly when employing gas chromatography-mass spectrometry (GC-MS), is the use of deuterated internal standards. These isotopically labeled analogs of the target analytes exhibit nearly identical chemical and physical properties, ensuring the most accurate correction for variations during sample preparation and analysis. However, the cost and availability of deuterated standards can be a significant consideration for many laboratories.

This has led to the exploration of non-deuterated alternatives, with benzyl (B1604629) benzoate (B1203000) emerging as a commonly used internal standard for phthalate (B1215562) analysis. This guide provides a comprehensive comparison of benzyl benzoate's performance against the benchmark of deuterated internal standards, supported by available experimental data and detailed methodologies, to assist researchers, scientists, and drug development professionals in making an informed decision for their analytical needs.

Performance Comparison: Benzyl Benzoate vs. Deuterated Internal Standards

The primary advantage of an ideal internal standard is its ability to mimic the behavior of the analyte throughout the analytical process, thereby compensating for any losses during sample preparation or variations in instrument response.

Deuterated internal standards are considered the pinnacle for this purpose. Their near-identical chemical structure to the target phthalates ensures they co-elute chromatographically and experience similar ionization effects in the mass spectrometer. This leads to highly accurate and precise quantification.

Benzyl benzoate , while not a phthalate itself, is a chemically stable compound with a retention time that often falls within the typical range of many phthalates in GC analysis. This makes it a viable and cost-effective alternative. However, its performance can be influenced by several factors:

• Matrix Effects: As benzyl benzoate is not structurally identical to phthalates, it may not experience the same degree of signal suppression or enhancement from complex sample matrices, potentially leading to less accurate results compared to a deuterated standard.

• Extraction Recovery: While generally exhibiting good recovery, its extraction efficiency may not perfectly mirror that of all phthalates in diverse sample types.

• Potential for Contamination: A significant drawback of benzyl benzoate is its potential presence in environmental or consumer product samples, which could lead to inaccurate quantification if not carefully assessed through blank analysis.[1]

The following table summarizes the performance of benzyl benzoate as an internal standard in the analysis of various phthalates in soft drinks, as reported in a study.

Phthalate	Linearity (R²)	Recovery at 300 ng/mL (%)	Recovery at 1000 ng/mL (%)
Dimethylphthalate (DMP)	0.9944	103	85
Diethylphthalate (DEP)	0.9953	106	108
Diisobutyl phthalate (DIBP)	0.9970	92	118
Di-n-butyl phthalate (DBP)	0.9964	91	92
Bis(2-methoxyethyl) phthalate (DMEP)	0.9918	93	96
Bis(4-methyl-2-pentyl) phthalate (BMPP)	0.9975	95	82
Bis(2-ethoxyethyl) phthalate (DEEP)	0.9913	100	93
Dipentylphthalate (DPP)	0.9940	107	87
Di-n-hexyl phthalate (DHXP)	0.9945	84	71
Benzyl butyl phthalate (BBP)	0.9937	111	86
Bis(2-n-butoxyethyl) phthalate (DBEP)	0.9930	77	77
Dicyclohexyl phthalate (DCHP)	0.9925	107	84
Bis(2-ethylhexyl) phthalate (DEHP)	0.9941	100	78
Di-n-octyl phthalate (DNOP)	0.9962	71	80
Di-nonyl Phthalate (DNP)	0.9947	66	79

Data from a study on the analysis of phthalate esters in soft drinks using benzyl benzoate as an internal standard.

While the linearity for most compounds is excellent (R² > 0.99), the recovery rates show some variability, ranging from 66% to 111% at the lower concentration and 71% to 118% at the higher concentration. This variability underscores the potential for matrix effects and differential recovery that may be better compensated for by a deuterated internal standard.

Experimental Protocols

Below are detailed methodologies for the analysis of phthalates using an internal standard, adaptable for both benzyl benzoate and deuterated standards.

Sample Preparation (Liquid-Liquid Extraction for Beverages)

• Spiking: To 5 mL of the liquid sample, add a known volume of the internal standard solution (e.g., benzyl benzoate or a deuterated phthalate standard).

• Extraction: Add 5 mL of a suitable extraction solvent (e.g., dichloromethane (B109758) or hexane).

• Vortexing: Vigorously shake or vortex the mixture for at least 1 minute to ensure thorough mixing and extraction.

• Phase Separation: Centrifuge the sample to achieve a clear separation of the organic and aqueous layers.

• Collection: Carefully transfer the organic layer to a clean vial for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• GC System: A gas chromatograph equipped with a suitable capillary column (e.g., a 5% phenyl-methylpolysiloxane column).

• Injection: Inject a small volume (e.g., 1-2 µL) of the sample extract into the GC inlet in splitless mode.

• Oven Program: A typical temperature program starts at a lower temperature (e.g., 60°C), ramps up to a higher temperature (e.g., 300°C) to elute all target analytes and the internal standard.

• Mass Spectrometer: A mass spectrometer operating in electron ionization (EI) mode.

• Data Acquisition: Acquire data in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Monitor characteristic ions for each phthalate and the internal standard.

Visualizing the Workflow and Logic

To better illustrate the analytical process and the role of the internal standard, the following diagrams are provided.

Caption: A generalized workflow for the analysis of phthalates using an internal standard.

References

• 1. ojs.library.okstate.edu [ojs.library.okstate.edu]

A Researcher's Guide to Inter-Laboratory Phthalate Analysis: Methods and Performance

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of phthalates is paramount due to their potential health risks and ubiquitous presence in consumer products and environmental samples. This guide provides a comprehensive comparison of common analytical methods for phthalate (B1215562) analysis, supported by experimental data from various studies. It aims to assist laboratories in selecting and implementing appropriate methodologies for their specific needs.

Comparative Analysis of Analytical Methods

The determination of phthalates is predominantly carried out using chromatographic techniques coupled with mass spectrometry or other detectors. The two most common approaches are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is also utilized, particularly for specific applications.

The choice of method often depends on the sample matrix, the target phthalates, and the required sensitivity. Below is a summary of the performance of these methods across different studies and matrices.

Table 1: Performance Comparison of GC-MS Methods for Phthalate Analysis

Matrix	Phthalates	Extraction Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
Plastic Water Containers	DMP, DEP, DiBP, DBP, DEHP, DnOP	Dispersive Liquid-Liquid Microextraction (DLLME)	1–8 ng/mL	5–14 ng/mL	93.4 - 104.5	[1]
Soil	16 Phthalates	QuEChERS	Not Specified	Not Specified	70.0 - 117.9	[2]
Food	DMP, DEP, DBP, BBP, DEHP, DNOP	n-hexane extraction	0.33 mg/kg (solid), 3.3 µg/L (liquid)	1 mg/kg (solid), 10 µg/L (liquid)	72.9 - 124.9	[3]
Bottled Water	DMP, DEP, DiPP, DiBP, DnBP, DEHP	Solid-Phase Microextraction (SPME)	0.3 - 2.6 ng/mL	Not Specified	Not Specified	[4]
Surface Water	DMP, DEP, DBP, DEHP	Liquid-Liquid Extraction	0.01 - 0.17 µg/L	Not Specified	Not Specified	[5]

DMP: Dimethyl phthalate, DEP: Diethyl phthalate, DiBP: Diisobutyl phthalate, DBP: Dibutyl phthalate, DEHP: Bis(2-ethylhexyl) phthalate, DnOP: Di-n-octyl phthalate, DiPP: Diisopropyl phthalate, DnBP: Di-n-butyl phthalate, BBP: Benzyl butyl phthalate.

Table 2: Performance Comparison of LC-MS and HPLC-UV Methods for Phthalate Analysis

Method	Matrix	Phthalates	Extraction Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
LC-MS/MS	Textile	Various	Solvent Extraction	Not Specified	Not Specified	Comparable to GC-MS	[6]
HPLC-UV	Plastic Toys	9 Phthalates	Dissolution/Precipitation	Not Specified	Not Specified	66 - 76	[7]
HPLC-UV	Biological Tissues	DEHP, MEHP	Not Specified	Not Specified	Not Specified	>95	[8]
UHPLC-UV	Drinking Water	19 Phthalates	Direct Injection after dilution	≤0.02 µg/mL (MDL)	Not Specified	Not Specified	[9]
LC-MS	Distilled Beverages	7 Phthalates	Dilute and Shoot	<0.05 mg/L	Not Specified	Not Specified	[10]

MEHP: Mono(2-ethylhexyl) phthalate, MDL: Method Detection Limit.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for ensuring the reproducibility and comparability of results across different laboratories. Below are representative methodologies for sample preparation and analysis.

Protocol 1: QuEChERS-Based Extraction for Solid Samples (e.g., Soil)

This protocol is based on a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[2]

• Sample Preparation: Weigh 5 g of homogenized soil into a 50 mL centrifuge tube.

• Hydration: Add 10 mL of ultra-pure water to the sample and vortex to create a slurry.

• Extraction: Add 10 mL of an extraction solvent mixture (e.g., dichloromethane/n-hexane 1:1, v/v).

• Salting Out: Add anhydrous magnesium sulfate (B86663) and sodium chloride to induce phase separation.

• Centrifugation: Centrifuge the tube to separate the organic layer.

• Clean-up (Dispersive SPE): Transfer an aliquot of the supernatant to a microcentrifuge tube containing a clean-up sorbent (e.g., C18/primary secondary amine 1:1, m/m).

• Final Preparation: Centrifuge again and transfer the cleaned extract for GC-MS analysis.

Protocol 2: Dispersive Liquid-Liquid Microextraction (DLLME) for Liquid Samples (e.g., Water)

This protocol is a rapid and efficient microextraction technique.[1]

• Sample Preparation: Place 5 mL of the water sample into a conical centrifuge tube.

• pH Adjustment: Adjust the pH of the sample as required by the specific method.

• Extraction Mixture: Prepare a mixture of a disperser solvent (e.g., acetone) and an extraction solvent (e.g., tetrachloroethane).

• Injection: Rapidly inject the extraction mixture into the water sample. A cloudy solution will form.

• Centrifugation: Centrifuge to sediment the fine droplets of the extraction solvent.

• Analysis: Collect the sedimented phase using a microsyringe and inject it into the GC-MS system.

Protocol 3: Analysis of Phthalate Metabolites in Urine by LC-MS/MS

This method is used for biomonitoring of phthalate exposure.[11][12]

• Enzymatic Deconjugation: Treat urine samples with β-glucuronidase to hydrolyze the conjugated phthalate metabolites.

• Solid-Phase Extraction (SPE): Load the treated urine onto an SPE cartridge to concentrate the analytes and remove interferences.

• Elution: Elute the phthalate metabolites from the SPE cartridge with a suitable solvent.

• Analysis: Evaporate the eluate to dryness and reconstitute in the mobile phase for injection into the LC-MS/MS system.

Inter-Laboratory Comparison Workflow

To ensure the quality and comparability of data, inter-laboratory comparisons, also known as proficiency testing or ring trials, are essential. A typical workflow for such a study is depicted below.

Caption: Workflow of an inter-laboratory comparison for phthalate analysis.

The diagram illustrates the key stages of a proficiency test, from the initial preparation and distribution of a homogenous test material by a coordinating body to the analysis by participating laboratories and the final statistical evaluation and reporting of the collective results. Such studies are vital for external quality assessment and help laboratories to identify potential analytical biases and improve their performance. Many organizations offer proficiency testing schemes for phthalates in various matrices, such as toys and wastewater.[13][14]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. agilent.com [agilent.com]
• 8. academic.oup.com [academic.oup.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Intra- and Inter-Individual Variability of Urinary Phthalate Metabolite Concentrations in Hmong Women of Reproductive Age - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Variability over 1 Week in the Urinary Concentrations of Metabolites of Diethyl Phthalate and Di(2-Ethylhexyl) Phthalate among Eight Adults: An Observational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Buy Online Proficiency Testing Consumer products (Including toys) and material testing - Phthalates in simulated toy | LGC Standards [lgcstandards.com]
• 14. fapas.com [fapas.com]

A Comparative Guide to the Quantitative Analysis of DOTP: Linearity and Range Determination

For Researchers, Scientists, and Drug Development Professionals

The quantification of plasticizers is a critical aspect of quality control and safety assessment in the pharmaceutical and materials science industries. Di-n-octyl terephthalate (B1205515) (DOTP), a non-phthalate plasticizer, has gained prominence as a safer alternative to traditional ortho-phthalates. This guide provides a comparative analysis of the linearity and range determination for DOTP quantification, alongside its common alternatives, supported by experimental data from various analytical methodologies.

Performance Comparison: Linearity and Range

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with acceptable precision, accuracy, and linearity. A high correlation coefficient (R²) value, typically ≥0.99, is indicative of excellent linearity.

The following table summarizes the linearity and range data for the quantification of DOTP and its alternatives using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Plasticizer	Analytical Method	Linear Range	Correlation Coefficient (R²)
DOTP	GC-MS/MS	0.05 - 5 µg/g[1]	> 0.99[1]
DOTP	GC-MS/MS	5 - 500 ng/g[1]	> 0.999[1]
DINP	GC-MS/MS	0.15 - 15 µg/g[1]	> 0.99[1]
DINP	GC-MS	5 - 100 µg/mL[2]	Not specified
DINCH	GC-MS	100 - 1000 mg/kg[3]	Not specified
Triethyl Citrate	HPLC-UV	0.5 - 5.0 mM/L[4][5]	Not specified
Tributyl Citrate	HPLC-UV	Not specified	Not specified
Acetyl Triethyl Citrate	HPLC-UV	0.5 - 5.0 mM/L[4][5]	Not specified

Experimental Protocol: Determining Linearity and Range for DOTP Quantification using GC-MS

This protocol outlines the key steps for establishing the linearity and range of a GC-MS method for the quantification of DOTP in a polymer matrix (e.g., PVC).

1. Preparation of Standard Solutions:

• Stock Solution (1000 µg/mL): Accurately weigh 100 mg of pure DOTP standard and dissolve it in 100 mL of a suitable solvent (e.g., tetrahydrofuran (B95107) [THF] or hexane).

• Intermediate Standard Solutions: Prepare a series of intermediate standard solutions by serially diluting the stock solution.

• Calibration Standards: From the intermediate solutions, prepare a minimum of five calibration standards covering the expected working range. A typical range for impurity testing is from 50% to 120% of the specification limit[3]. For assay determination, a range of 80% to 120% of the test concentration is common.

2. Sample Preparation:

• Dissolution: Accurately weigh a known amount of the polymer sample containing DOTP and dissolve it in an appropriate volume of THF.

• Precipitation: Precipitate the polymer by adding a non-solvent, such as ethanol (B145695) or methanol.

• Filtration/Centrifugation: Separate the precipitated polymer from the solution containing the dissolved DOTP.

• Dilution: Dilute the supernatant to a concentration that falls within the established linear range of the method.

3. GC-MS Analysis:

• Inject the prepared calibration standards and sample solutions into the GC-MS system.

• Acquire the data in either full scan mode or, for higher selectivity and sensitivity, in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode.

4. Data Analysis and Evaluation:

• Calibration Curve Construction: Plot the peak area response of DOTP against the corresponding concentration for each calibration standard.

• Linear Regression Analysis: Perform a linear regression analysis on the calibration curve data to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).

• Acceptance Criteria: The correlation coefficient (R²) should typically be ≥ 0.99.

• Range Determination: The range of the method is the interval between the lowest and highest concentrations of the calibration standards that demonstrate acceptable linearity, accuracy, and precision.

Signaling Pathways and Workflows

Caption: Experimental workflow for determining the linearity and range of a DOTP quantification method.

This guide provides a foundational understanding of the linearity and range determination for DOTP quantification. For specific applications, it is crucial to perform in-house validation studies to ensure the chosen analytical method is fit for its intended purpose. The selection of an appropriate analytical technique and the establishment of a robust and reliable method are paramount for accurate and reproducible results in the analysis of plasticizers.

References

• 1. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous GC-MS determination of eight phthalates in total and migrated portions of plasticized polymeric toys and childcare articles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]

Evaluating the Performance of DOTP-d4 as an Internal Standard in Diverse Analytical Matrices

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analytical chemistry, particularly in the analysis of plasticizers and their metabolites in various environmental and biological samples, the use of a reliable internal standard is paramount for achieving accurate and precise results. Dioctyl terephthalate-d4 (DOTP-d4), a deuterated form of the non-phthalate plasticizer Dioctyl Terephthalate (DOTP or DEHT), has emerged as a critical tool for isotope dilution mass spectrometry (IDMS) methods. This guide provides a comprehensive evaluation of the performance of DOTP-d4 in different matrices, compares it with alternative internal standards, and presents detailed experimental protocols to assist researchers in their analytical endeavors.

The Gold Standard: Isotope Dilution and the Role of DOTP-d4

Isotope-labeled internal standards are considered the "gold standard" in quantitative mass spectrometry.[1][2] The principle of isotope dilution mass spectrometry relies on the addition of a known amount of an isotopically labeled version of the analyte (in this case, DOTP-d4) to the sample at the beginning of the analytical process.[1] Because the labeled standard is chemically and physically almost identical to the native analyte, it experiences the same variations during sample preparation, extraction, and analysis, including any loss of analyte or fluctuations in instrument response due to matrix effects.[1][3][4] By measuring the ratio of the native analyte to the labeled internal standard, accurate quantification can be achieved, as this ratio remains constant regardless of these variations.[1]

DOTP-d4, with its four deuterium (B1214612) atoms, provides a distinct mass shift from the unlabeled DOTP, allowing for their simultaneous detection and quantification by mass spectrometry. Its use is crucial for compensating for the ion suppression or enhancement often encountered in complex matrices such as plasma, urine, soil, and food samples.[3][4]

Performance of DOTP-d4 Across Different Matrices

While specific performance data for DOTP-d4 across a wide range of matrices is not always published in a consolidated format, its effectiveness can be inferred from the validation data of analytical methods that employ it. These methods consistently demonstrate high accuracy and precision.

Table 1: Performance of Analytical Methods Using Deuterated Internal Standards (Including Analogs like DEHP-d4 and DOP-d4) in Various Matrices

Matrix	Analyte(s)	Internal Standard(s)	Recovery / Accuracy (%)	Precision (RSD %)	Key Findings & Citation(s)
Human Urine	DEHTP Metabolites	Isotope-labeled standards	95.8 - 111	< 7	Demonstrates high accuracy and precision in a complex biological fluid.[1][3]
Indoor Dust	Phthalates & Non-phthalate plasticizers	DEHP-d4, DOP-d4, etc.	81.3 - 123.6 (phthalates) 60.2 - 126.6 (non-phthalates)	Not Specified	Shows good recovery for a range of plasticizers in a solid matrix.[4]
PVC Medical Devices	DEHT & other plasticizers	Not specified, but method validation included recovery studies	Extraction recoveries determined	Not Specified	Highlights the importance of validated extraction methods from polymer matrices.[5][6]
Milk Powder	36 Non-phthalate plasticizers	Not specified	64.1 - 116.5	< 10	Indicates good performance in a complex food matrix.[7]

Note: The data presented are for the overall analytical methods, which reflects the combined performance of the sample preparation, chromatography, and detection, all of which are stabilized by the use of the deuterated internal standard.

Comparison with Alternative Internal Standards

While isotopically labeled standards like DOTP-d4 are preferred, other compounds can be used as internal standards, typically structural analogs.

Table 2: Comparison of DOTP-d4 with Alternative Internal Standard Approaches

Internal Standard Type	Advantages	Disadvantages	Typical Alternatives for DOTP Analysis
DOTP-d4 (Isotopically Labeled)	- Near-identical chemical and physical properties to the analyte.[1] - Co-elutes with the analyte, providing the best compensation for matrix effects.[1][8] - Corrects for variations in extraction, derivatization, and instrument response.[3][4]	- Can be more expensive than other options. - Availability may be limited for some analytes.	Not applicable (this is the gold standard).
Structural Analogs	- More affordable and readily available than isotopically labeled standards.	- Differences in physicochemical properties can lead to variations in extraction recovery and chromatographic retention time compared to the analyte. - May not effectively compensate for matrix effects that are specific to the analyte.[8]	- Other non-phthalate plasticizers not expected to be in the sample (e.g., Di-isononyl cyclohexane-1,2-dicarboxylate - DINCH). - Phthalate esters with similar properties (if their absence in samples is confirmed).[9]
No Internal Standard (External Calibration)	- Simplest approach.	- Highly susceptible to matrix effects, leading to inaccurate and imprecise results. - Does not account for sample-to-sample variations in extraction efficiency or instrument performance.	Not recommended for quantitative analysis in complex matrices.

Experimental Protocols and Methodologies

Detailed and validated experimental protocols are crucial for obtaining reliable data. Below are generalized workflows for the analysis of DOTP in different matrices using DOTP-d4 as an internal standard.

Workflow for DOTP Analysis

Caption: General workflow for DOTP analysis.

Signaling Pathway of an Internal Standard in LC-MS/MS

Caption: LC-MS/MS signal path for analyte and IS.

Detailed Experimental Protocol: Quantification of DEHT Metabolites in Human Urine by HPLC-MS/MS

This protocol is a summarized example based on established methods for analyzing plasticizer metabolites.[1][3]

1. Sample Preparation:

• Take a 0.1 mL aliquot of a human urine sample.

• Add a known amount of an isotopic-labeled internal standard mix in solution.

• For the analysis of conjugated metabolites, perform enzymatic hydrolysis (e.g., using β-glucuronidase).

• Acidify the sample with formic acid.

2. On-line Solid Phase Extraction (SPE) and HPLC:

• Inject the prepared sample into an HPLC system equipped with an on-line SPE setup.

• Use a suitable SPE column (e.g., monolithic column) to retain and pre-concentrate the analytes and the internal standard.

• After a washing step to remove interferences, elute the analytes and internal standard from the SPE column onto the analytical HPLC column (e.g., a C18 reversed-phase column).

• Perform chromatographic separation using a gradient elution with mobile phases such as water with 0.1% formic acid (Mobile Phase A) and acetonitrile (B52724) or methanol (B129727) with 0.1% formic acid (Mobile Phase B).

3. Tandem Mass Spectrometry (MS/MS) Detection:

• Use a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.

• Monitor the specific precursor-to-product ion transitions for each DEHT metabolite and the corresponding labeled internal standards in Multiple Reaction Monitoring (MRM) mode.

4. Quantification:

• Generate a calibration curve by analyzing standard solutions of known concentrations of the DEHT metabolites with a constant concentration of the internal standards.

• Plot the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

• Determine the concentration of the DEHT metabolites in the urine samples by interpolating their analyte/internal standard peak area ratios from the calibration curve.

Conclusion

The use of DOTP-d4 as an internal standard is a robust and reliable approach for the accurate quantification of DOTP and its metabolites in a variety of complex matrices. Its near-identical physicochemical properties to the unlabeled analyte ensure effective compensation for matrix effects and other analytical variabilities, leading to high-quality, defensible data. While alternative internal standards like structural analogs exist and can be more cost-effective, they do not provide the same level of accuracy and precision as a deuterated internal standard. For researchers, scientists, and drug development professionals requiring the highest level of confidence in their quantitative results, DOTP-d4 is the recommended choice for the analysis of Dioctyl Terephthalate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. texilajournal.com [texilajournal.com]
• 5. benchchem.com [benchchem.com]
• 6. Identification and quantification of 14 phthalates and 5 non-phthalate plasticizers in PVC medical devices by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of 36 non-phthalate plasticizers with the QuEChERS method in milk powder by gas chromatography coupled with quadrupole/orbitrap high-resolution mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 9. ojs.library.okstate.edu [ojs.library.okstate.edu]

Cross-Validation of Analytical Methods for Dioctyl Terephthalate Quantification Using Dioctyl Terephthalate-d4

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the analytical landscape, ensuring the accuracy, precision, and comparability of data is paramount, particularly in regulated environments such as drug development and environmental monitoring. Cross-validation of analytical methods is a critical process to confirm that different methods or laboratories produce equivalent and reliable results. This guide provides an objective comparison of two primary analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the quantification of Dioctyl terephthalate (B1205515) (DOTP), a common non-phthalate plasticizer. The use of a stable isotope-labeled internal standard, Dioctyl terephthalate-d4 (DOTP-d4), is central to achieving robust and reliable quantification in both methods.

The Role of Dioctyl Terephthalate-d4 in Analytical Method Validation

Dioctyl terephthalate-d4 (DOTP-d4) is an isotopically labeled version of DOTP where four hydrogen atoms have been replaced with deuterium. This subtle change in mass allows it to be distinguished from the native DOTP by a mass spectrometer, while its chemical and physical properties remain nearly identical. This makes DOTP-d4 an ideal internal standard for several reasons:

• Correction for Matrix Effects: It co-elutes with the analyte, experiencing the same ion suppression or enhancement in the mass spectrometer source, thus providing accurate correction.

• Improved Precision and Accuracy: By compensating for variations in sample preparation, injection volume, and instrument response, it significantly improves the precision and accuracy of the measurement.

• Method Robustness: The use of a stable isotope-labeled internal standard makes the analytical method more rugged and less susceptible to minor variations in experimental conditions.

Comparison of Analytical Methods: GC-MS vs. LC-MS/MS

The choice between GC-MS and LC-MS/MS for the analysis of DOTP depends on several factors, including the sample matrix, required sensitivity, and available instrumentation. The following table summarizes the key performance parameters for each technique, using DOTP-d4 as an internal standard.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS/MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Linearity (R²)	> 0.99	> 0.99
Accuracy (% Recovery)	91.8 – 122%[1][2]	Typically 85 - 115%[3]
Precision (%RSD)	1.8 – 17.8%[1][2]	< 15%[3]
Limit of Quantification (LOQ)	54.1 - 76.3 ng/g[1][2]	Can achieve low pg/µL levels[3]
Sample Throughput	Moderate	High
Derivatization Required	No	No
Matrix Effects	Less susceptible	More susceptible, but effectively corrected by DOTP-d4
Instrumentation Cost	Generally lower	Generally higher
Primary Application	Volatile and semi-volatile compounds	Wide range of compounds, including non-volatile and thermally labile ones

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical methods. Below are representative experimental protocols for the analysis of DOTP using DOTP-d4 by GC-MS/MS and LC-MS/MS.

GC-MS/MS Method for DOTP Analysis

This protocol is based on methods developed for the analysis of plasticizers in various matrices.

1. Sample Preparation (Solid Samples):

• Weigh a representative portion of the homogenized sample (e.g., 0.5 g of polymer).
• Add a known amount of DOTP-d4 internal standard solution.
• Perform solvent extraction using a suitable solvent (e.g., hexane (B92381) or dichloromethane).
• The extract may require a cleanup step, such as solid-phase extraction (SPE), to remove interfering matrix components.
• Concentrate the final extract to a known volume before analysis.

2. GC-MS/MS Instrumental Parameters:

• Gas Chromatograph: Agilent 7890A or equivalent.
• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.
• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
• Injection Mode: Splitless.
• Injection Volume: 1 µL.
• Oven Temperature Program: Start at 150°C (hold for 3 min), ramp to 300°C at 10°C/min, and hold for 12 min.[1]
• Mass Spectrometer: Agilent 7000 Triple Quadrupole or equivalent.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Acquisition Mode: Multiple Reaction Monitoring (MRM).
• MRM Transitions:
• DOTP: Precursor ion m/z 261 -> Product ions (to be determined empirically).
• DOTP-d4: Precursor ion m/z 265 -> Product ions (to be determined empirically).

LC-MS/MS Method for DOTP Analysis

This protocol is a general procedure for phthalate (B1215562) analysis and can be adapted for DOTP.

1. Sample Preparation (Liquid Samples):

• To a known volume of the liquid sample (e.g., 1 mL), add a known amount of DOTP-d4 internal standard solution.
• Perform liquid-liquid extraction with a suitable organic solvent (e.g., hexane or a mixture of hexane and acetone).
• Evaporate the organic layer to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in a known volume of the mobile phase.

2. LC-MS/MS Instrumental Parameters:

• Liquid Chromatograph: Agilent 1260 RRLC or equivalent.
• Column: C18 column (e.g., 100 x 2.1 mm, 2.7 µm).
• Mobile Phase: A gradient of methanol (B129727) and water with a suitable modifier (e.g., 0.1% formic acid).
• Flow Rate: 0.4 mL/min.
• Injection Volume: 5 µL.
• Mass Spectrometer: Agilent 6400 Series Triple Quadrupole or equivalent.
• Ionization Mode: Electrospray Ionization (ESI) in positive mode.
• Acquisition Mode: Multiple Reaction Monitoring (MRM).
• MRM Transitions:
• DOTP: Precursor ion [M+H]+ -> Product ions (to be determined empirically).
• DOTP-d4: Precursor ion [M+H]+ -> Product ions (to be determined empirically).

Cross-Validation Workflow and Logic

Cross-validation ensures that two different analytical methods produce comparable results. The process involves analyzing the same set of samples with both the "reference" method and the "comparator" method.

Caption: Workflow for the cross-validation of two analytical methods.

The logical relationship in a cross-validation study is to establish the interchangeability of two methods. This is achieved by demonstrating that the measurements are not significantly different and that any observed bias is within acceptable limits.

Caption: Logical framework for establishing method equivalence.

References

• 1. Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DSpace [repositori.upf.edu]
• 3. s4science.at [s4science.at]

Safety & Regulatory Compliance

Safe Disposal of Dioctyl Terephthalate-d4: A Comprehensive Guide for Laboratory Professionals

An essential guide for the safe and compliant disposal of Dioctyl Terephthalate-d4, ensuring the protection of laboratory personnel and the environment.

Dioctyl Terephthalate-d4 (DOTP-d4) is a deuterated analog of Dioctyl Terephthalate (DOTP), a commonly used plasticizer. While DOTP itself is not classified as a hazardous substance under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it is imperative to handle its deuterated form with caution and follow rigorous disposal protocols.[1] This guide provides detailed, step-by-step procedures for the proper disposal of DOTP-d4, tailored for researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment

• Appearance: Clear, colorless liquid.[2]

• Toxicity: Not classified as hazardous, with a high oral LD50 in rats (>5,000 mg/kg), indicating low acute toxicity.[2] However, it may cause mild skin and eye irritation upon prolonged contact.[2]

• Environmental Hazards: While not classified as environmentally hazardous, discharge into the environment should be avoided.[3]

Despite the low hazard profile of the parent compound, it is a best practice in laboratory settings to manage deuterated compounds as potentially hazardous waste. This approach minimizes any unforeseen risks and ensures regulatory compliance.

Quantitative Data for Disposal Considerations

The following table summarizes key physical and chemical properties of Dioctyl Terephthalate, which should be used as a reference for handling and disposal of DOTP-d4.

Property	Value	Significance for Disposal
Molecular Weight	390.56 g/mol	Informs calculations for waste quantities.
Boiling Point	375 °C (707 °F)	High boiling point suggests low volatility at room temperature.
Flash Point	> 200 °C (> 392 °F)	High flash point indicates it is not a flammable liquid.
Water Solubility	Insoluble	Prohibits disposal down the drain.
Density	0.986 g/cm³	Useful for estimating volume from mass.

Data sourced from various Safety Data Sheets for Dioctyl Terephthalate.

Step-by-Step Disposal Protocol for Dioctyl Terephthalate-d4

The recommended method for the disposal of Dioctyl Terephthalate-d4 is through a licensed hazardous waste management service. Adherence to the following procedural steps is crucial for ensuring safety and compliance.

• Personal Protective Equipment (PPE): Before handling DOTP-d4 for disposal, it is essential to wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[3]

• Waste Segregation: Do not mix Dioctyl Terephthalate-d4 waste with other waste streams, especially incompatible materials. It should be collected in a dedicated and properly labeled waste container.

• Containerization:

  • Liquid Waste: Collect pure DOTP-d4 and any solutions containing it in a chemically resistant container, such as a high-density polyethylene (B3416737) (HDPE) or glass bottle with a secure screw cap.

  • Contaminated Materials: Any materials that have come into contact with DOTP-d4, such as pipette tips, vials, and absorbent pads, should be considered contaminated and placed in a separate, sealed container for solid waste.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name "Dioctyl Terephthalate-d4," the quantity, and any associated hazard warnings.

• Storage: Store the sealed hazardous waste container in a designated, secure, and well-ventilated area, away from general laboratory traffic and incompatible materials, while awaiting pickup.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal contractor.

• Spill Management: In the event of a spill, absorb the liquid with an inert material such as vermiculite (B1170534) or sand.[4] Collect the absorbed material and any contaminated soil into a sealed container for disposal as hazardous waste.[4] Clean the spill area thoroughly.

Prohibition of Drain Disposal: Due to its insolubility in water and to prevent environmental contamination, do not dispose of Dioctyl Terephthalate-d4 down the drain.[3][4]

Experimental Workflow and Disposal Decision-Making

The following diagram illustrates the logical workflow for the proper handling and disposal of Dioctyl Terephthalate-d4 waste in a laboratory setting.

Caption: Workflow for the safe disposal of Dioctyl Terephthalate-d4 waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and disposal of Dioctyl Terephthalate-d4, thereby protecting themselves, their colleagues, and the environment, while maintaining full regulatory compliance.

References

• 1. cpachem.com [cpachem.com]
• 2. saas-tw-fs.usequantum.com [saas-tw-fs.usequantum.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. benchchem.com [benchchem.com]

Personal protective equipment for handling Dioctyl Terepthalate-d4

This guide provides immediate, essential safety and logistical information for handling Dioctyl Terephthalate-d4 in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)

When handling Dioctyl Terephthalate-d4, it is crucial to use appropriate personal protective equipment to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

PPE Category	Specification	Rationale
Eye and Face Protection	Wear splash goggles or safety glasses with unperforated side shields.[1]	Protects against potential eye irritation from splashes or aerosols.[1]
Hand Protection	Wear chemically impermeable gloves recommended by the glove supplier.[1][2] Ensure the breakthrough time of the gloves is greater than the intended period of use.[1]	Prevents skin contact, which may cause mild irritation.[1]
Skin Protection	Wear protective clothing to prevent repeated or prolonged contact.[1][3] An emergency eye wash and shower should be accessible.[4]	Minimizes the risk of skin irritation.[1]
Respiratory Protection	Use in a well-ventilated area.[5] If vapors or aerosols are generated and exceed permissible exposure limits, use an approved respirator.[1]	Protects against potential irritation of the respiratory system from inhalation of vapor or mist.[1]

Experimental Workflow: Safe Handling and Disposal

The following diagram outlines the standard procedure for the safe handling of Dioctyl Terephthalate-d4, from initial preparation to final disposal, ensuring a secure laboratory environment.

Caption: Workflow for safe handling of Dioctyl Terephthalate-d4.

Detailed Procedural Steps

1. Preparation:

• Review Documentation: Before handling, thoroughly review the Safety Data Sheet (SDS) for Dioctyl Terephthalate.

• Personal Protective Equipment: Equip yourself with the specified PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[1]

• Ventilation: Ensure you are working in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[5]

2. Handling:

• Avoid Contact: Take care to avoid direct contact with the skin and eyes.[5]

• Personal Hygiene: Do not eat, drink, or smoke in the handling area. Always wash your hands with soap and water after handling the substance.[5]

• Storage: Keep the container tightly closed when not in use and store it in a dry, well-ventilated area away from incompatible materials.[1]

3. Spill Management:

• Minor Spills: For small spills, absorb the material with an inert substance and place it in a suitable, labeled container for disposal.[5]

• Major Spills: In the event of a larger spill, alert personnel in the area and, if necessary, emergency responders.[5] Contain the spillage to prevent it from entering drains or waterways.[5]

4. Disposal Plan:

• Waste Characterization: Dioctyl Terephthalate-d4 is generally not classified as hazardous waste. However, all chemical waste must be handled in accordance with local, state, and federal regulations.[5]

• Container Management: Do not dispose of the chemical in its original container unless permitted by regulations. Handle uncleaned containers as you would the product itself.

• Disposal Route: Dispose of surplus and non-recyclable products through a licensed waste disposal contractor.[1] Do not allow the product to enter drains.

First Aid Measures:

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1]

• Skin Contact: In case of contact, immediately flush the skin with plenty of water and remove contaminated clothing.[4] Wash the affected area with soap and water.[1]

• Inhalation: If respiratory irritation occurs, move the exposed person to fresh air.[1]

• Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting.[2]

Seek medical attention if irritation or other symptoms persist.[1]

References

• 1. saas-tw-fs.usequantum.com [saas-tw-fs.usequantum.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. aglayne.com [aglayne.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. magnakron.com [magnakron.com]